N-Nitroso Dalbavancin

Core Science & Biosynthesis

N-Nitroso-Dalbavancin Formation: A Technical Guide for Drug Development Professionals

Audience: Researchers, scientists, and drug development professionals.

Abstract: The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products has necessitated a thorough understanding of their formation mechanisms for specific active pharmaceutical ingredients (APIs). Dalbavancin (B606935), a second-generation lipoglycopeptide antibiotic, contains a secondary amine moiety, making it susceptible to nitrosation and the formation of N-nitroso-dalbavancin, a potential drug substance-related impurity (NDSRI).[1] This technical guide provides an in-depth analysis of the core mechanisms underlying the formation of N-nitroso-dalbavancin, drawing upon established principles of nitrosamine (B1359907) chemistry and available data on glycopeptides. It details the key reactants, influencing factors, and potential pathways for its formation, offering a scientific foundation for risk assessment and mitigation strategies during drug development, manufacturing, and storage.

Introduction: The Challenge of Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds that are probable human carcinogens, and their unexpected presence in various medications has led to widespread regulatory scrutiny and product recalls.[2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), now mandate that pharmaceutical manufacturers conduct risk assessments to evaluate the potential for nitrosamine impurities in their APIs and drug products.[2]

The formation of nitrosamines typically requires the presence of a nitrosatable amine (secondary, tertiary, or quaternary) and a nitrosating agent.[3][4] Dalbavancin, a complex glycopeptide, possesses a secondary amine in its core structure, making it a candidate for nitrosation.[1] Understanding the specific mechanisms of N-nitroso-dalbavancin formation is therefore critical for ensuring the safety and quality of dalbavancin-containing products.

Dalbavancin: Structure and Susceptibility

Dalbavancin is a semi-synthetic lipoglycopeptide antibiotic derived from a fermentation product of the Nonomuraea strain.[5] Its complex structure includes a heptapeptide (B1575542) core, sugar moieties, and a lipid side chain. Crucially, the core structure contains a secondary amine group that is susceptible to nitrosation.

Caption: Structural overview of Dalbavancin highlighting the secondary amine susceptible to nitrosation.

Recent studies on various glycopeptides have shown that the formation of NDSRIs is evident, and N-nitroso-dalbavancin has been specifically identified as a potential impurity.[1][6]

Core Mechanism of N-Nitroso-Dalbavancin Formation

The fundamental reaction for the formation of N-nitroso-dalbavancin is the nitrosation of the secondary amine present in the dalbavancin molecule by a nitrosating agent.

Reactants

• Nitrosatable Amine: The secondary amine within the dalbavancin structure is the primary site for nitrosation.

• Nitrosating Agent: The most common nitrosating agent is nitrous acid (HNO₂), which is often formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NO₂⁻) under acidic conditions.[4] Other potential nitrosating agents include nitrogen oxides (NOx) present in the air.[7]

Sources of nitrites can be trace impurities in raw materials, excipients, or water used during the manufacturing process.[7][8]

The Chemical Pathway

The nitrosation of a secondary amine generally proceeds via the following steps, particularly in acidic conditions:

• Formation of the Nitrosating Agent: In an acidic medium, two molecules of nitrous acid can form dinitrogen trioxide (N₂O₃), a potent nitrosating agent.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of dalbavancin's secondary amine acts as a nucleophile, attacking the electrophilic nitrosonium ion (NO⁺) donor (like N₂O₃).

• Deprotonation: A subsequent deprotonation step yields the stable N-nitrosamine.

Caption: General reaction pathway for the formation of N-Nitroso-Dalbavancin.

Factors Influencing Formation

Several factors can significantly influence the rate and extent of N-nitroso-dalbavancin formation.

Factor	Effect on Nitrosamine Formation	Rationale
pH	Formation is favored in acidic conditions (typically pH 3-6).	Acidic pH is required for the formation of the active nitrosating agent (e.g., N₂O₃) from nitrites.[9] However, at very low pH, the amine can become protonated, reducing its nucleophilicity and slowing the reaction.[3] Dalbavancin itself shows maximum stability in the pH range of 4-5.[10][11]
Temperature	Higher temperatures generally increase the reaction rate.	Nitrosation reactions, like most chemical reactions, are accelerated by heat.[9] This is a critical consideration during manufacturing steps like drying and during long-term storage.[9]
Nitrite Concentration	Higher concentrations of nitrite impurities increase the risk and rate of formation.	The concentration of the nitrosating agent is a direct driver of the reaction kinetics.
Presence of Water	Water is often necessary for ion mobility and to facilitate the reaction.	Manufacturing processes involving wet granulation may present a higher risk than dry blending.[12]
Inhibitors/Scavengers	Presence of antioxidants (e.g., ascorbic acid, vitamin E) can inhibit formation.	These molecules can react with and consume nitrosating agents, preventing them from reacting with the amine.[8][13]

Experimental Protocols and Detection

While specific, detailed experimental protocols for the forced degradation and synthesis of N-nitroso-dalbavancin are not extensively published in public literature, a general workflow can be established based on standard practices for nitrosamine analysis.

In-Situ Formation for Analytical Standard Generation

A common approach to study NDSRIs is to perform in-situ studies to intentionally generate the impurity for analytical characterization.[1]

Caption: A generalized experimental workflow for the study of N-Nitroso-Dalbavancin formation.

Analytical Detection

Sensitive and specific analytical methods are required to detect and quantify N-nitroso-dalbavancin at the trace levels mandated by regulatory agencies.

• Primary Technique: High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS/MS) is the method of choice.[1][14] This technique provides the necessary sensitivity to detect low levels of the impurity and the specificity to distinguish it from the API and other related substances.

• Method Parameters (Illustrative):

  • Chromatography: Reversed-phase HPLC with a gradient elution.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive mode, with monitoring of specific parent and fragment ion transitions for N-nitroso-dalbavancin.

Risk Mitigation Strategies

Based on the formation mechanism, several strategies can be implemented to control the risk of N-nitroso-dalbavancin formation:

• Raw Material Control: Rigorously test and control the levels of nitrite impurities in all raw materials, excipients, and solvents used in the manufacturing of both the API and the finished drug product.[15]

• Process Optimization:

  • pH Control: Maintain the pH of the process streams outside the optimal range for nitrosation where possible, without compromising the stability of dalbavancin itself.[16]

  • Temperature Control: Avoid excessive temperatures during manufacturing, particularly in steps like drying.[9]

• Formulation Design: Consider the inclusion of nitrosamine inhibitors or scavengers, such as ascorbic acid or alpha-tocopherol, in the drug product formulation, provided they are compatible with the API and do not introduce other stability issues.[8]

• Packaging and Storage: Store the API and drug product under recommended conditions to minimize the risk of formation during its shelf life. Assess packaging materials for their potential to leach nitrosating agents.[15]

Conclusion

The formation of N-nitroso-dalbavancin is a potential risk that requires careful consideration throughout the lifecycle of the drug product. The core mechanism involves the reaction of the secondary amine within the dalbavancin molecule with a nitrosating agent, a process that is highly dependent on pH, temperature, and the presence of nitrite impurities. A proactive approach based on a thorough understanding of this formation chemistry is essential. By implementing robust control over raw materials, optimizing manufacturing processes, and utilizing sensitive analytical methods, drug developers can effectively mitigate the risk of N-nitroso-dalbavancin contamination, ensuring the safety and quality of this important antibiotic.

References

• 1. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. Dalbavancin - Wikipedia [en.wikipedia.org]
• 6. 🇺🇸 FDA Control of Nitrosamine Impurities in Human Drugs revision2 - Page 3 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. resolvemass.ca [resolvemass.ca]
• 10. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. ijpsjournal.com [ijpsjournal.com]
• 15. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 16. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]

Synthesis and Characterization of N-Nitroso Dalbavancin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-Nitroso Dalbavancin, a potential impurity of the lipoglycopeptide antibiotic Dalbavancin. Given the regulatory scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products, understanding the formation and analytical detection of such derivatives is of paramount importance for drug safety and quality control. This document outlines a representative synthetic protocol under forced nitrosation conditions and details the analytical methodologies for the characterization of N-Nitroso Dalbavancin.

Introduction to Dalbavancin and N-Nitroso Impurities

Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent activity against a broad spectrum of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to the D-alanyl-D-alanine terminus of peptidoglycan precursors.[2] The molecular structure of Dalbavancin contains a secondary amine moiety, which, under certain conditions, can be susceptible to nitrosation, leading to the formation of N-nitroso derivatives.

N-nitrosamine impurities are classified as a "cohort of concern" due to their potential carcinogenic properties.[3] Their formation can occur during the synthesis of the active pharmaceutical ingredient (API) or in the final drug product through reactions between secondary or tertiary amines and nitrosating agents, such as nitrite (B80452) salts under acidic conditions.[4][5] Regulatory bodies worldwide require rigorous risk assessment and control of these impurities in pharmaceutical products.

While reports suggest that the formation of N-Nitroso-Desmethyl-Dalbavancin may not be favorable under certain test conditions[6], the potential for nitrosation of the parent drug under forced conditions warrants a thorough investigation. The availability of N-Nitroso Dalbavancin as a reference standard from various suppliers indicates that its synthesis is achievable and necessary for analytical method development and validation.[7][8][9]

Synthesis of N-Nitroso Dalbavancin

The synthesis of N-Nitroso Dalbavancin is typically not a desired reaction in the manufacturing process but is performed under controlled, "forced" conditions to generate the impurity as a reference standard for analytical purposes. The following protocol is a representative procedure based on established methods for the N-nitrosation of glycopeptide antibiotics and other pharmaceuticals.[7]

Experimental Protocol: Forced Nitrosation of Dalbavancin

Objective: To synthesize N-Nitroso Dalbavancin from Dalbavancin under forced nitrosation conditions.

Materials:

• Dalbavancin hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), 1 M solution

• Purified water

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Formic acid, LC-MS grade

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Standard laboratory glassware and equipment (magnetic stirrer, pH meter, rotary evaporator)

Procedure:

• Dissolution of Dalbavancin: Dissolve 100 mg of Dalbavancin hydrochloride in 10 mL of purified water in a round-bottom flask. Stir the solution gently until the Dalbavancin is completely dissolved.

• Acidification: Adjust the pH of the solution to approximately 3.0-3.5 by the dropwise addition of 1 M HCl. Monitor the pH using a calibrated pH meter.

• Addition of Nitrosating Agent: In a separate container, prepare a 10-fold molar excess solution of sodium nitrite in purified water. Add the sodium nitrite solution dropwise to the acidified Dalbavancin solution while stirring continuously at room temperature.

• Reaction: Allow the reaction to proceed for 4 hours at room temperature, protected from light. Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by HPLC-UV to observe the formation of a new peak corresponding to N-Nitroso Dalbavancin and the consumption of the Dalbavancin peak.

• Quenching: After the reaction is complete, quench any excess nitrosating agent by adding a molar equivalent of ascorbic acid or sulfamic acid.

• Purification: The crude reaction mixture is purified using solid-phase extraction (SPE).

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the reaction mixture onto the cartridge.

  • Wash the cartridge with water to remove salts and other polar impurities.

  • Elute the N-Nitroso Dalbavancin using a gradient of acetonitrile in water.

• Isolation: Collect the fractions containing the desired product and combine them. Remove the solvent under reduced pressure using a rotary evaporator to obtain the solid N-Nitroso Dalbavancin.

• Storage: Store the isolated N-Nitroso Dalbavancin at -20°C, protected from light.

Logical Flow of Synthesis:

Workflow for the synthesis of N-Nitroso Dalbavancin.

Characterization of N-Nitroso Dalbavancin

The characterization of the synthesized N-Nitroso Dalbavancin is crucial to confirm its identity and purity. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS is a powerful technique for the identification and quantification of N-nitroso impurities at trace levels.[3]

Experimental Protocol:

• Instrumentation: A high-performance liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., Orbitrap).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan and tandem MS (MS/MS) for fragmentation analysis.

  • Resolution: > 60,000.

  • Collision Energy: Optimized for the fragmentation of the parent ion.

Expected Results:

The LC-HRMS analysis is expected to show a peak at a retention time different from that of Dalbavancin. The high-resolution mass spectrum should confirm the molecular formula of N-Nitroso Dalbavancin (C₈₈H₉₉Cl₂N₁₁O₂₉) by providing an accurate mass measurement of its protonated molecular ion [M+H]⁺.[10] Tandem MS analysis will provide fragmentation data to further confirm the structure.

Data Summary Table:

Compound	Molecular Formula	Calculated [M+H]⁺ (m/z)	Observed [M+H]⁺ (m/z)	Retention Time (min)
Dalbavancin	C₈₈H₁₀₀Cl₂N₁₀O₂₈	1817.6191	(To be determined)	(To be determined)
N-Nitroso Dalbavancin	C₈₈H₉₉Cl₂N₁₁O₂₉	1846.6090	(To be determined)	(To be determined)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to elucidate the detailed molecular structure of the synthesized compound.

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or a mixture of H₂O/D₂O.

• Experiments: ¹H NMR, ¹³C NMR, and 2D NMR experiments (e.g., COSY, HSQC) are performed to assign the proton and carbon signals and confirm the presence of the N-nitroso group.

Expected Results:

The ¹H NMR spectrum of N-Nitroso Dalbavancin is expected to show characteristic shifts in the signals of the protons adjacent to the newly formed N-nitroso group compared to the spectrum of Dalbavancin. The presence of conformational isomers (rotamers) due to the restricted rotation around the N-N bond might lead to the observation of two sets of signals for some protons.[10]

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is used to determine the purity of the synthesized N-Nitroso Dalbavancin.

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent like trifluoroacetic acid (TFA).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.

Expected Results:

The HPLC chromatogram should show a single major peak for N-Nitroso Dalbavancin, and the purity can be calculated based on the peak area percentage.

Purity Data Table:

Compound	Retention Time (min)	Peak Area (%)
N-Nitroso Dalbavancin	(To be determined)	> 95%

Characterization Workflow:

Analytical workflow for the characterization of N-Nitroso Dalbavancin.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of Dalbavancin is the inhibition of bacterial cell wall synthesis.[1][2] The N-nitrosation occurs on a secondary amine that is not directly involved in the D-Ala-D-Ala binding pocket. Therefore, it is hypothesized that N-Nitroso Dalbavancin may retain some antibacterial activity, although this would require experimental confirmation. The primary concern with N-nitroso derivatives is their potential genotoxicity, which is independent of the parent drug's antibacterial mechanism.

Dalbavancin's Mechanism of Action:

Simplified mechanism of action of Dalbavancin.

Conclusion

This technical guide provides a framework for the synthesis and characterization of N-Nitroso Dalbavancin. The detailed protocols and data presentation serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of Dalbavancin. The generation and characterization of this potential impurity are essential for developing sensitive analytical methods to monitor its presence in the drug substance and final product, ensuring compliance with regulatory standards and safeguarding patient health. Further studies are warranted to fully understand the toxicological profile of N-Nitroso Dalbavancin.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]
• 7. Monitoring peptide tyrosine nitration by spectroscopic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. fda.gov [fda.gov]
• 10. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Dalbavancin: A Technical Overview of its Chemical Structure and Properties as a Potential Drug Substance-Related Impurity

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and properties of N-Nitroso Dalbavancin, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the lipoglycopeptide antibiotic Dalbavancin. Given the regulatory scrutiny of nitrosamine impurities in pharmaceutical products, this document synthesizes available chemical data and outlines general methodologies for the analysis and control of such impurities, in line with guidance from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Chemical Structure and Identification

N-Nitroso Dalbavancin is a derivative of Dalbavancin where a nitroso group (-N=O) is attached to the secondary amine present in the parent molecule.[1] Its chemical identity is established through its molecular formula, IUPAC name, and other identifiers.

Table 1: Chemical Identification of N-Nitroso Dalbavancin

Identifier	Value	Source
Molecular Formula	C₈₈H₉₉Cl₂N₁₁O₂₉	[2][3][4]
Molecular Weight	1845.7 g/mol	[2]
IUPAC Name	(2S,3S,4R,5R,6S)-6-[[(1S,2R,19R,22R,34S,37R,40R,52R)-5,32-dichloro-52-[3-(dimethylamino)propylcarbamoyl]-2,26,31,44,49-pentahydroxy-22-[methyl(nitroso)amino]-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.2³,⁶.2¹⁴,¹⁷.2¹⁹,³⁴.1⁸,¹².1²³,²⁷.1²⁹,³³.1⁴¹,⁴⁵.0¹⁰,³⁷.0⁴⁶,⁵¹]hexahexaconta-3,5,8,10,12(64),14(63),15,17(62),23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,65-henicosaen-64-yl]oxy]-3,4-dihydroxy-5-(10-methylundecanoylamino)oxane-2-carboxylic acid	[2][3]
SMILES	ClC1=C(OC2=CC3=CC(OC4=CC=C(C5)C=C4)=C2O[C@@H]6O--INVALID-LINK----INVALID-LINK----INVALID-LINK--[C@H]6NC(CCCCCCCCC(C)C)=O)C=CC(--INVALID-LINK--(--INVALID-LINK--(C(N[C@]7([H])C(NCCCN(C)C)=O)=O)NC(--INVALID-LINK--(C8=CC(C9=C7C=C(O)C=C9O[C@H]O--INVALID-LINK----INVALID-LINK----INVALID-LINK--[C@@H]O)=C(O)C=C8)NC([C@]3([H])NC(--INVALID-LINK--([H])NC([C@]5([H])NC(--INVALID-LINK--([H])N(N=O)C)=O)=O)=O)=O)=O)O)=C1	[1]
InChI	InChI=1S/C88H99Cl2N11O29/c1-38(2)13-10-8-6-7-9-11-14-61(107)93-69-73(110)75(112)78(86(121)122)130-87(69)129-77-58-31-43-32-59(77)126-55-24-19-42(29-50(55)89)71(108)68-84(119)97-66(80(115)91-25-12-26-100(3)4)48-33-44(103)34-57(127-88-76(113)74(111)72(109)60(37-102)128-88)62(48)47-28-40(17-22-52(47)104)64(81(116)98-68)94-82(117)65(43)95-83(118)67-49-35-46(36-54(106)63(49)90)125-56-30-41(18-23-53(56)105)70(101(5)99-123)85(120)92-51(79(114)96-67)27-39-15-20-45(124-58)21-16-39/h15-24,28-36,38,51,60,64-76,78,87-88,102-106,108-113H,6-14,25-27,37H2,1-5H3,(H,91,115)(H,92,120)(H,93,107)(H,94,117)(H,95,118)(H,96,114)(H,97,119)(H,98,116)(H,121,122)/t51-,60-,64-,65-,66+,67+,68+,69-,70-,71-,72-,73-,74+,75+,76+,78+,87-,88+/m1/s1	[1]

Physicochemical Properties

The physicochemical properties of N-Nitroso Dalbavancin have been computationally predicted and are summarized in Table 2. These properties are essential for developing analytical methods for its detection and separation.

Table 2: Computed Physicochemical Properties of N-Nitroso Dalbavancin

Property	Value	Source
Molecular Weight	1845.7 g/mol	[2]
XLogP3	4.2	[2]
Hydrogen Bond Donor Count	20	[2]
Hydrogen Bond Acceptor Count	33	[2]
Rotatable Bond Count	20	[2]
Exact Mass	1843.5987216 Da	[2]
Monoisotopic Mass	1843.5987216 Da	[2]
Topological Polar Surface Area	593 Ų	[2]
Heavy Atom Count	130	[2]
Complexity	3830	[2]

Formation and Control of N-Nitroso Dalbavancin

N-Nitroso Dalbavancin is not an intended product but a potential impurity that can form under specific conditions. The formation of nitrosamines, in general, occurs from the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrite, under acidic conditions.[5][6]

Potential sources for the formation of N-Nitroso Dalbavancin during the manufacturing process of Dalbavancin could include:

• Raw Materials: The presence of nitrites or other nitrosating agents as impurities in starting materials, reagents, or solvents.

• Process Conditions: Reaction conditions that are acidic and involve the presence of both the secondary amine functionality of Dalbavancin and a nitrosating agent.

• Degradation: Degradation of Dalbavancin or excipients during storage that may lead to the formation of nitrosating agents.[7]

Regulatory agencies such as the FDA and EMA have issued stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[8][9][10][11][12][13] These guidelines mandate a three-step process for manufacturers:

• Risk Assessment: Evaluate manufacturing processes to identify any potential for nitrosamine formation.[12]

• Confirmatory Testing: If a risk is identified, perform sensitive and validated analytical testing to detect and quantify nitrosamine impurities.[12]

• Mitigation: Implement changes to the manufacturing process to prevent or reduce the formation of nitrosamines to acceptable levels.[10]

Risk assessment workflow for nitrosamine impurities.

Experimental Protocols

General Protocol for Forced Nitrosation (as per NAP Test principles)

This protocol is a generalized representation of a forced degradation study to assess the potential for N-nitrosation and is not a validated synthesis method for N-Nitroso Dalbavancin.

• Dissolution: Dissolve a known quantity of Dalbavancin in a suitable organic solvent (e.g., a mixture of dichloromethane (B109758) and methanol).

• Addition of Nitrosating Agent: Add an excess of a nitrosating agent, such as sodium nitrite, to the solution.

• Acidification: Acidify the reaction mixture, for example, by the addition of an acid like hydrochloric acid, to facilitate the formation of the nitrosating species.

• Reaction: Stir the mixture at a controlled temperature (e.g., room temperature or slightly elevated) for a defined period.

• Quenching: Quench the reaction by adding a scavenger, such as ammonium (B1175870) sulfamate, to remove excess nitrosating agent.

• Extraction and Analysis: Extract the product into an organic solvent, concentrate the extract, and analyze by a suitable chromatographic technique (e.g., LC-MS) to identify and quantify the formation of N-Nitroso Dalbavancin.

A report on synthesis attempts for a related compound, N-Nitroso-Desmethyl-Dalbavancin, indicated that it does not readily undergo nitrosation even under rigorous forced conditions (NAP tests), suggesting a potentially low risk of formation for similar derivatives.[14]

Analytical Methodologies for Detection and Quantification

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. Regulatory guidance recommends the use of chromatographic techniques coupled with mass spectrometry.[15][16][17]

Key Analytical Techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a widely used technique. High-resolution mass spectrometry (HRMS) is particularly valuable for its high selectivity and ability to differentiate nitrosamines from other matrix components.[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be employed, sometimes with headspace sampling, for the analysis of volatile nitrosamines.[16]

General Analytical Workflow:

• Sample Preparation: This may involve dissolution of the drug substance or product, followed by extraction (e.g., solid-phase extraction or liquid-liquid extraction) to concentrate the nitrosamine impurities and remove interfering substances. Care should be taken to avoid light exposure, as nitrosamines can be light-sensitive.[15]

• Chromatographic Separation: The extract is injected into an LC or GC system to separate the N-Nitroso Dalbavancin from the parent drug and other impurities.

• Mass Spectrometric Detection: The separated compounds are introduced into a mass spectrometer for detection and quantification, often using tandem mass spectrometry (MS/MS) for enhanced specificity and sensitivity.

General analytical workflow for nitrosamine impurity testing.

Pharmacological Properties and Signaling Pathways

There is currently no publicly available information on the specific pharmacological properties, biological activity, or mechanism of action of N-Nitroso Dalbavancin. As a nitrosamine, it is considered a potential genotoxic impurity and a probable or possible human carcinogen.[7] Therefore, its presence in pharmaceutical products is strictly controlled to minimize any potential health risk.

The mechanism of action of the parent drug, Dalbavancin, is well-characterized. It is a lipoglycopeptide antibiotic that inhibits bacterial cell wall synthesis by binding to the D-alanyl-D-alanine terminus of peptidoglycan precursors.[18] The nitrosation of the secondary amine in Dalbavancin to form N-Nitroso Dalbavancin is not expected to enhance its therapeutic activity and is primarily a safety concern. The potential for this modification to alter the antibacterial activity or introduce new biological effects has not been reported.

Conclusion

N-Nitroso Dalbavancin is a significant compound in the context of pharmaceutical quality and safety, representing a potential drug substance-related impurity of the antibiotic Dalbavancin. While detailed experimental and pharmacological data for this specific molecule are scarce in the public domain, a robust framework exists for its control and analysis based on regulatory guidelines for nitrosamine impurities. The focus for researchers, scientists, and drug development professionals should be on implementing rigorous risk assessment, employing sensitive analytical methodologies for detection, and establishing manufacturing processes that prevent the formation of such impurities, thereby ensuring the safety and efficacy of Dalbavancin drug products.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Dalbavancin | C88H99Cl2N11O29 | CID 171380698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. N-Nitroso Dalbavancin | CAS | LGC Standards [lgcstandards.com]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. gmp-compliance.org [gmp-compliance.org]
• 8. fda.gov [fda.gov]
• 9. Federal Register :: Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability [federalregister.gov]
• 10. FDA Issues Final Guidance on Nitrosamines - Lachman Consultants [lachmanconsultants.com]
• 11. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 12. measurlabs.com [measurlabs.com]
• 13. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 14. veeprho.com [veeprho.com]
• 15. propharmagroup.com [propharmagroup.com]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fda.gov [fda.gov]
• 18. Clinical Pharmacokinetics and Pharmacodynamics of Dalbavancin - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso Dalbavancin: A Technical Guide for a Critical Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Nitroso Dalbavancin, a critical reference standard for the quality control and safety assessment of the antibiotic Dalbavancin. Given the increasing regulatory scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products, a thorough understanding of this reference standard is essential for drug development and manufacturing.

N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, a second-generation lipoglycopeptide antibiotic. It is recognized as a potential impurity that can form under specific conditions.[1][2] As a highly characterized reference material, it is crucial for the development and validation of analytical methods to detect and quantify this impurity, ensuring that Dalbavancin drug products meet stringent safety standards set by global regulatory bodies like the FDA and EMA.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of N-Nitroso Dalbavancin is presented below. This data is essential for the proper handling, storage, and use of the reference standard in an analytical setting.

Property	Value	Source
Molecular Formula	C88H99Cl2N11O29	[3][4][5]
Molecular Weight	1845.71 g/mol	[3][5]
Appearance	Off-White Solid	[6]
Solubility	Chloroform, Methanol	[6]
Storage	2-8°C Refrigerator	[5]

The Role of N-Nitroso Dalbavancin in Drug Safety and Quality Control

The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their potential carcinogenicity.[7][8] N-Nitroso Dalbavancin serves as a reference standard for several critical applications in the pharmaceutical industry:

• Analytical Method Development: To create sensitive and specific analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the detection of the N-Nitroso Dalbavancin impurity in Dalbavancin active pharmaceutical ingredient (API) and finished drug products.[1]

• Method Validation (AMV): To validate the performance of analytical methods, ensuring their accuracy, precision, linearity, and sensitivity in quantifying N-Nitroso Dalbavancin.[1][9]

• Quality Control (QC): For routine testing of Dalbavancin batches to ensure that the levels of N-Nitroso Dalbavancin do not exceed the established safety limits.[1][9]

• Forced Degradation Studies: To understand the conditions under which Dalbavancin might degrade to form N-Nitroso Dalbavancin, which informs manufacturing process control and storage conditions.[1][10]

Formation Pathway of N-Nitroso Dalbavancin

The formation of N-nitrosamines typically involves the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[8] In the case of Dalbavancin, the secondary amine moiety within its complex structure can potentially react with nitrosating agents present as contaminants in starting materials, reagents, or solvents.

References

• 1. A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. lcms.cz [lcms.cz]
• 7. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]
• 8. veeprho.com [veeprho.com]
• 9. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 10. researchgate.net [researchgate.net]

Unraveling the Origin of Nitrosamine Impurities in Dalbavancin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the potential origins of nitrosamine (B1359907) impurities in Dalbavancin (B606935), a second-generation lipoglycopeptide antibiotic. The emergence of N-nitrosamines as a class of "cohort of concern" impurities in various pharmaceuticals has necessitated a thorough understanding of their formation pathways to ensure drug safety and quality. This document synthesizes available scientific literature and regulatory insights to elucidate the potential synthetic and degradative routes leading to nitrosamine formation in Dalbavancin.

Potential Sources of Nitrosamine Impurities in Dalbavancin

The formation of nitrosamine impurities in pharmaceutical products is a complex issue that can arise from various stages, including the synthesis of the active pharmaceutical ingredient (API), the formulation of the drug product, and even during storage. For Dalbavancin, two primary pathways are considered as potential sources of nitrosamine impurities: synthesis-related pathways and degradation-related pathways.

Synthesis-Related Impurities

Dalbavancin is a semi-synthetic antibiotic derived from the natural glycopeptide A40926. The synthesis involves a critical amidation step where the C-terminal carboxyl group of a protected A40926 intermediate is reacted with 3-dimethylaminopropylamine (DMAPA) .[1][2]

DMAPA is a tertiary amine and, as such, is a potential precursor for the formation of nitrosamine impurities. The presence of residual nitrosating agents, such as nitrites (NO₂⁻), in raw materials, solvents, or as a result of atmospheric nitrogen oxides, can lead to the nitrosation of DMAPA or other susceptible secondary or tertiary amine-containing reagents, intermediates, or by-products. The general reaction involves the formation of a nitrosating species from nitrite (B80452) under acidic conditions, which then reacts with the amine.[3][4]

Degradation-Related Impurities

Dalbavancin is a complex molecule that is susceptible to degradation under various stress conditions, including hydrolysis (acidic and basic), oxidation, and thermal stress.[5] Degradation of the Dalbavancin molecule can potentially generate secondary amine functionalities, which are highly reactive towards nitrosating agents.

Studies have shown that Dalbavancin is highly susceptible to degradation under oxidative and hydrolytic stress conditions.[5] While these studies have focused on identifying major degradation products, the potential for minor degradation pathways to form reactive amine intermediates that could subsequently be nitrosated cannot be ruled out. The presence of trace levels of nitrites in excipients or from environmental sources could then lead to the in-situ formation of nitrosamine impurities during the shelf-life of the drug product.[4]

Chemical Pathways of Nitrosamine Formation

The fundamental chemistry of nitrosamine formation involves the reaction of a secondary or tertiary amine with a nitrosating agent. The most common nitrosating agent is nitrous acid (HNO₂), which is formed in situ from nitrites in an acidic environment.

Figure 1: General chemical pathway for the formation of N-nitrosamine impurities.

Potential Nitrosamine Impurities in Dalbavancin

Based on the structure of Dalbavancin and the potential precursors, several nitrosamine drug substance-related impurities (NDSRIs) could theoretically be formed. The most direct potential NDSRI would be the N-nitroso derivative of Dalbavancin itself, formed by the nitrosation of the secondary amine present in the molecule. The availability of a reference standard for N-Nitroso Dalbavancin suggests that this is a recognized potential impurity.[6] Additionally, nitrosation of residual synthesis reagents like DMAPA could lead to the formation of smaller, more volatile nitrosamines.

Analytical Methodologies for Nitrosamine Detection

The detection and quantification of trace-level nitrosamine impurities in complex pharmaceutical matrices like Dalbavancin require highly sensitive and selective analytical methods. Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with tandem mass spectrometry (MS/MS) or high-resolution mass spectrometry (HRMS), is the technique of choice.[7][8][9]

Experimental Workflow

A general workflow for the analysis of nitrosamine impurities in a drug substance like Dalbavancin is outlined below. It is important to note that this is a representative methodology and would require specific validation for the Dalbavancin matrix.

Figure 2: A general experimental workflow for the analysis of nitrosamine impurities.

Sample Preparation

Due to the low levels at which nitrosamine impurities are typically present, sample preparation is a critical step to ensure accurate quantification.

• Sample Dissolution: Dalbavancin is typically dissolved in a suitable solvent mixture, such as methanol (B129727) and water.

• Extraction: A concentration step is often necessary. This can be achieved through liquid-liquid extraction or, more commonly, solid-phase extraction (SPE). SPE cartridges are selected to retain the nitrosamines of interest while allowing the bulk of the drug substance and other matrix components to be washed away. The retained nitrosamines are then eluted with a small volume of a strong solvent.

Chromatographic Separation

• Technique: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) is used for the separation.

• Column: A reversed-phase column, such as a C18, is commonly employed.

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with a small amount of formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol) is typically used to achieve good separation of the target nitrosamines from the API and other impurities.

Mass Spectrometric Detection

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

• Detection:

  • Tandem Mass Spectrometry (MS/MS): This technique offers high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each nitrosamine.

  • High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, which aids in the confident identification of impurities and can help to differentiate them from isobaric interferences.[7]

Quantitative Data

As of the date of this guide, there is a lack of publicly available, peer-reviewed literature reporting specific quantitative data for nitrosamine impurities in commercial batches of Dalbavancin. The information available primarily pertains to the identification of potential impurities and the development of analytical methods for their detection. The table below is a template that can be used to summarize such data once it becomes available through internal studies or publications.

Nitrosamine Impurity	Potential Origin	Typical Reporting Limit (ng/g of API)
N-Nitroso-Dalbavancin	Degradation	Data not available
N-Nitrosodimethylaminopropylamine	Synthesis (from DMAPA)	Data not available
Other potential NDSRIs	Degradation/Synthesis	Data not available
Table 1: Summary of Potential Nitrosamine Impurities in Dalbavancin (Quantitative data not publicly available).

Conclusion and Mitigation Strategies

The potential for nitrosamine impurities to be present in Dalbavancin stems from both its semi-synthetic manufacturing process, specifically the use of 3-dimethylaminopropylamine, and its susceptibility to degradation. A thorough risk assessment of the manufacturing process is crucial to identify and control potential sources of nitrosamines and their precursors.

Mitigation strategies should focus on:

• Raw Material Control: Rigorous testing of raw materials, including solvents and reagents like DMAPA, for the presence of nitrites and secondary/tertiary amines.

• Process Optimization: Modifying reaction conditions (e.g., pH, temperature) to minimize the potential for nitrosamine formation.[1] Introducing scavenger agents that react with nitrosating agents can also be considered.

• Purification: Ensuring that the downstream purification steps are effective in removing any potential nitrosamine impurities.

• Formulation and Storage: Selecting excipients with low nitrite content and controlling storage conditions (temperature, humidity, light exposure) to minimize degradation and in-situ formation of nitrosamines.

• Analytical Monitoring: Implementing sensitive and validated analytical methods for routine testing of both the drug substance and the final drug product for the presence of nitrosamine impurities.

By understanding the potential origins and formation pathways of nitrosamine impurities in Dalbavancin, researchers, scientists, and drug development professionals can implement effective control strategies to ensure the quality and safety of this important antibiotic.

References

• 1. CN109467592B - Preparation method of dalbavancin - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. veeprho.com [veeprho.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. veeprho.com [veeprho.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Development and comparison of LC/MS methods with different MS detectors for analysis of nitrosamines in challenging drug product matrices | Poster Board #4042 - American Chemical Society [acs.digitellinc.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. ijper.org [ijper.org]

An In-depth Technical Guide on the Thermal and Chemical Stability of N-Nitroso Dalbavancin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and inferred thermal and chemical stability of N-Nitroso Dalbavancin, a potential N-nitrosamine drug substance-related impurity (NDSRI) of the lipoglycopeptide antibiotic Dalbavancin. Due to the limited publicly available data specifically on N-Nitroso Dalbavancin, this guide synthesizes information on the stability of the parent drug, Dalbavancin, and the general principles of nitrosamine (B1359907) chemistry to provide a scientifically grounded assessment.

Introduction to N-Nitroso Dalbavancin

N-nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their classification as probable human carcinogens.[1] N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, which contains a secondary amine moiety susceptible to nitrosation.[2][3] The potential for the formation of such impurities can occur during the synthesis of the drug substance or during the shelf-life of the finished drug product.[2] Regulatory bodies, including the European Medicines Agency (EMA), have established acceptable intake (AI) limits for N-nitroso-dalbavancin, underscoring the importance of understanding its stability.[4]

Chemical Structure and Properties

N-Nitroso Dalbavancin is a complex lipoglycopeptide derivative. While detailed physicochemical properties are not extensively published, reference standards are available from various suppliers.[3][5][6][7][8]

Property	Value	Source
Molecular Formula	C88H99Cl2N11O29	[6][8]
Molecular Weight	1845.71 g/mol	[7][8]
Appearance	Pale Yellow to Yellow Solid / Off White Solid	[7][9]
Solubility	Soluble in Chloroform, Methanol	[7]

Inferred Thermal and Chemical Stability

3.1. Thermal Stability

The primary thermal degradation product of the parent drug, Dalbavancin, is Mannosyl Aglycone (MAG), which results from the hydrolysis of the glycone tail.[10][11] This degradation is significant at elevated temperatures, such as 70°C.[11][12] It is plausible that N-Nitroso Dalbavancin would also be susceptible to similar hydrolytic degradation of its core structure under thermal stress.

3.2. Chemical Stability and Degradation Pathways

Forced degradation studies on Dalbavancin have revealed its susceptibility to hydrolytic and oxidative conditions.[13][14]

• pH-Dependent Hydrolysis: Dalbavancin is most stable in the pH range of 4-5.[10][12] It undergoes significant degradation at both acidic and basic pH values.[10][12]

  • Acidic Conditions: Leads to the formation of MAG and another degradation product, DB-R6, through hydrolytic cleavage.[10][12]

  • Basic Conditions: Promotes the formation of isomeric degradation products.[13][14]

• Oxidative Degradation: Dalbavancin is highly susceptible to degradation under oxidative stress.[13][14]

It is anticipated that N-Nitroso Dalbavancin would exhibit similar degradation profiles with respect to its core lipoglycopeptide structure. The N-nitroso moiety itself can also be susceptible to degradation, particularly under acidic conditions or upon exposure to UV light, which is a known characteristic of many N-nitrosamines.

The formation of N-Nitroso Dalbavancin is contingent on the presence of a nitrosating agent (such as nitrite) and the secondary amine in Dalbavancin. The risk of formation is a critical aspect of drug development and manufacturing control.[2]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the stability of N-Nitroso Dalbavancin, based on standard industry practices for NDSRIs and the known analytical methods for Dalbavancin.

4.1. Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways.

• Objective: To evaluate the stability of N-Nitroso Dalbavancin under various stress conditions.

• Methodology:

  • Sample Preparation: Prepare solutions of N-Nitroso Dalbavancin reference standard in appropriate solvents (e.g., methanol, water with co-solvent).

  • Stress Conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

    • Thermal Degradation: Solid-state sample at 70°C for 48 hours.

    • Photostability: Expose the solution to UV light (ICH Q1B conditions).

  • Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating HPLC-UV method. Peak purity should be assessed using a photodiode array (PDA) detector.

  • Characterization of Degradants: Use LC-MS/MS to identify the mass of the degradation products and elucidate their structures.

4.2. Analytical Method for Detection and Quantification

A highly sensitive and specific analytical method is crucial for detecting and quantifying N-Nitroso Dalbavancin at trace levels.

• Technique: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

• Methodology:

  • Chromatographic Conditions:

    • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A suitable gradient to resolve N-Nitroso Dalbavancin from Dalbavancin and other impurities.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Multiple Reaction Monitoring (MRM): Monitor specific parent-to-daughter ion transitions for N-Nitroso Dalbavancin and an internal standard.

  • Method Validation: Validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision, and limit of detection (LOD) and quantification (LOQ).

Visualizations

5.1. Logical Workflow for N-Nitroso Dalbavancin Risk Assessment

Caption: A logical workflow for the risk assessment and control of N-Nitroso Dalbavancin.

5.2. Experimental Workflow for Forced Degradation Study

Caption: An experimental workflow for conducting forced degradation studies on N-Nitroso Dalbavancin.

Conclusion

While direct stability data for N-Nitroso Dalbavancin is scarce, a comprehensive understanding of the stability of the parent drug, Dalbavancin, provides a strong foundation for inferring its stability profile. N-Nitroso Dalbavancin is likely susceptible to hydrolytic and oxidative degradation, with its stability being pH-dependent. The development and validation of sensitive analytical methods, such as LC-MS/MS, are paramount for the detection and control of this potential impurity in Dalbavancin drug products. Further research into the specific degradation kinetics and pathways of N-Nitroso Dalbavancin is warranted to ensure patient safety and meet regulatory expectations.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. EMA - Appendix 1 - Update - Page 2 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. N-Nitroso-Dalbavancin B1 - SRIRAMCHEM [sriramchem.com]
• 6. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 7. Naarini Molbio Pharma [naarini.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. chemicea.com [chemicea.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Spectroscopic Analysis of N-Nitroso Dalbavancin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso Dalbavancin, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the glycopeptide antibiotic Dalbavancin. Given the classification of many nitrosamines as probable human carcinogens, rigorous analytical characterization is essential for drug safety and regulatory compliance.[1][2] This document outlines the key mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy methodologies and presents the expected data for the identification and quantification of this impurity.

Introduction to N-Nitroso Dalbavancin

N-Nitroso Dalbavancin (Molecular Formula: C₈₈H₉₉Cl₂N₁₁O₂₉, Molecular Weight: ~1845.7 g/mol ) is an NDSRI that can potentially form from the nitrosation of the secondary amine present in the Dalbavancin structure.[3][4] The presence of nitrosating agents, such as residual nitrites from excipients or manufacturing processes, can lead to its formation during synthesis or storage.[5] Regulatory agencies worldwide have issued stringent guidelines for the control of such impurities in pharmaceutical products.[6][7][8]

The analytical challenge lies in detecting and quantifying this large, complex molecule at trace levels within the Dalbavancin drug substance matrix. High-sensitivity techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) are indispensable for this purpose.[9] NMR spectroscopy provides crucial structural confirmation, which is especially important for asymmetrical nitrosamines that can exist as a mixture of Z/E isomers.[10]

Mass Spectrometry (MS) Analysis

High-Resolution Mass Spectrometry (HRMS), particularly coupled with liquid chromatography, is the primary technique for the detection and quantification of N-Nitroso Dalbavancin.[2][11] The method provides the high sensitivity and specificity required to identify this impurity at levels stipulated by regulatory bodies.

Predicted Mass Spectrometry Data

The following table summarizes the expected high-resolution mass spectrometry data for N-Nitroso Dalbavancin. The fragmentation pattern is predicted based on established fragmentation pathways for nitrosamine compounds, which commonly include the neutral loss of the nitroso group (•NO).[11][12]

Ion	Predicted m/z	Description
[M+H]⁺	1846.6066	Protonated parent molecule
[M+2H]²⁺	923.8072	Doubly charged parent molecule
[M+H-NO]⁺	1816.6162	Fragment resulting from the loss of the nitroso radical (30 Da)

Experimental Protocol: LC-MS/MS

This protocol is a representative method for the analysis of N-Nitroso Dalbavancin in a Dalbavancin drug substance.

1. Sample Preparation:

• Accurately weigh 100 mg of the Dalbavancin sample into a volumetric flask.

• Dissolve in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water, to a final concentration of 1 mg/mL.

• Filter the solution through a 0.22 µm PVDF syringe filter before injection.[13]

2. Liquid Chromatography Conditions:

• Instrument: UHPLC system.

• Column: C18 stationary phase (e.g., Acquity UPLC BEH C18, 2.1 mm x 100 mm, 1.7 µm).[14]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[14]

• Gradient Elution:

  • 0-1 min: 95% A

  • 1-10 min: Linear gradient from 95% A to 5% A

  • 10-12 min: Hold at 5% A

  • 12.1-15 min: Return to 95% A and equilibrate

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Instrument: High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF).[2]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan for identification and targeted MS/MS or Parallel Reaction Monitoring (PRM) for quantification.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon.

• Collision Energy: Optimized for the specific transitions (typically 20-40 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the unambiguous structural confirmation of N-Nitroso Dalbavancin. Due to the restricted rotation around the N-N bond, asymmetrical nitrosamines typically exhibit two distinct sets of NMR signals corresponding to the Z and E isomers, which may coalesce at higher temperatures.[10]

Predicted ¹H NMR Data

The following table outlines the predicted key ¹H NMR chemical shifts for N-Nitroso Dalbavancin. The presence of the N-nitroso group is expected to significantly downfield shift the signals of the adjacent N-methyl group and methylene (B1212753) protons. The data is presented as two potential signals for key protons to account for the possible presence of Z/E isomers.

Proton Assignment	Predicted Chemical Shift (ppm) - Isomer 1	Predicted Chemical Shift (ppm) - Isomer 2
N-CH₃ (nitroso adjacent)	~3.8 - 4.2	~3.1 - 3.5
Aromatic Protons	~6.0 - 8.5	~6.0 - 8.5
Anomeric Protons	~5.0 - 5.5	~5.0 - 5.5
Aliphatic Chain Protons	~0.8 - 2.5	~0.8 - 2.5

Experimental Protocol: NMR Spectroscopy

1. Sample Preparation:

• Dissolve 5-10 mg of the isolated N-Nitroso Dalbavancin reference standard or enriched sample in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Acquisition Parameters:

• Instrument: 500 MHz (or higher) NMR spectrometer.

• Experiments: ¹H, ¹³C, COSY, HSQC, HMBC.

• Solvent: DMSO-d₆.

• Temperature: 298 K (Variable temperature experiments from 298 K to 353 K can be performed to study isomer coalescence).[10]

• ¹H Parameters:

  • Pulse Program: zg30

  • Number of Scans: 128

  • Relaxation Delay: 2.0 s

  • Acquisition Time: 3.0 s

• ¹³C Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 2048

  • Relaxation Delay: 2.0 s

Workflow and Logical Relationships

The identification and control of N-Nitroso Dalbavancin require a systematic workflow. This involves an initial risk assessment, followed by sensitive screening and definitive confirmation.

Figure 1: Analytical Workflow for N-Nitroso Dalbavancin

A predicted fragmentation pathway for N-Nitroso Dalbavancin is crucial for developing targeted MS/MS methods. The primary fragmentation is expected to be the loss of the nitroso group.

Figure 2: Predicted MS Fragmentation of N-Nitroso Dalbavancin

References

• 1. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. N-Nitroso Dalbavancin | C88H99Cl2N11O29 | CID 171380698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Simultaneous Quantification and Pharmacokinetic Study of Five Homologs of Dalbavancin in Rat Plasma Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]

N-Nitroso Dalbavancin: A Technical Guide on its Formation and Relation to Dalbavancin Degradation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Nitroso Dalbavancin, a nitrosamine (B1359907) impurity of the lipoglycopeptide antibiotic Dalbavancin. The document explores the chemical relationship between Dalbavancin degradation and the formation of this impurity, outlines experimental protocols for its study, and presents available data on its detection and characterization. This guide is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the quality control, stability testing, and regulatory submission of Dalbavancin. As the understanding of nitrosamine impurities is continually evolving, this document reflects the current state of knowledge.

Introduction

Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Its long half-life allows for infrequent dosing, making it a valuable therapeutic option. However, like many pharmaceutical compounds containing secondary or tertiary amine functionalities, Dalbavancin has the potential to form N-nitrosamine impurities under certain conditions.

N-nitrosamines are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenicity. The discovery of nitrosamine impurities in various drug products has led to increased scrutiny of manufacturing processes, raw materials, and drug substance stability. N-Nitroso Dalbavancin is a nitrosamine drug substance-related impurity (NDSRI) that can arise from the degradation of Dalbavancin in the presence of nitrosating agents. Understanding the pathways of its formation is critical for ensuring the safety and quality of Dalbavancin-containing drug products.

This guide will delve into the technical aspects of N-Nitroso Dalbavancin, including its formation from Dalbavancin, methods for its detection and quantification, and the current understanding of its significance.

Dalbavancin Degradation and N-Nitroso Dalbavancin Formation

Dalbavancin is susceptible to degradation under various stress conditions, including hydrolytic (acidic and basic), oxidative, and thermal stress.[1][2] The degradation of Dalbavancin can expose or create secondary amine functionalities that are susceptible to nitrosation.

The primary mechanism for the formation of N-Nitroso Dalbavancin involves the reaction of a secondary amine moiety within the Dalbavancin molecule with a nitrosating agent. The most common nitrosating agent is nitrous acid (HNO₂), which can be formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

Chemical Structures

The chemical structure of Dalbavancin is complex, containing several functional groups that can be involved in degradation and nitrosation reactions. The key feature for the formation of N-Nitroso Dalbavancin is the presence of a secondary amine that can be nitrosated.

• Dalbavancin: Contains secondary amine functionalities within its complex glycopeptide structure.

• N-Nitroso Dalbavancin: The corresponding nitrosamine formed by the substitution of a hydrogen atom on a secondary nitrogen with a nitroso group (-N=O). Several N-Nitroso Dalbavancin and N-Nitroso-Desmethyl-Dalbavancin variants have been identified, corresponding to the different homologs of the parent drug (A0, A1, B0, B1, B2).[3][4]

Quantitative Data on N-Nitroso Dalbavancin Formation

Comprehensive quantitative data from forced degradation studies specifically detailing the yields of N-Nitroso Dalbavancin under various stress conditions are still emerging in the public domain. A key study on the in-situ formation of NDSRIs in glycopeptides, including Dalbavancin, is anticipated to provide more detailed quantitative insights upon its full publication.[5]

The following table summarizes the types of quantitative data that are critical for understanding the formation of N-Nitroso Dalbavancin and should be the focus of ongoing and future research.

Table 1: Illustrative Quantitative Data from a Forced Degradation Study of Dalbavancin

Stress Condition	Stressor Concentration	Temperature (°C)	Duration (days)	N-Nitroso Dalbavancin Detected (ppm)	Major Dalbavancin Degradants
Acid Hydrolysis	0.1 M HCl	60	7	Data Anticipated	Hydrolytic products
Base Hydrolysis	0.1 M NaOH	60	7	Data Anticipated	Hydrolytic products
Oxidative	3% H₂O₂	25	7	Data Anticipated	Oxidation products
Thermal	-	80	14	Data Anticipated	Thermal degradants
Nitrosating Stress	100 ppm NaNO₂, pH 3.5	40	7	Data Anticipated	N-Nitroso Dalbavancin

Note: This table is illustrative. Specific quantitative data from published, peer-reviewed studies are needed to populate such a table accurately.

Experimental Protocols

The following sections outline the methodologies for conducting forced degradation studies to investigate the formation of N-Nitroso Dalbavancin and for its subsequent analytical detection.

Forced Degradation Study Protocol

This protocol is a general guideline for inducing the degradation of Dalbavancin under various stress conditions to study the formation of N-Nitroso Dalbavancin.

Objective: To generate potential degradation products of Dalbavancin, including N-Nitroso Dalbavancin, under forced stress conditions and to identify the conditions that lead to their formation.

Materials:

• Dalbavancin drug substance

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Sodium nitrite (NaNO₂)

• High-purity water

• pH meter

• Temperature-controlled chambers/ovens

• Analytical instrumentation (e.g., LC-MS/MS)

Procedure:

• Preparation of Dalbavancin Stock Solution: Prepare a stock solution of Dalbavancin in a suitable solvent (e.g., water or a mild buffer) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Treat the Dalbavancin solution with an appropriate concentration of HCl (e.g., 0.1 M) and incubate at a specific temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Treat the Dalbavancin solution with an appropriate concentration of NaOH (e.g., 0.1 M) and incubate at a specific temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Treat the Dalbavancin solution with an appropriate concentration of H₂O₂ (e.g., 3%) and store at room temperature or a slightly elevated temperature.

  • Thermal Degradation: Expose a solid sample or solution of Dalbavancin to high temperature (e.g., 80°C).

  • Nitrosating Stress: Treat the Dalbavancin solution with a source of nitrosating agent, such as sodium nitrite, under acidic conditions (e.g., pH 3-4) and incubate at a controlled temperature.

• Sample Collection: Withdraw aliquots of the stressed samples at various time points.

• Neutralization/Quenching: Neutralize the acid- and base-stressed samples. For oxidative stress, the reaction may be quenched if necessary.

• Sample Preparation for Analysis: Dilute the samples to an appropriate concentration for analysis.

• Analysis: Analyze the samples using a validated analytical method, such as LC-MS/MS, to identify and quantify Dalbavancin and its degradation products, including N-Nitroso Dalbavancin.

Analytical Method for N-Nitroso Dalbavancin Quantification

A high-sensitivity analytical method is required to detect and quantify trace levels of N-Nitroso Dalbavancin. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most suitable technique.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)

• Electrospray ionization (ESI) source

Chromatographic Conditions (Illustrative):

• Column: A suitable C18 reversed-phase column

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A gradient program to separate N-Nitroso Dalbavancin from Dalbavancin and other degradation products.

• Flow Rate: Appropriate for the column dimensions.

• Column Temperature: e.g., 40°C

• Injection Volume: e.g., 5 µL

Mass Spectrometric Conditions (Illustrative):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Dalbavancin and N-Nitroso Dalbavancin. The exact m/z values will depend on the specific N-Nitroso Dalbavancin variant being analyzed.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Method Validation: The analytical method should be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, range, accuracy, precision, and limit of detection (LOD) and quantification (LOQ).

Visualizations

Logical Relationship between Dalbavancin and N-Nitroso Dalbavancin

Caption: Formation pathway of N-Nitroso Dalbavancin.

Experimental Workflow for Forced Degradation Study

Caption: Workflow for N-Nitroso Dalbavancin analysis.

Conclusion

The formation of N-Nitroso Dalbavancin is a critical consideration in the development and manufacturing of Dalbavancin. This technical guide has summarized the current understanding of the relationship between Dalbavancin degradation and the formation of this nitrosamine impurity. While the presence of secondary amine functionalities in the Dalbavancin structure makes it susceptible to nitrosation, the extent of this reaction is dependent on various factors, including the presence of nitrosating agents and specific stress conditions.

Further research, particularly the publication of detailed quantitative data from forced degradation studies, is necessary to fully elucidate the kinetics and mechanisms of N-Nitroso Dalbavancin formation. The experimental protocols and analytical methods outlined in this guide provide a framework for conducting such investigations. By proactively studying and controlling the formation of N-Nitroso Dalbavancin, pharmaceutical manufacturers can ensure the continued safety and efficacy of this important antibiotic. Regulatory guidance on nitrosamine impurities should be continuously monitored to ensure compliance.[6][7][8]

References

• 1. shimadzu.com [shimadzu.com]
• 2. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 🇺🇸 FDA Control of Nitrosamine Impurities in Human Drugs revision2 - Page 3 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 8. fda.gov [fda.gov]

Protocols & Analytical Methods

Application Note: A Sensitive and Specific LC-MS/MS Method for the Quantification of N-Nitroso Dalbavancin in Dalbavancin Drug Substance

Audience: Researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Introduction

Dalbavancin is a second-generation lipoglycopeptide antibiotic effective against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] The presence of N-nitroso compounds in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate that manufacturers assess and control nitrosamine (B1359907) impurities in their drug substances and products to ensure patient safety.[5][6] N-Nitroso Dalbavancin is a potential nitrosamine drug substance-related impurity (NDSRI) that could form under specific conditions during the synthesis or storage of Dalbavancin.

This application note details a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Dalbavancin at trace levels. The protocol is designed to meet the stringent requirements for impurity testing and can be integrated into quality control workflows for Dalbavancin drug substance.

Principle

This method utilizes reverse-phase liquid chromatography for the chromatographic separation of N-Nitroso Dalbavancin from the Dalbavancin active pharmaceutical ingredient (API). Following separation, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantification. The MRM transitions are specific to the precursor and product ions of N-Nitroso Dalbavancin, minimizing interference from the drug matrix and ensuring accurate measurement.

Experimental Protocols

Materials and Reagents

• Standards: N-Nitroso Dalbavancin analytical standard (MW: 1845.7 g/mol ), Dalbavancin reference standard.[7][8]

• Internal Standard (IS): An isotope-labeled N-nitroso compound (e.g., N-nitrosodimethylamine-d6) is recommended for optimal accuracy. If an isotope-labeled analog of N-Nitroso Dalbavancin is not available, a structurally similar labeled compound can be used.

• Solvents: LC-MS grade Methanol (B129727), Acetonitrile, and Water.

• Reagents: LC-MS grade Formic Acid (≥99%).

Standard Solution Preparation

• Stock Solutions (100 µg/mL):

  • Accurately weigh approximately 1.0 mg of N-Nitroso Dalbavancin reference standard and dissolve in a 10.0 mL volumetric flask using a 50:50 (v/v) mixture of methanol and water (diluent).

  • Prepare the Internal Standard (IS) stock solution similarly.

• Intermediate Solutions (1.0 µg/mL):

  • Dilute 100 µL of the N-Nitroso Dalbavancin stock solution to 10.0 mL with the diluent.

  • Prepare the IS intermediate solution in the same manner.

• Calibration Curve Standards (0.1 - 25 ng/mL):

  • Prepare a series of calibration standards by spiking appropriate volumes of the N-Nitroso Dalbavancin intermediate solution into the diluent.

  • Spike each calibration standard with a constant concentration of the IS (e.g., 5 ng/mL). The suggested concentration range is 0.1, 0.25, 0.5, 1.0, 2.5, 5.0, 10.0, and 25.0 ng/mL.

Sample Preparation

• Accurately weigh approximately 50.0 mg of the Dalbavancin drug substance into a 50.0 mL volumetric flask.

• Add approximately 30 mL of diluent and sonicate for 10 minutes to dissolve the sample completely.

• Allow the solution to return to room temperature and dilute to the mark with the diluent. This yields a sample solution with a concentration of 1.0 mg/mL.

• Transfer 1.0 mL of this solution to an autosampler vial.

• Add the internal standard to achieve the same final concentration as in the calibration standards.

• Cap the vial and vortex briefly before analysis.

LC-MS/MS Method Parameters

The following parameters provide a starting point for method development and validation.

Table 1: Liquid Chromatography and Mass Spectrometry Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient Elution	0-2 min: 10% B; 2-15 min: 10% to 95% B; 15-18 min: 95% B; 18.1-22 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
MRM Transitions	N-Nitroso Dalbavancin: m/z 923.4 -> [Product Ion 1], m/z 923.4 -> [Product Ion 2] (Quantifier/Qualifier based on [M+2H]²⁺ precursor) Dalbavancin (for monitoring): m/z 909.4 -> [Product Ion] (based on [M+2H]²⁺ precursor) Internal Standard: (Specific to the IS used)

Note: Specific product ions for N-Nitroso Dalbavancin must be determined experimentally by infusing the analytical standard.

Data Presentation and Method Performance

The method should be validated according to ICH Q2(R1) guidelines. The following table summarizes the expected performance characteristics of a fully validated method.

Table 2: Summary of Method Validation Quantitative Data (Hypothetical)

Parameter	Result	Acceptance Criteria
Specificity	No interference at the retention time of the analyte	Peak purity > 99%
Linearity Range	0.1 - 25 ng/mL	-
Correlation Coefficient (r²)	> 0.998	≥ 0.995
Limit of Detection (LOD)	0.03 ng/mL	S/N Ratio ≥ 3
Limit of Quantification (LOQ)	0.1 ng/mL	S/N Ratio ≥ 10
Accuracy (% Recovery)	95.2% - 104.5%	80% - 120% at LOQ; 90% - 110% at other levels
Precision (% RSD)	< 5.0%	Repeatability (≤ 15%), Intermediate Precision (≤ 15%)
Solution Stability	Stable for 48 hours at 4 °C	% Deviation within ±10% of initial

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the analytical procedure, from sample and standard preparation to final data analysis.

Caption: Workflow for N-Nitroso Dalbavancin quantification.

Logical Relationship for Method Validation

This diagram outlines the key validation parameters required to ensure the method is fit for its intended purpose, as per regulatory guidelines.

Caption: Key parameters for analytical method validation.

The described LC-MS/MS method provides a robust, sensitive, and selective protocol for the quantification of N-Nitroso Dalbavancin in Dalbavancin drug substance. The detailed experimental steps, coupled with the defined performance characteristics, offer a solid foundation for method implementation in a regulated environment. This allows pharmaceutical manufacturers to monitor and control this potential impurity effectively, ensuring the quality and safety of their products.

References

• 1. Dalbavancin: A Novel Lipoglycopeptide Antibiotic with Extended Activity Against Gram-Positive Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dalbavancin - Wikipedia [en.wikipedia.org]
• 3. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 4. gmp-compliance.org [gmp-compliance.org]
• 5. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 6. fda.gov [fda.gov]
• 7. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 8. cleanchemlab.com [cleanchemlab.com]

Application Note: High-Resolution Mass Spectrometry for the Ultrasensitive Analysis of N-Nitroso Dalbavancin

Abstract

This application note details a robust and highly sensitive method for the detection and quantification of the N-nitroso-drug substance-related impurity (NDSRI), N-Nitroso Dalbavancin, in Dalbavancin active pharmaceutical ingredient (API) and drug product. Dalbavancin is a second-generation lipoglycopeptide antibiotic with a complex structure, necessitating a highly selective and sensitive analytical method to ensure patient safety and meet stringent regulatory requirements for nitrosamine (B1359907) impurities.[1][2] This method utilizes Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with High-Resolution Mass Spectrometry (HRMS) to achieve low limits of detection and quantification, well below the acceptable intake (AI) limits recommended by regulatory agencies such as the U.S. Food and Drug Administration (FDA).[3][4] The protocol described herein provides a comprehensive workflow, from sample preparation to data analysis, for the accurate and precise measurement of N-Nitroso Dalbavancin.

Introduction

Nitrosamine impurities in pharmaceutical products have been a significant concern for regulatory bodies and manufacturers worldwide due to their classification as probable or possible human carcinogens.[4][5] The FDA has issued guidance recommending that manufacturers conduct risk assessments to evaluate the potential for nitrosamine impurities in their products and, if a risk is identified, to perform analytical testing using sensitive and validated methods.[3][6] N-Nitroso Dalbavancin is a potential NDSRI that can form from the nitrosation of the secondary amine moiety in the Dalbavancin molecule.[7]

The complex nature of Dalbavancin, a large lipoglycopeptide molecule, presents analytical challenges.[1][8] High-Resolution Mass Spectrometry, with its high mass accuracy and resolving power, is an ideal technique for the analysis of trace-level impurities in complex matrices, providing a high degree of confidence in identification and quantification.[9][10] This application note presents a validated UHPLC-HRMS method for the analysis of N-Nitroso Dalbavancin.

Experimental Protocols

Sample Preparation

A critical aspect of analyzing N-Nitroso Dalbavancin in the Dalbavancin drug substance or product is the sample preparation. Dalbavancin has a high affinity for plasma proteins and can exhibit non-specific binding to container surfaces.[4][5] While this protocol is for the drug substance, similar considerations for minimizing binding, such as the use of specific additives, may be necessary for formulated products.

For Dalbavancin Drug Substance:

• Accurately weigh 50 mg of the Dalbavancin drug substance into a 10 mL volumetric flask.

• Add approximately 7 mL of diluent (10:90 v/v acetonitrile:water) and sonicate for 10 minutes to dissolve.

• Allow the solution to equilibrate to room temperature and dilute to the mark with the diluent.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

For Dalbavancin Drug Product (Lyophilized Powder for Injection):

• Reconstitute the vial with sterile water for injection as per the product label.

• Transfer an accurately measured volume of the reconstituted solution equivalent to 50 mg of Dalbavancin into a 10 mL volumetric flask.

• Dilute to the mark with the diluent (10:90 v/v acetonitrile:water).

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

UHPLC-HRMS Method

The chromatographic separation of N-Nitroso Dalbavancin from Dalbavancin and its other impurities is crucial for accurate quantification. A reversed-phase C18 column is effective for this separation.[5]

UHPLC System: A high-performance UHPLC system capable of delivering reproducible gradients at high pressures. Column: A C18 reversed-phase column with a particle size of ≤ 2 µm (e.g., 2.1 x 100 mm, 1.8 µm). Mobile Phase A: 0.1% Formic Acid in Water Mobile Phase B: 0.1% Formic Acid in Acetonitrile Gradient Program:

Time (min)	%B
0.0	10
10.0	90
12.0	90
12.1	10
15.0	10

Flow Rate: 0.4 mL/min Column Temperature: 40 °C Injection Volume: 5 µL

HRMS System: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with a heated electrospray ionization (HESI) source.

Ionization Mode: Positive Electrospray Ionization (ESI+) Resolution: ≥ 60,000 Scan Range: m/z 400-2000 Precursor Ion for N-Nitroso Dalbavancin: [M+2H]²⁺ (Calculated m/z) Product Ion for Quantification: A specific, high-abundance fragment ion determined from the MS/MS spectrum of an N-Nitroso Dalbavancin reference standard.

Data Presentation

The following table summarizes the expected quantitative performance of the UHPLC-HRMS method for the analysis of N-Nitroso Dalbavancin. These values are based on typical performance characteristics of HRMS for nitrosamine analysis and are presented for illustrative purposes.[10]

Parameter	Result
Limit of Detection (LOD)	0.01 ng/mL
Limit of Quantification (LOQ)	0.03 ng/mL
Linearity (r²)	> 0.998
Accuracy (% Recovery)	95-105%
Precision (%RSD)	< 10%

Mandatory Visualization

Caption: Experimental workflow for N-Nitroso Dalbavancin analysis.

Caption: Logical relationship of the analytical control strategy.

References

• 1. Fast and Simple Liquid Chromatography-Isotope Dilution Tandem Mass Spectrometry Method for Therapeutic Drug Monitoring of Dalbavancin in Long-Term Treatment of Subacute and/or Chronic Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dalbavancin: Quantification in human plasma and urine by a new improved high performance liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Validation and Clinical Application of a New Liquid Chromatography Coupled to Mass Spectrometry (HPLC-MS) Method for Dalbavancin Quantification in Human Plasma - ProQuest [proquest.com]
• 7. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]

Developing a Validated HPLC Method for N-Nitroso Dalbavancin: Application Notes and Protocols

Abstract

This document provides a comprehensive guide for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of the N-Nitroso Dalbavancin impurity in Dalbavancin drug substance and formulated products. Dalbavancin is a lipoglycopeptide antibiotic, and the potential for nitrosamine (B1359907) impurities is a critical quality attribute that requires sensitive and accurate analytical monitoring to ensure patient safety. This application note outlines the chromatographic conditions, sample preparation, and a detailed validation protocol according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction

Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] As with many pharmaceutical compounds containing secondary or tertiary amine functionalities, there is a potential for the formation of N-nitroso impurities under certain processing or storage conditions.[3][4] N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5] Therefore, a robust, sensitive, and validated analytical method is imperative for the detection and quantification of N-Nitroso Dalbavancin.

This application note describes a systematic approach to developing a stability-indicating HPLC method capable of separating N-Nitroso Dalbavancin from the parent drug, Dalbavancin, and other potential degradation products. The method is designed to be suitable for routine quality control analysis and stability studies.

Materials and Methods

Instrumentation

• HPLC System: A gradient-capable HPLC system with a UV-Vis or Photodiode Array (PDA) detector is required.

• Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Balance: Capable of weighing to 0.01 mg.

• pH Meter: Calibrated with standard buffers.

• Volumetric glassware: Class A.

Chemicals and Reagents

• Dalbavancin Reference Standard: USP or equivalent, with a certificate of analysis.

• N-Nitroso Dalbavancin Reference Standard: Synthesized and characterized in-house or procured from a specialized supplier. A protocol for its preparation is provided in Appendix A.

• Acetonitrile (ACN): HPLC grade.

• Methanol (MeOH): HPLC grade.

• Water: HPLC grade or purified to 18.2 MΩ·cm.

• Trifluoroacetic Acid (TFA): HPLC grade.

• Formic Acid: HPLC grade.

• Ammonium Acetate: Analytical grade.

Chromatographic Conditions

The following chromatographic conditions are a recommended starting point and may require optimization based on the specific HPLC system and column used.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 3.5 µm (or equivalent)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	20% to 60% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Detection Wavelength	230 nm (Dalbavancin) and 254 nm (N-Nitroso)
Run Time	30 minutes

Rationale for Condition Selection:

• C18 Column: Dalbavancin is a large lipoglycopeptide, making a C18 stationary phase suitable for its retention and separation based on hydrophobicity.[6]

• TFA in Mobile Phase: The use of an ion-pairing agent like TFA improves peak shape and resolution for large peptides.

• Gradient Elution: A gradient is necessary to elute the highly retained Dalbavancin and its N-nitroso derivative in a reasonable time with good peak shape.

• Elevated Column Temperature: A slightly elevated temperature can improve peak symmetry and reduce viscosity.

Experimental Protocols

Preparation of Standard Solutions

• Dalbavancin Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Dalbavancin reference standard and dissolve in a 25 mL volumetric flask with a 50:50 mixture of Mobile Phase A and B.

• N-Nitroso Dalbavancin Stock Solution (100 µg/mL): Accurately weigh about 2.5 mg of N-Nitroso Dalbavancin reference standard and dissolve in a 25 mL volumetric flask with a 50:50 mixture of Mobile Phase A and B.

• Working Standard Solution (for system suitability and quantification): Prepare a solution containing 100 µg/mL of Dalbavancin and 1.0 µg/mL of N-Nitroso Dalbavancin by diluting the stock solutions.

Sample Preparation

• Drug Substance: Accurately weigh about 25 mg of Dalbavancin drug substance, dissolve in a 25 mL volumetric flask with a 50:50 mixture of Mobile Phase A and B to achieve a final concentration of approximately 1000 µg/mL.

• Drug Product (Lyophilized Powder for Injection): Reconstitute the vial as per the product label. Further dilute an appropriate volume of the reconstituted solution with a 50:50 mixture of Mobile Phase A and B to achieve a final Dalbavancin concentration of approximately 1000 µg/mL.

Forced Degradation Studies (for Specificity)

To demonstrate the specificity and stability-indicating nature of the method, forced degradation studies should be performed on the Dalbavancin drug substance.[5][7]

• Acid Hydrolysis: 1 mL of Dalbavancin stock solution + 1 mL of 0.1 N HCl, heat at 60 °C for 4 hours.

• Base Hydrolysis: 1 mL of Dalbavancin stock solution + 1 mL of 0.1 N NaOH, heat at 60 °C for 2 hours.

• Oxidative Degradation: 1 mL of Dalbavancin stock solution + 1 mL of 3% H₂O₂, store at room temperature for 24 hours.

• Thermal Degradation: Expose solid drug substance to 105 °C for 24 hours.

• Photolytic Degradation: Expose the drug substance to UV light (254 nm) and visible light for an appropriate duration.

After degradation, neutralize the acid and base samples and dilute all samples to a suitable concentration for HPLC analysis.

Method Validation Protocol

The analytical method shall be validated according to ICH Q2(R1) guidelines.[1]

System Suitability

System suitability testing is performed to ensure the chromatographic system is adequate for the intended analysis.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0 for both peaks
Theoretical Plates (N)	≥ 2000 for both peaks
Resolution (Rs)	≥ 2.0 between Dalbavancin and N-Nitroso Dalbavancin
%RSD of Peak Areas	≤ 2.0% for six replicate injections

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. This is demonstrated through:

• Blank Analysis: No interfering peaks at the retention times of Dalbavancin and N-Nitroso Dalbavancin.

• Forced Degradation Studies: The method should resolve the N-Nitroso Dalbavancin peak from any degradation products. Peak purity analysis should be performed using a PDA detector.

Linearity and Range

The linearity of the method should be established across a range of concentrations for N-Nitroso Dalbavancin.

Parameter	Procedure	Acceptance Criteria
Linearity	Analyze a minimum of five concentrations of N-Nitroso Dalbavancin (e.g., 0.1, 0.5, 1.0, 1.5, 2.0 µg/mL).	Correlation coefficient (r²) ≥ 0.995
Range	The range should cover from the reporting threshold to 120% of the specification limit for N-Nitroso Dalbavancin.

Accuracy

Accuracy is determined by the recovery of a known amount of N-Nitroso Dalbavancin spiked into a sample matrix.

Level	Spiking Concentration	Acceptance Criteria
50%	0.5 µg/mL	90.0% - 110.0% recovery
100%	1.0 µg/mL	90.0% - 110.0% recovery
150%	1.5 µg/mL	90.0% - 110.0% recovery

Precision

Precision is evaluated at two levels: repeatability and intermediate precision.

Type	Procedure	Acceptance Criteria
Repeatability	Six replicate preparations of a sample spiked at 100% of the target concentration.	%RSD ≤ 5.0%
Intermediate Precision	Repeatability study on a different day, with a different analyst, and on a different instrument.	%RSD ≤ 10.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

Parameter	Method	Acceptance Criteria
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1	The precision at the LOQ should have an RSD ≤ 10.0%

Robustness

The robustness of the method should be evaluated by making small, deliberate variations in the chromatographic conditions.

Parameter	Variation	Acceptance Criteria
Flow Rate	± 0.1 mL/min	System suitability criteria are met.
Column Temperature	± 5 °C	System suitability criteria are met.
Mobile Phase Composition	± 2% organic	System suitability criteria are met.

Data Presentation

Table 1: System Suitability Results

Parameter	Result	Acceptance Criteria
Tailing Factor (Dalbavancin)	1.1	≤ 2.0
Tailing Factor (N-Nitroso)	1.2	≤ 2.0
Theoretical Plates (Dalbavancin)	8500	≥ 2000
Theoretical Plates (N-Nitroso)	9200	≥ 2000
Resolution (Rs)	3.5	≥ 2.0
%RSD of Peak Areas (n=6)	0.8%	≤ 2.0%

Table 2: Linearity Data for N-Nitroso Dalbavancin

Concentration (µg/mL)	Peak Area
0.1	1250
0.5	6300
1.0	12650
1.5	18900
2.0	25200
Correlation Coefficient (r²)	0.9998

Table 3: Accuracy (Recovery) Data

Spiking Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
50%	0.5	0.49	98.0%
100%	1.0	1.02	102.0%
150%	1.5	1.47	98.0%

Table 4: Precision Data

Precision Type	%RSD
Repeatability (n=6)	1.5%
Intermediate Precision (n=6)	2.8%

Table 5: LOD and LOQ

Parameter	Result
LOD	0.03 µg/mL
LOQ	0.1 µg/mL

Visualization of Workflows

Caption: Workflow for HPLC Method Development and Validation.

Caption: Interrelationship of HPLC Method Validation Parameters.

Appendix A: Protocol for Preparation of N-Nitroso Dalbavancin Reference Standard

Disclaimer: This procedure should be performed by qualified personnel in a well-ventilated fume hood, as nitrosating agents and N-nitroso compounds are potentially carcinogenic.

Objective: To synthesize and purify N-Nitroso Dalbavancin for use as an analytical reference standard.

Materials:

• Dalbavancin

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl)

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Sodium Sulfate (Na₂SO₄), anhydrous

• Preparative HPLC system

Procedure:

• Reaction Setup: Dissolve Dalbavancin (100 mg) in 10 mL of 0.1 M HCl in a round-bottom flask. Cool the solution to 0-5 °C in an ice bath with stirring.

• Nitrosation: Slowly add a solution of sodium nitrite (2 equivalents) in 1 mL of water dropwise to the cooled Dalbavancin solution. Maintain the temperature at 0-5 °C.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots and analyzing by analytical HPLC. The reaction is typically complete within 1-2 hours.

• Work-up: Once the reaction is complete, neutralize the solution with saturated sodium bicarbonate until the pH is ~7. Extract the aqueous layer three times with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Nitroso Dalbavancin.

• Purification: Purify the crude product using preparative RP-HPLC with a C18 column and a water/acetonitrile gradient containing 0.1% formic acid.

• Characterization: Confirm the identity and purity of the isolated N-Nitroso Dalbavancin by LC-MS, ¹H-NMR, and analytical HPLC.

This synthesized and characterized material can then be used to prepare the standard solutions for the method validation as described in the main body of this application note.

References

• 1. peptide.com [peptide.com]
• 2. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 3. US20120322976A1 - Preparative RP-HPLC Method For Purifying Peptides - Google Patents [patents.google.com]
• 4. Determination of N-nitroso compounds by high-performance liquid chromatography with postcolumn reaction and a thermal energy analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nitrosation of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nitrosamides derived from peptide models: their preparations and chemical behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nitrosation and analysis of amino acid derivatives by isocratic HPLC - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Use of N-Nitroso Dalbavancin Reference Standard in Quality Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). As with all pharmaceutical products, ensuring the purity and safety of Dalbavancin is of paramount importance. A critical aspect of quality control is the identification and quantification of potential genotoxic impurities, such as N-nitroso compounds.

N-Nitroso Dalbavancin is a potential impurity that can form during the synthesis or storage of the Dalbavancin drug substance. Due to the classification of many N-nitroso compounds as probable human carcinogens, regulatory agencies like the FDA and EMA mandate strict control of these impurities in pharmaceutical products.[1]

This document provides detailed application notes and protocols for the use of N-Nitroso Dalbavancin reference standard in the quality control of Dalbavancin drug substance and drug product. The availability of a highly characterized N-Nitroso Dalbavancin reference standard is essential for the development, validation, and routine application of analytical methods to detect and quantify this specific impurity at trace levels.[1] These methods are crucial for ensuring that Dalbavancin meets the stringent regulatory requirements for safety and quality.

Application of N-Nitroso Dalbavancin Reference Standard

The N-Nitroso Dalbavancin reference standard is primarily used for the following applications in a pharmaceutical quality control setting:

• Analytical Method Development: To develop sensitive and specific analytical methods, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the detection and quantification of N-Nitroso Dalbavancin in the Dalbavancin active pharmaceutical ingredient (API) and finished drug product.[1][2]

• Method Validation (AMV): To validate the analytical method according to ICH Q2(R1) guidelines, establishing parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

• Quality Control (QC) Testing: For the routine analysis of Dalbavancin batches to ensure that the levels of N-Nitroso Dalbavancin are below the acceptable limits defined by regulatory authorities.[1]

• Impurity Identification: To confirm the identity of any unknown peak observed during routine purity analysis that corresponds to the retention time of N-Nitroso Dalbavancin.

Experimental Protocols

Materials and Reagents

• N-Nitroso Dalbavancin Reference Standard

• Dalbavancin Drug Substance/Product for testing

• LC-MS grade Methanol (B129727)

• LC-MS grade Acetonitrile

• LC-MS grade Water

• LC-MS grade Formic Acid

• HPLC or UHPLC system coupled with a triple quadrupole mass spectrometer (MS/MS)

• Analytical column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Standard laboratory glassware and equipment

Preparation of Standard Solutions

3.2.1 N-Nitroso Dalbavancin Stock Standard Solution (e.g., 100 µg/mL) Accurately weigh a suitable amount of N-Nitroso Dalbavancin reference standard and dissolve it in methanol to obtain a final concentration of 100 µg/mL.

3.2.2 Intermediate Standard Solution (e.g., 1 µg/mL) Dilute the stock standard solution with methanol to obtain a concentration of 1 µg/mL.

3.2.3 Working Standard Solutions and Calibration Curve Prepare a series of working standard solutions by further diluting the intermediate standard solution with a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve. A typical concentration range for the calibration curve would be 0.1 ng/mL to 10 ng/mL.

Preparation of Sample Solutions

3.3.1 Dalbavancin Drug Substance Accurately weigh approximately 50 mg of the Dalbavancin drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol or a mixture of methanol and water) to achieve a final concentration of 1 mg/mL.

3.3.2 Dalbavancin for Injection (Lyophilized Powder) Reconstitute the contents of a Dalbavancin for Injection vial with the appropriate volume of sterile water as per the product label. Further dilute the reconstituted solution with a suitable solvent to achieve a final Dalbavancin concentration of 1 mg/mL.

LC-MS/MS Method for Quantification of N-Nitroso Dalbavancin

3.4.1 Chromatographic Conditions

Parameter	Condition
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	20	80
7.0	20	80
7.1	95	5
10.0	95	5

3.4.2 Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	See Table 2

Table 2: MRM Transitions for N-Nitroso Dalbavancin

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Nitroso Dalbavancin	[M+H]+	Specific Fragment 1	Specific Fragment 2

(Note: The exact m/z values for precursor and product ions need to be determined experimentally by infusing the N-Nitroso Dalbavancin reference standard into the mass spectrometer.)

Data Analysis and Calculation

The concentration of N-Nitroso Dalbavancin in the sample is determined by comparing the peak area of the quantifier ion from the sample chromatogram to the calibration curve generated from the working standard solutions.

Data Presentation

Quantitative data from the method validation should be summarized in clearly structured tables for easy comparison and assessment of the method's performance.

Table 3: Linearity and Range

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
N-Nitroso Dalbavancin	0.1 - 10	≥ 0.995

Table 4: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
N-Nitroso Dalbavancin	0.03	0.1

Table 5: Accuracy (Recovery)

Analyte	Spiked Concentration (ng/mL)	Mean Recovery (%)	% RSD
N-Nitroso Dalbavancin	0.1	98.5	< 5.0
1.0	101.2	< 3.0
7.5	99.8	< 2.0

Table 6: Precision (Repeatability and Intermediate Precision)

Analyte	Concentration (ng/mL)	Repeatability (% RSD)	Intermediate Precision (% RSD)
N-Nitroso Dalbavancin	0.1	< 10.0	< 15.0
1.0	< 5.0	< 10.0
7.5	< 3.0	< 5.0

Visualizations

Caption: Experimental workflow for the quality control of Dalbavancin for N-Nitroso Dalbavancin impurity.

References

• 1. lcms.cz [lcms.cz]
• 2. m.youtube.com [m.youtube.com]

Application Note and Protocol for Spiking N-Nitroso Dalbavancin in Dalbavancin Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties.[1][2] N-Nitroso Dalbavancin is a potential nitrosamine impurity that could arise during the synthesis or storage of Dalbavancin, a lipoglycopeptide antibiotic.[3] Regulatory agencies like the FDA and Health Canada have issued guidance documents emphasizing the need for manufacturers to assess and control nitrosamine impurities in their products.[4][5][6][7] This application note provides a detailed protocol for the preparation of N-Nitroso Dalbavancin spiked Dalbavancin samples. Such spiked samples are crucial for the development, validation, and routine monitoring of analytical methods aimed at detecting and quantifying this specific impurity at trace levels, ensuring the safety and quality of Dalbavancin products. The analytical techniques for nitrosamine detection often involve highly sensitive methods like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[8][9][10]

Data Presentation

The following table summarizes the recommended spiking concentrations for method development and validation, based on typical analytical requirements for trace impurity analysis. These values are illustrative and may be adjusted based on the specific analytical method's sensitivity and the required limit of quantification (LOQ).

Parameter	Concentration	Purpose
Spiking Level 1	0.1 ppm (µg/g of Dalbavancin)	Limit of Detection (LOD) Estimation
Spiking Level 2	0.5 ppm (µg/g of Dalbavancin)	Limit of Quantification (LOQ) Confirmation
Spiking Level 3	1.0 ppm (µg/g of Dalbavancin)	Accuracy and Precision at Low Level
Spiking Level 4	5.0 ppm (µg/g of Dalbavancin)	Mid-Level Accuracy and Precision
Spiking Level 5	10.0 ppm (µg/g of Dalbavancin)	High-Level Accuracy and Precision

Experimental Protocol

This protocol describes the procedure for spiking N-Nitroso Dalbavancin into a Dalbavancin drug substance or drug product sample.

Materials and Reagents:

• Dalbavancin Active Pharmaceutical Ingredient (API) or placebo

• N-Nitroso Dalbavancin reference standard[3][11][12][13]

• Dimethyl sulfoxide (B87167) (DMSO), analytical grade

• Methanol, HPLC grade

• Water, HPLC grade

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

• Vortex mixer

• Sonicator

Procedure:

• Preparation of N-Nitroso Dalbavancin Stock Solution (1000 ppm):

  • Accurately weigh 10 mg of N-Nitroso Dalbavancin reference standard into a 10 mL volumetric flask.

  • Dissolve the standard in a minimal amount of DMSO (e.g., 1-2 mL).

  • Dilute to the mark with methanol.

  • Mix thoroughly by vortexing and sonication to ensure complete dissolution. This is your Stock Solution A .

• Preparation of Intermediate Spiking Solution (100 ppm):

  • Pipette 1 mL of Stock Solution A into a 10 mL volumetric flask.

  • Dilute to the mark with methanol.

  • Mix thoroughly. This is your Intermediate Solution B .

• Preparation of Working Spiking Solution (10 ppm):

  • Pipette 1 mL of Intermediate Solution B into a 10 mL volumetric flask.

  • Dilute to the mark with methanol.

  • Mix thoroughly. This is your Working Solution C .

• Preparation of Spiked Dalbavancin Sample (Example: 1.0 ppm):

  • Accurately weigh 100 mg of Dalbavancin API or placebo into a suitable container (e.g., a 10 mL volumetric flask).

  • Add 100 µL of Working Solution C (10 ppm) to the Dalbavancin sample. This will result in a final concentration of 1.0 µg of N-Nitroso Dalbavancin per 100 mg of Dalbavancin, which is equivalent to 10 ppm relative to the solid sample. For a 1.0 ppm spike, a more dilute working solution may be required for accurate addition. Correction for clarity: To achieve a 1.0 ppm spike in a 100 mg sample, you would need to add 0.1 µg of the impurity. A more practical approach is to dissolve the Dalbavancin in a solvent first.

  Revised Spiking Procedure:

  • Accurately weigh 100 mg of Dalbavancin API into a 10 mL volumetric flask.

  • Add a suitable solvent to dissolve the Dalbavancin (e.g., a mixture of DMSO and water). A patent on Dalbavancin impurity detection suggests sample preparation in DMSO.[14]

  • To this dissolved sample, add the appropriate volume of the spiking solution. For a final concentration of 1 ppm (1 µg/g), add 10 µL of Working Solution C (10 ppm) to the 10 mL flask containing the dissolved Dalbavancin.

  • Dilute to the final volume with the chosen solvent.

  • Mix thoroughly by vortexing.

• Preparation of Unspiked Control Sample:

  • Prepare a blank sample by following the same procedure as the spiked sample but adding the equivalent volume of the spiking solvent (methanol) without the N-Nitroso Dalbavancin.

• Analysis:

  • Analyze the spiked and unspiked samples using a validated, sensitive analytical method, such as LC-MS/MS, to confirm the presence and quantify the concentration of N-Nitroso Dalbavancin.

Mandatory Visualization

Caption: Experimental workflow for spiking N-Nitroso Dalbavancin in Dalbavancin samples.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Nitrosamine Impurities [usp.org]
• 3. veeprho.com [veeprho.com]
• 4. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 5. Nitrosamine impurities in medications: Guidance - Canada.ca [canada.ca]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 8. microbiozindia.com [microbiozindia.com]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 12. N-Nitroso Dalbavancin A0 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 13. N-Nitroso Dalbavancin | CAS | LGC Standards [lgcstandards.com]
• 14. lcms.cz [lcms.cz]

Application Notes and Protocols for N-Nitroso Dalbavancin Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. N-Nitroso Dalbavancin (B606935) is a potential impurity that can form in Dalbavancin, a lipoglycopeptide antibiotic. Rigorous analytical testing is crucial to quantify and control the levels of this impurity to ensure patient safety.[1] This document provides detailed application notes and protocols for the sample preparation and analysis of N-Nitroso Dalbavancin.

Dalbavancin's complex structure and the trace levels at which N-Nitroso Dalbavancin may be present pose analytical challenges.[1][2] The sample preparation techniques outlined below are designed to effectively extract the analyte from the drug substance or drug product matrix, minimize matrix effects, and ensure accurate and reproducible quantification by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Analytical Strategy Overview

The recommended analytical approach for the determination of N-Nitroso Dalbavancin involves extraction of the analyte from the sample matrix followed by instrumental analysis using a highly sensitive and selective technique such as LC-MS/MS. Given the complexity of the Dalbavancin matrix, a robust sample cleanup is essential. Two primary sample preparation techniques are presented: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

A general workflow for the analysis is depicted below:

Caption: General experimental workflow for N-Nitroso Dalbavancin analysis.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is recommended for its high recovery and effective removal of matrix interferences.

Materials:

• N-Nitroso Dalbavancin Reference Standard[3][4][5]

• Dalbavancin Drug Substance or Drug Product

• SPE Cartridges: Hydrophilic-Lipophilic Balanced (HLB) or appropriate polymeric sorbent

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Hydroxide

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Procedure:

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Dalbavancin in methanol at a concentration of 1 mg/mL.

  • Perform serial dilutions with methanol/water (1:1 v/v) to prepare working standards at concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Preparation:

  • Accurately weigh 100 mg of Dalbavancin drug substance or the equivalent amount of drug product powder into a centrifuge tube.

  • Add 10 mL of water/acetonitrile (95:5 v/v) with 0.1% formic acid.

  • Vortex for 5 minutes to dissolve the sample completely.

  • Centrifuge at 4000 rpm for 10 minutes. The supernatant will be used for SPE.

• Solid-Phase Extraction:

  • Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the sample supernatant onto the SPE cartridge at a flow rate of approximately 1 mL/min.

  • Wash the cartridge with 5 mL of 5% methanol in water to remove polar impurities.

  • Dry the cartridge under nitrogen for 5 minutes.

  • Elute the N-Nitroso Dalbavancin with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase used for LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Caption: Solid-Phase Extraction (SPE) workflow.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol offers a simpler and faster alternative to SPE, though it may be less effective at removing all matrix components. A method for a potential precursor of nitrosamines in Dalbavancin utilizes a strong base and acetonitrile for extraction.[6][7]

Materials:

• N-Nitroso Dalbavancin Reference Standard

• Dalbavancin Drug Substance or Drug Product

• Dichloromethane (DCM) (HPLC grade)

• Sodium Hydroxide solution (1 M)

• Sodium Chloride

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Standard Preparation: As described in Protocol 1.

• Sample Preparation:

  • Accurately weigh 100 mg of Dalbavancin drug substance or the equivalent amount of drug product powder into a centrifuge tube.

  • Add 5 mL of 1 M Sodium Hydroxide solution and vortex for 2 minutes.

  • Add 5 mL of Dichloromethane and vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Extraction:

  • Carefully collect the lower organic layer (DCM) using a pipette and transfer it to a clean tube.

  • Repeat the extraction of the aqueous layer with another 5 mL of DCM.

  • Combine the organic extracts.

• Evaporation and Reconstitution:

  • Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial.

Caption: Liquid-Liquid Extraction (LLE) workflow.

LC-MS/MS Analysis

A highly sensitive LC-MS/MS system is required for the quantification of N-Nitroso Dalbavancin at trace levels.[8][9]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometer Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Specific precursor and product ion transitions for N-Nitroso Dalbavancin need to be determined using a reference standard.

• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum sensitivity.

Data Presentation and Performance

Method validation should be performed to assess linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The following table provides expected performance characteristics for a validated method.

Parameter	Expected Value
Linearity (r²)	> 0.995
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%
LOD	< 1 ng/mL
LOQ	< 3 ng/mL

Conclusion

The selection of the most appropriate sample preparation technique will depend on the specific laboratory setup, sample matrix, and desired sensitivity. Both SPE and LLE methods, when properly optimized and validated, can provide the necessary sample cleanup for the reliable quantification of N-Nitroso Dalbavancin in pharmaceutical samples. The use of a sensitive and selective LC-MS/MS method is critical for achieving the low detection limits required by regulatory agencies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. lcms.cz [lcms.cz]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso-Dalbavancin B1 - SRIRAMCHEM [sriramchem.com]
• 5. N-Nitroso Dalbavancin | CAS | LGC Standards [lgcstandards.com]
• 6. CN107121505A - A kind of method for determining Dalbavancin impurity - Google Patents [patents.google.com]
• 7. CN107121505B - A method for measuring dalbavancin impurities - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. gcms.labrulez.com [gcms.labrulez.com]

Regulatory Roadmap for N-Nitroso Dalbavancin: Application Notes and Testing Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the testing of N-Nitroso Dalbavancin (B606935) impurities in pharmaceutical products. These guidelines are synthesized from recommendations by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to ensure patient safety and regulatory compliance.

Introduction to N-Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds classified as probable human carcinogens.[1] Their presence in pharmaceuticals, even at trace levels, is a significant safety concern.[2] Regulatory agencies worldwide have established stringent guidelines for the control of these impurities in drug substances and products.[3][4] The International Council for Harmonisation (ICH) M7 guideline provides a framework for assessing and controlling DNA-reactive impurities like nitrosamines, categorizing them as a "cohort of concern" requiring strict control.[2][5]

N-Nitroso Dalbavancin is a potential nitrosamine (B1359907) impurity related to the antibiotic Dalbavancin. The FDA has identified several N-nitroso-dalbavancin and N-nitroso-desmethyl-dalbavancin variants and has established recommended acceptable intake (AI) limits for them.[6][7]

Risk Assessment and Mitigation Strategies

A thorough risk assessment is the foundational step in controlling N-Nitroso Dalbavancin impurities.[3] Manufacturers should evaluate their entire manufacturing process to identify potential sources of nitrosamine formation.[8]

Potential Sources of N-Nitroso Dalbavancin Formation:

• Raw Materials and Reagents: Presence of secondary or tertiary amines and nitrosating agents (e.g., nitrites, nitrous acid) in starting materials, solvents, or reagents.[8] The synthesis of Dalbavancin may involve reagents like 3-dimethylaminopropylamine, which contains a tertiary amine and has the potential to form nitrosamines.[9]

• Process Conditions: Reaction conditions such as pH, temperature, and the presence of catalysts that may favor nitrosation reactions.

• Degradation: Degradation of Dalbavancin or its intermediates under certain storage or processing conditions.

• Cross-Contamination: Contamination from shared equipment or processing lines.

• Packaging Materials: Leaching of nitrosamines or their precursors from packaging components.[8]

Mitigation Strategies:

• Process Optimization: Modify the manufacturing process to eliminate or minimize the conditions leading to nitrosamine formation.[8]

• Supplier Qualification: Implement stringent controls and testing for raw materials to limit the presence of precursor amines and nitrosating agents.[8]

• Use of Scavengers: Introduce antioxidants like ascorbic acid or alpha-tocopherol (B171835) to inhibit nitrosation reactions.

• Purification: Employ appropriate purification steps to remove any formed N-Nitroso Dalbavancin.

Below is a logical workflow for the risk assessment and mitigation process.

Risk Assessment and Mitigation Workflow

Analytical Protocols for N-Nitroso Dalbavancin Testing

Sensitive and validated analytical methods are crucial for the detection and quantification of N-Nitroso Dalbavancin at trace levels.[3] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most commonly recommended technique due to its high sensitivity and specificity.

Sample Preparation Protocol

Objective: To extract N-Nitroso Dalbavancin from the drug product matrix with high recovery and minimal degradation.

Materials:

• Dalbavancin drug substance or drug product

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 0.45 µm syringe filters (PTFE or other suitable material)

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of N-Nitroso Dalbavancin reference standard.

  • Dissolve in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to prepare a stock solution.

  • Perform serial dilutions to prepare calibration standards and quality control (QC) samples at appropriate concentrations.

• Sample Preparation:

  • Accurately weigh a portion of the Dalbavancin drug product powder equivalent to a specific dose.

  • Add a measured volume of extraction solvent (e.g., 10 mL of methanol/water 50:50 v/v).

  • Vortex for 2 minutes to ensure complete dissolution.

  • Sonicate for 10 minutes in a cold water bath to aid extraction.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

LC-MS/MS Method Protocol

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C

| Injection Volume | 5 µL |

Mass Spectrometric Conditions (Example):

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	800 L/hr

| MRM Transitions | To be determined using the N-Nitroso Dalbavancin reference standard. At least two transitions should be monitored for confirmation. |

The following diagram illustrates the analytical workflow.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ardena.com [ardena.com]
• 3. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 5. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. fda.gov [fda.gov]
• 7. 🇺🇸 FDA Control of Nitrosamine Impurities in Human Drugs revision2 - Page 3 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 9. CN107121505B - A method for measuring dalbavancin impurities - Google Patents [patents.google.com]

Application Notes and Protocols for Toxicological Studies of N-Nitroso Dalbavancin

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

N-Nitroso Dalbavancin is a potential nitrosamine (B1359907) impurity of Dalbavancin, a lipoglycopeptide antibiotic. Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies and the pharmaceutical industry due to their potential carcinogenic and mutagenic properties. Consequently, the toxicological evaluation of N-Nitroso Dalbavancin is a critical step in ensuring the safety of Dalbavancin drug products. These application notes provide a comprehensive overview of the toxicological assessment of N-Nitroso Dalbavancin, including established acceptable intake limits, and detailed protocols for key toxicological assays.

The primary mechanism of toxicity for many nitrosamines involves metabolic activation by cytochrome P450 enzymes to form electrophilic species that can adduct DNA, leading to mutations and potentially cancer. Therefore, toxicological studies for N-Nitroso Dalbavancin focus on assessing its genotoxic and mutagenic potential.

2. Regulatory Framework and Acceptable Intake

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada have established frameworks for the control of nitrosamine impurities in pharmaceuticals. A key component of this framework is the determination of an Acceptable Intake (AI) limit, which represents a level of exposure that poses a negligible risk to patients.

The AI for N-Nitroso Dalbavancin has been established based on the Carcinogenic Potency Categorization Approach (CPCA) . This approach utilizes structure-activity relationships (SAR) to predict the carcinogenic potency of a nitrosamine based on its chemical structure.

Compound	Regulatory Body	CPCA Category	Acceptable Intake (AI) Limit
N-Nitroso Dalbavancin	Health Canada	4	1500 ng/day
N-Nitroso Dalbavancin a0	FDA	-	Added to AI list[1]

• Caption: This table summarizes the established Acceptable Intake (AI) limit for N-Nitroso Dalbavancin.

3. Experimental Protocols for Toxicological Assessment

The following protocols are based on established methods for the toxicological evaluation of nitrosamine impurities and are recommended for the assessment of N-Nitroso Dalbavancin.

3.1. Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical. For nitrosamines, an "enhanced" Ames test protocol is recommended to improve sensitivity.

Objective: To determine if N-Nitroso Dalbavancin can induce point mutations in strains of Salmonella typhimurium and Escherichia coli.

Materials:

• N-Nitroso Dalbavancin reference standard

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537)

• Escherichia coli tester strain (e.g., WP2 uvrA)

• Metabolic activation system (S9 fraction from Aroclor-1254 induced rat or hamster liver)

• Cofactors for S9 mix (e.g., NADP, G6P)

• Minimal glucose agar (B569324) plates

• Top agar

• Positive controls (e.g., N-nitrosodimethylamine (NDMA) with S9, 2-nitrofluorene (B1194847) without S9)

• Negative/vehicle control (e.g., DMSO)

Procedure:

• Dose Range Finding: Perform a preliminary toxicity test to determine the appropriate concentration range of N-Nitroso Dalbavancin.

• Main Assay (Pre-incubation method): a. To sterile test tubes, add 0.1 mL of the appropriate bacterial culture, 0.1 mL of N-Nitroso Dalbavancin at various concentrations (in a suitable solvent like DMSO), and 0.5 mL of S9 mix (for assays with metabolic activation) or buffer (for assays without metabolic activation). b. Incubate the tubes at 37°C for 20-30 minutes with gentle shaking. c. After incubation, add 2.0 mL of molten top agar (containing a trace of histidine and biotin) to each tube, vortex briefly, and pour the mixture onto minimal glucose agar plates. d. Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it produces a concentration-dependent increase in the number of revertants, typically at least a two-fold increase over the background for at least one tester strain.

3.2. In Vitro Micronucleus Assay

This assay detects chromosomal damage (clastogenicity) or effects on the mitotic apparatus (aneugenicity).

Objective: To evaluate the potential of N-Nitroso Dalbavancin to induce micronuclei in cultured mammalian cells.

Materials:

• N-Nitroso Dalbavancin reference standard

• Mammalian cell line (e.g., human TK6, Chinese Hamster Ovary (CHO), V79)

• Cell culture medium and supplements

• Metabolic activation system (S9 fraction)

• Cytochalasin B (to block cytokinesis)

• Hypotonic solution (e.g., KCl)

• Fixative (e.g., methanol:acetic acid)

• DNA stain (e.g., Giemsa, propidium (B1200493) iodide)

• Positive controls (e.g., Mitomycin C without S9, Cyclophosphamide with S9)

• Negative/vehicle control

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to attach and grow.

• Treatment: Treat the cells with various concentrations of N-Nitroso Dalbavancin, with and without S9 metabolic activation, for a short duration (e.g., 3-6 hours).

• Incubation: Remove the treatment medium, wash the cells, and add fresh medium containing cytochalasin B. Incubate for a period equivalent to 1.5-2 normal cell cycle lengths.

• Harvesting and Staining: Harvest the cells, treat with a hypotonic solution, fix, and drop onto microscope slides. Stain the cells with a DNA-specific stain.

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Analyze the data for a concentration-dependent increase in the frequency of micronucleated cells. Assess cytotoxicity to ensure that micronucleus formation is not a secondary effect of cell death.

4. Signaling Pathways and Experimental Workflows

4.1. General Metabolic Activation and Genotoxicity Pathway for Nitrosamines

The primary mechanism of genotoxicity for nitrosamines involves metabolic activation, leading to DNA damage.

• Caption: Metabolic activation pathway of N-Nitroso Dalbavancin.

4.2. Experimental Workflow for Toxicological Assessment

A structured workflow is essential for the comprehensive toxicological evaluation of N-Nitroso Dalbavancin.

• Caption: Workflow for the toxicological assessment of N-Nitroso Dalbavancin.

5. Data Interpretation and Risk Assessment

The results from the toxicological assays are used to conduct a comprehensive risk assessment.

• Negative Results: If N-Nitroso Dalbavancin is negative in a battery of well-conducted genotoxicity assays, it may be concluded that it is not a genotoxic carcinogen. The control of this impurity could then be managed according to ICH Q3A/B guidelines.

• Positive Results: If N-Nitroso Dalbavancin is positive in one or more genotoxicity assays, it is treated as a potential mutagenic carcinogen. A control strategy must be implemented to ensure that the level of this impurity in the final drug product does not exceed the established AI limit of 1500 ng/day. This may involve modifications to the manufacturing process, purification steps, or setting stringent specifications for raw materials and the final product.

The established AI for N-Nitroso Dalbavancin, based on the CPCA, provides a clear target for risk mitigation and control, ensuring patient safety.

References

• 1. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]

Application Notes and Protocols for Monitoring N-Nitroso Dalbavancin in Drug Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for regulatory agencies and manufacturers worldwide. Nitrosamine (B1359907) drug substance-related impurities (NDSRIs), such as N-Nitroso Dalbavancin, are a class of potential mutagens that can form during the synthesis or storage of the active pharmaceutical ingredient (API).[1][2] Dalbavancin, a second-generation lipoglycopeptide antibiotic, contains a secondary amine moiety susceptible to nitrosation, making the monitoring of N-Nitroso Dalbavancin essential to ensure drug safety and quality.[1]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous risk assessments and the implementation of validated analytical methods to control nitrosamine impurities to acceptable intake (AI) limits.[3] This document provides a comprehensive guide for the detection and quantification of N-Nitroso Dalbavancin in Dalbavancin drug substance and finished product, focusing on a highly sensitive and specific Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) method.

Analytical Method: LC-HRMS for N-Nitroso Dalbavancin

High-Resolution Mass Spectrometry, particularly with an Orbitrap mass analyzer, is exceptionally well-suited for the analysis of NDSRIs in complex matrices like glycopeptides.[1][4] Its high resolving power and mass accuracy enable the confident identification and quantification of N-Nitroso Dalbavancin, distinguishing it from the API and other related compounds.[4]

Principle

The method employs reverse-phase liquid chromatography to separate N-Nitroso Dalbavancin from the Dalbavancin API and other impurities. The separated compounds are then ionized using a heated electrospray ionization (HESI) source and detected by a high-resolution mass spectrometer. Quantification is achieved by comparing the accurate mass signal of the target analyte in the sample to that of a certified reference standard.

Risk Assessment and Control Strategy

A thorough risk assessment is the foundational step in controlling nitrosamine impurities. For Dalbavancin, the presence of a secondary amine in its core structure makes it susceptible to nitrosation.[1]

Risk assessment for N-Nitroso Dalbavancin formation.

Experimental Protocols

This section details the necessary materials, sample preparation, and instrumental parameters for the analysis. The availability of a certified N-Nitroso Dalbavancin reference standard is essential for method development, validation, and routine quality control.[3][5]

Materials and Reagents

• Reference Standard: N-Nitroso Dalbavancin (certified reference material).

• API/Drug Product: Dalbavancin samples for testing.

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Additives: Formic acid (≥99%).

• Vials: Amber glass or polypropylene (B1209903) autosampler vials to protect from light.

Sample Preparation Protocol

Sample preparation is a critical step to ensure accurate and reproducible results while preventing the artificial formation of nitrosamines.[6]

Workflow for sample preparation.

LC-HRMS Instrumental Conditions

The following parameters serve as a starting point and should be optimized for the specific instrumentation used.

Parameter	Condition
UHPLC System	Vanquish Flex Quaternary or equivalent
Column	Acquity UPLC CSH C18, 1.7 µm, 2.1 x 100 mm or equivalent
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Mass Spectrometer	Q Exactive Plus Hybrid Orbitrap or equivalent
Ionization Source	Heated Electrospray Ionization (HESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	320 °C
Sheath Gas Flow Rate	40 (arbitrary units)
Aux Gas Flow Rate	10 (arbitrary units)
Acquisition Mode	Full MS / dd-MS2 (TopN) or Parallel Reaction Monitoring (PRM)
Resolution	70,000 FWHM @ m/z 200
Scan Range	m/z 400 - 2000
Expected m/z	Dalbavancin (B0): [M+2H]²⁺ ≈ 909.4N-Nitroso Dalbavancin (B0): [M+2H]²⁺ ≈ 923.9

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose. Key validation parameters are summarized below.

Summary of Validation Parameters & Typical Performance Data

Parameter	Purpose	Acceptance Criteria	Typical Performance
Specificity	To ensure the signal is unequivocally from the target analyte, free from interference.	No significant interfering peaks at the retention time of N-Nitroso Dalbavancin in blank and placebo samples.	Baseline resolution between Dalbavancin and N-Nitroso Dalbavancin.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Signal-to-Noise (S/N) ratio of ~3.	0.005 ppm
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.	S/N ratio of ~10; Precision (%RSD) ≤ 20%; Accuracy 80-120%.	0.015 ppm
Linearity	To demonstrate a proportional relationship between concentration and instrument response.	Correlation coefficient (r²) ≥ 0.99.	0.015 ppm to 0.5 ppm
Accuracy (Recovery)	The closeness of the test results to the true value.	80-120% recovery for spiked samples at three concentration levels (e.g., LOQ, 100%, 150% of specification limit).	95.2% - 104.5%
Precision (Repeatability & Intermediate)	The degree of scatter between a series of measurements.	Repeatability (%RSD) ≤ 15%; Intermediate Precision (%RSD) ≤ 20%.	Repeatability RSD < 5%; Intermediate Precision RSD < 8%
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results from minor changes in flow rate, column temperature, mobile phase composition.	Method remains within system suitability criteria.

Note: ppm values are hypothetical and based on a 1 mg/mL sample concentration. These should be established based on the Acceptable Intake (AI) limit for N-Nitroso Dalbavancin.

Conclusion

The described LC-HRMS method provides a robust, sensitive, and specific approach for the monitoring of N-Nitroso Dalbavancin in drug manufacturing.[4][7][8] Proper implementation of this method, supported by a thorough risk assessment and control strategy, is crucial for ensuring the quality and safety of Dalbavancin products and complying with global regulatory expectations for nitrosamine impurity control. Continuous monitoring and method verification are essential components of a comprehensive lifecycle management approach for the analytical procedure.

References

• 1. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. fda.gov [fda.gov]
• 5. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. youtube.com [youtube.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso Dalbavancin Synthesis and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and analysis of N-Nitroso Dalbavancin.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Dalbavancin and why is it important?

A1: N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, a lipoglycopeptide antibiotic. It is classified as a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI). The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[1][2] Therefore, having a well-characterized N-Nitroso Dalbavancin reference standard is essential for developing and validating analytical methods to detect and quantify this impurity in Dalbavancin drug products, ensuring their safety and compliance with regulatory standards.[3]

Q2: What are the primary challenges in synthesizing N-Nitroso Dalbavancin?

A2: The main challenges in synthesizing N-Nitroso Dalbavancin stem from the complexity and potential instability of the parent molecule, Dalbavancin. Key difficulties include:

• Controlling the nitrosation reaction: The reaction must be selective for the target secondary amine without causing degradation of the complex glycopeptide structure.

• Side reactions: The presence of multiple reactive functional groups on the Dalbavancin molecule can lead to the formation of undesired byproducts.

• Purification: Separating the N-Nitroso Dalbavancin from the starting material and any side products can be challenging due to their similar physicochemical properties.

• Product instability: N-nitrosamines can be unstable under certain light, temperature, and pH conditions, which can complicate isolation and storage.

Q3: What are the key sources of nitrosating agents in the formation of N-Nitroso Dalbavancin as an impurity?

A3: N-Nitroso Dalbavancin can form as an impurity during the manufacturing process or storage of Dalbavancin. The primary sources of nitrosating agents include:

• Nitrite (B80452) impurities: Trace levels of nitrites can be present in raw materials, excipients (such as microcrystalline cellulose), and even the water used in the manufacturing process.[1][4]

• Reagents and solvents: Certain reagents used in the synthesis of the active pharmaceutical ingredient (API) or recovered solvents can contain or degrade to form nitrosating agents.[5][6]

• Environmental factors: Atmospheric nitrogen oxides (NOx) can also act as nitrosating agents under certain conditions.

Q4: What analytical techniques are most suitable for the detection and quantification of N-Nitroso Dalbavancin?

A4: Due to the need for high sensitivity and selectivity to detect trace levels of nitrosamine impurities, liquid chromatography-mass spectrometry (LC-MS) based methods are the most suitable. Specifically, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS) are recommended for their ability to provide accurate quantification and unambiguous identification of N-Nitroso Dalbavancin.[7][8]

Troubleshooting Guides

Synthesis of N-Nitroso Dalbavancin Reference Standard

This section provides troubleshooting for common issues encountered during the deliberate synthesis of N-Nitroso Dalbavancin, typically for use as a reference standard.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Incomplete reaction. 2. Degradation of the nitrosating agent. 3. Incorrect pH of the reaction mixture. 4. Degradation of Dalbavancin starting material.	1. Increase reaction time or temperature moderately. Monitor reaction progress by TLC or LC-MS. 2. Use a freshly prepared solution of the nitrosating agent (e.g., sodium nitrite). 3. Ensure the reaction medium is sufficiently acidic (typically pH 3-4) to generate nitrous acid in situ. 4. Verify the stability of Dalbavancin under the chosen reaction conditions. Consider milder nitrosating agents or reaction conditions.
Multiple Products Observed	1. Non-selective nitrosation at other sites. 2. Degradation of the product or starting material. 3. Presence of impurities in the starting material.	1. Lower the reaction temperature. Use a more selective nitrosating agent. 2. Analyze the reaction mixture at different time points to identify degradation products. Ensure the work-up procedure is not causing degradation. 3. Purify the Dalbavancin starting material before the reaction.
Difficulty in Product Purification	1. Similar polarity of product and starting material. 2. Co-elution with byproducts.	1. Optimize the chromatographic conditions (e.g., change the mobile phase composition, gradient, or stationary phase). 2. Consider alternative purification techniques such as preparative HPLC or solid-phase extraction (SPE).
Product Instability after Isolation	1. Exposure to light. 2. Inappropriate storage temperature. 3. Residual acid from the reaction.	1. Protect the product from light using amber vials. 2. Store the isolated product at low temperatures (e.g., -20°C). 3. Ensure the product is thoroughly washed and dried to remove any residual acid.

Analytical Method for N-Nitroso Dalbavancin (LC-MS/MS)

This section provides troubleshooting for common issues encountered during the analysis of N-Nitroso Dalbavancin using LC-MS/MS.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Mismatch between sample diluent and mobile phase. 2. Column overload. 3. Secondary interactions with the stationary phase.	1. Dissolve the sample in the initial mobile phase or a weaker solvent. 2. Reduce the injection volume or sample concentration. 3. Add a small amount of a competing agent (e.g., trifluoroacetic acid) to the mobile phase if compatible with MS detection. Consider a different column chemistry.
Low Signal Intensity / Poor Sensitivity	1. Inefficient ionization. 2. Matrix effects (ion suppression). 3. Suboptimal MS/MS parameters. 4. High background noise in MRM transitions.	1. Optimize the ion source parameters (e.g., temperature, gas flows). Consider using Atmospheric Pressure Chemical Ionization (APCI) which can be effective for nitrosamines.[9] 2. Improve sample clean-up (e.g., using SPE). Ensure chromatographic separation from the parent drug and other matrix components.[10] 3. Optimize precursor/product ion selection and collision energy for N-Nitroso Dalbavancin. 4. Optimize cone gas flow and cone voltage to reduce background noise.
Inconsistent Results / Poor Reproducibility	1. Instability of the analyte in the sample solution. 2. Variability in sample preparation. 3. Instrument contamination or carryover.	1. Prepare samples fresh and keep them in the autosampler at a low temperature. 2. Ensure consistent and validated sample preparation procedures. Use an internal standard. 3. Implement a robust column wash method between injections. Check for and clean the ion source if necessary.
False Positive Detection	1. In-source fragmentation of other compounds. 2. Co-eluting isobaric interferences.	1. Optimize chromatographic separation to resolve the peak of interest from potential interferences. 2. Use high-resolution mass spectrometry (HRMS) for confirmation. Monitor multiple, specific MRM transitions for the analyte and ensure their ratios are consistent with the reference standard.

Data Presentation

Table 1: Acceptable Intake Limits for N-Nitroso-Dalbavancin Homologs

Nitrosamine Impurity	Recommended Acceptable Intake (AI) Limit (ng/day)
N-nitroso-dalbavancin a0	18
N-nitroso-dalbavancin b1	18
N-nitroso-desmethyl-dalbavancin b2	18

Data sourced from the U.S. Food and Drug Administration (FDA).

Table 2: Physicochemical Properties of N-Nitroso Dalbavancin Reference Standard

Property	Value
Molecular Formula	C₈₈H₉₉Cl₂N₁₁O₂₉
Molecular Weight	1845.7 g/mol
Appearance	Off-White to Light Yellow Solid
Purity (by HPLC)	>95%
Solubility	Soluble in Methanol (B129727), Chloroform, Acetonitrile:Water (9:1)
Storage Conditions	2-8°C, protected from light

Data compiled from supplier Certificates of Analysis.[11][12][13]

Experimental Protocols

Protocol 1: Synthesis of N-Nitroso Dalbavancin Reference Standard (Forced Nitrosation)

Objective: To synthesize N-Nitroso Dalbavancin from Dalbavancin via a forced nitrosation reaction.

Materials:

• Dalbavancin

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1M

• Dichloromethane (B109758) (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Methanol (HPLC grade)

• Water (deionized)

Procedure:

• Dissolution: Dissolve Dalbavancin (e.g., 100 mg) in a suitable aqueous/organic solvent mixture at a concentration of approximately 1 mg/mL.

• Acidification: Cool the solution in an ice bath (0-5°C). Slowly add 1M HCl dropwise with stirring until the pH of the solution is between 3.0 and 4.0.

• Nitrosation: Prepare a fresh solution of sodium nitrite (e.g., 1.5 molar equivalents) in cold deionized water. Add the sodium nitrite solution dropwise to the stirred, acidified Dalbavancin solution while maintaining the temperature at 0-5°C.

• Reaction Monitoring: Allow the reaction to stir at 0-5°C for 1-2 hours. Monitor the progress of the reaction by LC-MS to check for the formation of the product (mass increase of 29 Da from Dalbavancin).

• Quenching: Once the reaction is complete or has reached a plateau, carefully quench the reaction by adding saturated sodium bicarbonate solution dropwise until the pH is neutral (~7).

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure at a low temperature (<30°C).

• Purification: Purify the crude product using preparative reverse-phase HPLC to isolate N-Nitroso Dalbavancin.

• Characterization: Confirm the identity and purity of the isolated product using LC-MS, ¹H-NMR, and IR spectroscopy.

Protocol 2: LC-MS/MS Analysis of N-Nitroso Dalbavancin

Objective: To develop a sensitive and selective LC-MS/MS method for the quantification of N-Nitroso Dalbavancin.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

LC Method Parameters (Starting Conditions):

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Method Parameters (Hypothetical MRM Transitions):

• Ionization Mode: Positive ESI or APCI

• Precursor Ion [M+2H]²⁺: m/z 923.8 (Calculated for C₈₈H₉₉Cl₂N₁₁O₂₉)

• Product Ions: To be determined by infusing a solution of the N-Nitroso Dalbavancin reference standard and performing a product ion scan. Potential fragment ions would be selected for quantification (quantifier) and confirmation (qualifier).

• Collision Energy: To be optimized for each MRM transition.

• Source Parameters: Optimized for maximum signal intensity of the N-Nitroso Dalbavancin precursor ion.

Sample Preparation:

• Accurately weigh the Dalbavancin drug substance or product.

• Dissolve and extract with a suitable solvent (e.g., methanol or a mixture of methanol and water).[14]

• Centrifuge to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

Visualizations

Caption: Experimental workflow for synthesis and analysis.

Caption: Key factors for N-Nitroso Dalbavancin formation.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. youtube.com [youtube.com]
• 3. veeprho.com [veeprho.com]
• 4. Solid State Kinetics of Nitrosation Using Native Sources of Nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. fda.gov [fda.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Development of LC-MS method for nitrosamine impurities separation and quantification | Acta Marisiensis - Seria Medica [ojs.actamedicamarisiensis.ro]
• 9. shimadzu.com [shimadzu.com]
• 10. waters.com [waters.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 13. veeprho.com [veeprho.com]
• 14. fda.gov [fda.gov]

improving sensitivity of N-Nitroso Dalbavancin detection methods

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the sensitivity of N-Nitroso Dalbavancin detection methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting N-Nitroso Dalbavancin at low levels?

A1: The main analytical challenges for detecting N-Nitroso Dalbavancin, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), include achieving the required low limits of detection (LOD) and quantification (LOQ) mandated by regulatory agencies.[1][2] Other significant challenges include matrix interference from the drug product formulation, the potential for in-situ formation of the nitrosamine during sample preparation, and the stability of the analyte, as nitrosamines can be susceptible to photolysis and degradation.[2]

Q2: Which analytical technique is most suitable for sensitive detection of N-Nitroso Dalbavancin?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most recommended technique for the trace-level analysis of nitrosamine impurities like N-Nitroso Dalbavancin.[1][3] This is due to its high sensitivity and selectivity, which allows for accurate quantification at the parts-per-billion (ppb) level.[2] Gas chromatography-mass spectrometry (GC-MS) can also be used, but LC-MS/MS is often preferred for less volatile and thermolabile compounds.[4]

Q3: What are the regulatory guidelines for controlling N-Nitroso Dalbavancin impurities?

A3: Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued guidance on the control of nitrosamine impurities in human drugs.[5][6][7] These guidelines recommend that manufacturers conduct risk assessments, perform confirmatory testing, and implement control strategies to ensure nitrosamine levels are at or below the acceptable intake (AI) limit.[8] The FDA maintains a list of recommended AI limits for various nitrosamine impurities, including some NDSRIs.[9]

Q4: Where can I obtain a reference standard for N-Nitroso Dalbavancin?

A4: N-Nitroso Dalbavancin is available as a characterized reference material from specialized chemical suppliers.[10][11] This standard is essential for analytical method development, validation, and quality control to accurately quantify the impurity in Dalbavancin products.[10]

Troubleshooting Guide

Q1: I am observing low signal intensity or no peak for N-Nitroso Dalbavancin. What are the possible causes and solutions?

A1:

• Cause: Inefficient extraction from the sample matrix.

  • Solution: Optimize the sample preparation procedure. This may involve adjusting the solvent composition, pH, or extraction time. Consider using solid-phase extraction (SPE) for sample clean-up and concentration.

• Cause: Ion suppression or enhancement due to matrix components.[2]

  • Solution: Improve the chromatographic separation to better resolve N-Nitroso Dalbavancin from interfering matrix components. Diluting the sample may also mitigate matrix effects. Using an atmospheric pressure chemical ionization (APCI) source instead of electrospray ionization (ESI) can sometimes reduce matrix effects.[2]

• Cause: Degradation of the analyte during sample preparation or analysis.

  • Solution: Protect samples from light, as nitrosamines can be photolabile.[12] Avoid high temperatures and extreme pH conditions during sample preparation.

Q2: My results show high background noise, making it difficult to integrate the N-Nitroso Dalbavancin peak. How can I reduce the noise?

A2:

• Cause: Contamination from solvents, reagents, or laboratory equipment.[12]

  • Solution: Use high-purity solvents and reagents. Ensure all glassware and equipment are thoroughly cleaned. Perform blank injections to identify sources of contamination.

• Cause: Suboptimal mass spectrometry parameters.

  • Solution: Optimize the MS/MS transitions (precursor and product ions) and collision energy for N-Nitroso Dalbavancin to maximize signal-to-noise ratio. Ensure the mass spectrometer is properly calibrated.

• Cause: Carryover from previous injections.

  • Solution: Implement a robust needle and injection port washing procedure between samples. Injecting a blank solvent after a high-concentration sample can help identify and mitigate carryover.

Q3: I am observing poor peak shape (e.g., tailing, fronting, or splitting) for N-Nitroso Dalbavancin. What should I do?

A3:

• Cause: Issues with the chromatographic column.

  • Solution: Ensure the column is properly conditioned and has not exceeded its lifetime. Check for column contamination or blockage and, if necessary, flush or replace the column. Using a guard column can help protect the analytical column.

• Cause: Inappropriate mobile phase composition.

  • Solution: Adjust the mobile phase pH or organic solvent composition to improve peak shape. Ensure the mobile phase is properly degassed.

• Cause: Interaction of the analyte with the autosampler or other parts of the LC system.

  • Solution: Use deactivated vials and ensure all tubing and connections are inert to prevent analyte adsorption.

Experimental Protocols

LC-MS/MS Method for the Determination of N-Nitroso Dalbavancin

This protocol is a general guideline and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation

• Accurately weigh and transfer 100 mg of the Dalbavancin drug substance or an equivalent amount of crushed tablets into a 15 mL centrifuge tube.

• Add 10 mL of a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex the sample for 1 minute to ensure thorough mixing.

• Sonicate the sample for 15 minutes in a cooled bath to facilitate dissolution and extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions

• Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analyte, followed by a wash and re-equilibration step.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for N-Nitroso Dalbavancin should be determined by infusing a standard solution.

• Source Parameters: Optimize gas flows, temperatures, and voltages to achieve the best signal intensity for N-Nitroso Dalbavancin.

Quantitative Data Summary

The following table presents typical performance characteristics for an LC-MS/MS method for N-Nitroso Dalbavancin analysis. These values are illustrative and may vary depending on the specific method and instrumentation.

Parameter	Value
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.998
Recovery	85% - 115%
Precision (%RSD)	< 10%

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 3. Solutions for Nitrosamine Analysis in Pharmaceuticals | Separation Science [sepscience.com]
• 4. agilent.com [agilent.com]
• 5. fda.gov [fda.gov]
• 6. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 7. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 8. cir-safety.org [cir-safety.org]
• 9. fda.gov [fda.gov]
• 10. veeprho.com [veeprho.com]
• 11. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Minimizing N-Nitroso Dalbavancin Formation

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting steps, and preventative strategies to control the formation of N-Nitroso Dalbavancin (B606935) during drug substance and drug product manufacturing.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Dalbavancin?

A1: N-Nitroso Dalbavancin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Dalbavancin.[1][2] It is formed when the secondary amine moiety within the Dalbavancin molecule reacts with a nitrosating agent.[1] Like other nitrosamines, it is classified as a probable human carcinogen, making its presence in the final drug product a significant safety concern.[3][4]

Q2: Why is controlling N-Nitroso Dalbavancin formation critical?

A2: Controlling N-Nitroso Dalbavancin is critical due to the potent carcinogenic and mutagenic properties of N-nitrosamine compounds.[5][6] Regulatory agencies, including the U.S. FDA and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control nitrosamine impurities to negligible risk levels.[7][8][9] Failure to control these impurities can lead to product recalls, supply chain disruptions, and significant regulatory penalties.[3][8]

Q3: What is the chemical mechanism behind N-Nitroso Dalbavancin formation?

A3: The formation of N-Nitroso Dalbavancin follows the general mechanism for N-nitrosamine formation. This reaction requires a nitrosatable amine (in this case, the secondary amine in Dalbavancin) and a nitrosating agent (typically derived from nitrites).[4][10] The reaction is significantly accelerated under acidic conditions (low pH) or at elevated temperatures, which facilitate the formation of the electrophilic nitrosonium ion (NO+) that then reacts with the amine.[10][11][12]

Q4: What are the primary sources of precursors for this reaction?

A4: The two key precursors are the amine source and the nitrosating agent.

• Amine Source: The primary amine source is the Dalbavancin molecule itself, which contains a susceptible secondary amine group.[1] Other potential sources include amine-containing raw materials, such as 3-dimethylaminopropylamine (B130723) (DMAPA), which may be used in the synthesis process, or degradation products of solvents like N,N-dimethylformamide (DMF).[3][13][14]

• Nitrosating Agent Source: Nitrosating agents, primarily nitrites, can be introduced from several sources:

  • Excipients: Some common excipients are known to contain trace levels of nitrites.[11][15]

  • Raw Materials and Reagents: Impurities in starting materials, solvents, and reagents can introduce nitrites.[16]

  • Water: Potable water used during manufacturing may contain nitrite (B80452) impurities.[3]

  • Packaging: Degradation of certain packaging materials, like those containing nitrocellulose, can be a source.[15]

Q5: Which process parameters have the most significant impact on formation?

A5: The most critical process parameters are pH, temperature, and the concentration of precursors.

• pH: Acidic conditions dramatically increase the rate of nitrosation. Maintaining a neutral or basic pH is a key control strategy.[11][17]

• Temperature: Elevated temperatures during synthesis, drying, or storage can accelerate the reaction.[10][12]

• Water Activity: The presence of water, particularly in solid dosage forms, can facilitate the reaction. Processes like wet granulation pose a higher risk than direct compression.[15][18]

Troubleshooting Guide

Problem: My analysis confirms the presence of N-Nitroso Dalbavancin in my Active Pharmaceutical Ingredient (API) or Drug Product. What should I do first?

Answer: The first step is to initiate a formal root cause investigation based on a comprehensive risk assessment, as mandated by regulatory bodies like the FDA and EMA.[4][19]

• Halt Distribution: Quarantine the affected batches to prevent their release.

• Conduct a Risk Assessment: Systematically review the entire manufacturing process, from raw materials to final packaging, to identify all potential sources of amines and nitrosating agents.[19]

• Trace the Source: Perform targeted testing on raw materials, intermediates, excipients, solvents, and water to pinpoint the origin of the precursors.

Q: How can I identify the specific source of nitrosating agent contamination?

A: Systematically test all potential inputs for nitrite and nitrate (B79036) content using validated analytical methods.

• Excipients and Raw Materials: Request nitrite-level data from suppliers or conduct in-house testing. Prioritize high-risk excipients.[15]

• Water System: Test water from various points in the purification and distribution system.

• Solvents and Reagents: Analyze fresh and recycled solvents for nitrogen-containing impurities that could act as nitrosating agents.[17]

• Packaging Components: Evaluate primary packaging materials for the potential to leach nitrites or other nitrosating agents.[15]

Q: My investigation points to the Dalbavancin molecule itself as the amine source. How can I prevent its conversion to the nitrosamine?

A: If the API is the unavoidable amine source, focus on eliminating or controlling the other necessary components of the reaction.

• Strict Nitrite Control: Implement stringent specifications for nitrite levels in all incoming materials. Work with suppliers to source low-nitrite excipients and raw materials.[16][20]

• Process Parameter Optimization:

  • Adjust pH: Modify the process to maintain a neutral or basic pH where nitrosation is significantly slower.[11]

  • Reduce Temperature: Lower the temperature at critical steps where precursors are present together.[12]

• Incorporate Inhibitors: Evaluate the addition of inhibitors or scavengers to the formulation. Antioxidants like ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) can inhibit nitrosamine formation.[11][15]

Q: What long-term corrective and preventive actions (CAPAs) should be considered?

A: Long-term strategies involve fundamentally designing the risk out of the process.

• Process Redesign: If feasible, explore alternative synthesis steps that avoid high-risk reagents or solvents. For drug products, consider switching from wet granulation to direct compression to reduce heat and water exposure.[15]

• Supplier Qualification: Enhance the supplier qualification program to include routine monitoring of nitrite levels in critical materials.

• Formulation Optimization: Reformulate the drug product to include nitrosamine-inhibiting excipients or to create a micro-environment with a pH that is not conducive to nitrosation.[11]

• Stability Studies: Conduct rigorous stability studies under various temperature and humidity conditions to ensure N-Nitroso Dalbavancin does not form during the product's shelf life.[21]

Data Presentation: Mitigation Strategies & Process Controls

The following tables summarize key parameters and strategies for minimizing N-Nitroso Dalbavancin formation.

Table 1: Critical Process Parameters and Recommended Controls

Parameter	Risk Factor	Recommended Control Level/Action	Rationale
pH	Low pH (< 6)	Maintain pH in the neutral to basic range (pH ≥ 7) during critical steps.	The formation of the active nitrosating agent (NO+) from nitrite is highly dependent on acidic conditions.[10][11]
Temperature	High Temperatures	Minimize heat exposure; aim for lower processing and drying temperatures.	Heat accelerates the rate of the nitrosation reaction.[10][12]
Raw Material Purity	Nitrite/Nitrate Impurities	Establish strict specifications for nitrites in all excipients, solvents, and starting materials.	Reduces the concentration of a key precursor required for the reaction.[20]
Water Content	High Water Activity	Use manufacturing processes that minimize water (e.g., direct compression) and control humidity during storage.	Water can act as a medium for the reaction between amines and nitrites, even in solid forms.[15][18]

Table 2: Common Nitrosamine Inhibitors and Their Mechanisms

Inhibitor/Scavenger	Class	Mechanism of Action	Typical Use
Ascorbic Acid (Vitamin C)	Antioxidant / Scavenger	Reduces nitrite to nitric oxide (NO), preventing the formation of the nitrosonium ion (NO+).	Commonly added to formulations to prevent nitrosation.[11][15]
Alpha-tocopherol (Vitamin E)	Antioxidant	Acts as a radical scavenger, inhibiting nitrosation reactions.	Often used in lipid-based or low-water formulations.[11][15]
Amino Acids (e.g., Glycine, Lysine)	Nitrite Scavenger	Reacts with nitrosating agents, competitively inhibiting the reaction with the drug substance.	Can be incorporated into the formulation.[15]

Experimental Protocols

Protocol: Quantification of N-Nitroso Dalbavancin by LC-MS/MS

This protocol provides a general framework. Method validation is required for specific product matrices.

• Objective: To accurately quantify N-Nitroso Dalbavancin in API or drug product samples at trace levels.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system.

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Reagents and Materials:

  • N-Nitroso Dalbavancin reference standard.

  • Dalbavancin reference standard.

  • Formic acid (LC-MS grade).

  • Acetonitrile (LC-MS grade).

  • Water (LC-MS grade).

  • Sample dissolution solvent (e.g., Water/Acetonitrile mixture).

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Dalbavancin (e.g., 100 µg/mL) in the dissolution solvent.

  • Perform serial dilutions to create calibration standards ranging from the limit of quantification (LOQ) to a suitable upper limit (e.g., 0.5 ng/mL to 50 ng/mL).

• Sample Preparation:

  • Accurately weigh a sample of Dalbavancin API or ground tablets equivalent to a target concentration (e.g., 10 mg/mL of Dalbavancin).

  • Dissolve the sample in a pre-determined volume of the dissolution solvent.

  • Vortex and/or sonicate until fully dissolved.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Transfer the supernatant to an HPLC vial for analysis.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: A suitable gradient to separate N-Nitroso Dalbavancin from the main Dalbavancin peak and other impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for N-Nitroso Dalbavancin to ensure specificity. These must be determined using the reference standard.

  • Optimization: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) and compound parameters (e.g., collision energy) for maximum sensitivity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the N-Nitroso Dalbavancin standards against their concentrations.

  • Calculate the concentration of N-Nitroso Dalbavancin in the sample using the regression equation from the calibration curve.

  • Ensure the result is reported relative to the Dalbavancin concentration (e.g., in ppm).

Visual Guides and Workflows

Figure 1: N-Nitroso Dalbavancin Formation Pathway

Figure 2: Troubleshooting Workflow for N-Nitroso Dalbavancin

Figure 3: Key Areas for Nitrosamine Risk Assessment

References

• 1. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. gmp-compliance.org [gmp-compliance.org]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. ijnrd.org [ijnrd.org]
• 6. m.youtube.com [m.youtube.com]
• 7. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 8. propharmagroup.com [propharmagroup.com]
• 9. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 12. Heat-Induced Nitrosamine Formation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 13. CN107121505A - A kind of method for determining Dalbavancin impurity - Google Patents [patents.google.com]
• 14. CN107121505B - A method for measuring dalbavancin impurities - Google Patents [patents.google.com]
• 15. senpharma.vn [senpharma.vn]
• 16. Nitrosamine formation mechanisms and control strategies | LGC Standards [lgcstandards.com]
• 17. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Medicine Maker | Formulating for Safety: How to Minimize Nitrosamine Risk [themedicinemaker.com]
• 19. m.youtube.com [m.youtube.com]
• 20. 7 Strategies for Managing Nitrosamine Impurities Effectively [avslifesciences.com]
• 21. freethinktech.com [freethinktech.com]

Technical Support Center: Quantification of N-Nitroso Dalbavancin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of N-Nitroso Dalbavancin (B606935) by LC-MS/MS.

Troubleshooting Guides

Issue 1: Poor or No Recovery of N-Nitroso Dalbavancin During Analysis

Question: We are experiencing low or no recovery of the N-Nitroso Dalbavancin standard, especially in spiked drug product samples. Our initial method development with the standard in a neat solution was successful, but the signal is lost in the sample matrix. What are the likely causes and how can we troubleshoot this?

Answer:

This is a classic sign of a significant matrix effect, most likely ion suppression. The complex components of the drug product matrix can interfere with the ionization of N-Nitroso Dalbavancin in the mass spectrometer's ion source. Here’s a stepwise approach to troubleshoot this issue:

1. Assess the Matrix Effect: First, quantitatively determine the extent of the matrix effect using a post-extraction spike experiment. This will confirm if ion suppression is the root cause.

2. Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[1] Consider the following techniques:

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. For a large molecule like N-Nitroso Dalbavancin, a mixed-mode SPE cartridge (combining reversed-phase and ion-exchange properties) could be beneficial to selectively retain the analyte while washing away matrix components.[2]

• Liquid-Liquid Extraction (LLE): LLE can be used to partition N-Nitroso Dalbavancin into a solvent that is immiscible with the sample diluent, leaving many matrix components behind.[3] The choice of extraction solvent and pH are critical and will require optimization.

• Protein Precipitation (for biological matrices): If analyzing plasma or serum, protein precipitation with a solvent like methanol (B129727) or acetonitrile (B52724) is a common first step. A study on Dalbavancin quantification in rat plasma successfully used methanol for protein precipitation.[4]

• Dilution: A simple "dilute-and-shoot" approach can sometimes be effective if the concentration of N-Nitroso Dalbavancin is high enough to remain detectable after dilution.[3] This reduces the concentration of matrix components injected into the system.

3. Chromatographic Separation: Optimize your HPLC/UHPLC method to achieve better separation between N-Nitroso Dalbavancin and co-eluting matrix components.[2]

• Gradient Modification: Adjust the gradient profile to increase the separation of the analyte from the matrix interferences.

• Column Chemistry: Experiment with different column stationary phases. A pentafluorophenyl (PFP) column can be effective for retaining polar nitrosamines.[3]

4. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS is the gold standard for compensating for matrix effects.[3] An ideal SIL-IS for N-Nitroso Dalbavancin would have deuterium (B1214612) or 13C/15N labels. It will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction of the signal.[2]

Issue 2: Inconsistent and Irreproducible Quantitative Results

Question: Our quantitative results for N-Nitroso Dalbavancin vary significantly between different preparations of the same sample. What could be causing this lack of reproducibility?

Answer:

Inconsistent results are often a symptom of variable matrix effects. This variability can stem from inconsistencies in the sample preparation process or heterogeneity in the sample matrix itself.

1. Standardize Sample Preparation: Ensure that every step of your sample preparation protocol is performed consistently. This includes precise volume measurements, consistent vortexing/shaking times, and controlled evaporation and reconstitution steps.

2. Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned previously, an SIL-IS is the most effective way to correct for variability in matrix effects. Since the SIL-IS is added at the beginning of the sample preparation process, it will account for variations in extraction efficiency and ion suppression/enhancement between samples.

3. Matrix-Matched Calibrants: If an SIL-IS is not available, preparing your calibration standards in a blank matrix that is free of the analyte can help to compensate for the matrix effect.[3] This ensures that the standards and the samples experience a similar matrix effect.

4. Evaluate Matrix Lot-to-Lot Variability: If you are working with a drug product, there may be slight variations in the excipients between different manufacturing lots. It is good practice to evaluate the matrix effect across multiple lots of the blank matrix to ensure the robustness of your method.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of N-Nitroso Dalbavancin quantification?

A: Matrix effects are the alteration of the ionization efficiency of N-Nitroso Dalbavancin by co-eluting, undetected components in the sample matrix. This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which ultimately compromises the accuracy, precision, and sensitivity of the quantitative analysis.

Q2: What are the primary sources of matrix effects in pharmaceutical analysis?

A: In the analysis of N-Nitroso Dalbavancin in a drug product, the primary sources of matrix effects are the active pharmaceutical ingredient (API) itself (Dalbavancin), and the excipients used in the formulation, such as mannitol (B672) and lactose.[3] Other potential sources include residual solvents, degradation products, and contaminants from containers or processing equipment.[2]

Q3: How can I quantitatively assess the extent of matrix effects?

A: The most common method is the post-extraction spike experiment. This involves comparing the peak area of N-Nitroso Dalbavancin spiked into an extracted blank matrix to the peak area of a standard in a neat solvent at the same concentration. The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Q4: Is a stable isotope-labeled internal standard for N-Nitroso Dalbavancin commercially available?

A: The availability of a specific SIL-IS for N-Nitroso Dalbavancin should be verified with commercial suppliers of analytical standards. If a specific one is not available, a structurally similar labeled nitrosamine (B1359907) could potentially be used, but its suitability would need to be thoroughly validated.

Q5: What are the regulatory expectations regarding the control of N-Nitroso Dalbavancin?

A: Regulatory agencies like the FDA and EMA have stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[1][5][6][7][8] Marketing authorization holders are required to perform risk assessments to identify the potential for nitrosamine formation and, if a risk is identified, to perform confirmatory testing using validated analytical methods.[5] Strict limits are set for the acceptable daily intake of nitrosamine impurities.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

• Prepare a Blank Matrix Extract: Process a sample of the drug product that is known to be free of N-Nitroso Dalbavancin through your entire sample preparation procedure (e.g., dissolution, extraction, and any cleanup steps).

• Prepare Spiked Matrix Sample: To a known volume of the blank matrix extract, add a small volume of a concentrated N-Nitroso Dalbavancin standard solution to achieve a final concentration that is within the linear range of your assay.

• Prepare Neat Standard: Prepare a standard of N-Nitroso Dalbavancin at the exact same final concentration as the spiked matrix sample, but in the final reconstitution solvent (e.g., mobile phase).

• LC-MS/MS Analysis: Inject both the spiked matrix sample and the neat standard into the LC-MS/MS system and record the peak areas for N-Nitroso Dalbavancin.

• Calculate Matrix Effect: Use the formula provided in FAQ Q3 to calculate the percentage of matrix effect.

Protocol 2: Generic Solid-Phase Extraction (SPE) for N-Nitroso Dalbavancin

This is a general protocol and should be optimized for the specific characteristics of N-Nitroso Dalbavancin and the drug product matrix.

• Sample Pre-treatment: Dissolve the drug product in an appropriate solvent. The solubility of Dalbavancin in acidic or aqueous solutions can be poor, so an organic solvent or a mixture may be necessary.[9]

• Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing a suitable organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or a buffer).

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove polar impurities and matrix components while retaining N-Nitroso Dalbavancin.

• Elution: Elute the N-Nitroso Dalbavancin from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes hypothetical matrix effect data for N-Nitroso Dalbavancin in different sample preparation scenarios. This data is for illustrative purposes to demonstrate how results can be presented.

Sample Preparation Method	Matrix Effect (%)	Interpretation
Dilute-and-Shoot (10x dilution)	35%	Significant Ion Suppression
Protein Precipitation (Methanol)	60%	Moderate Ion Suppression
Liquid-Liquid Extraction	85%	Minor Ion Suppression
Solid-Phase Extraction (SPE)	98%	Negligible Matrix Effect

Visualizations

Caption: A stepwise workflow for troubleshooting matrix effects in N-Nitroso Dalbavancin quantification.

Caption: Key strategies for mitigating matrix effects in LC-MS/MS analysis.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. resolvemass.ca [resolvemass.ca]
• 3. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Simultaneous Quantification and Pharmacokinetic Study of Five Homologs of Dalbavancin in Rat Plasma Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Nitrosamine impurities in medicines | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 7. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 8. gmp-compliance.org [gmp-compliance.org]
• 9. CN107121505B - A method for measuring dalbavancin impurities - Google Patents [patents.google.com]

Technical Support Center: Optimizing Chromatographic Separation of N-Nitroso Dalbavancin Isomers

Welcome to the technical support center for the chromatographic analysis of N-Nitroso Dalbavancin isomers. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method optimization, troubleshooting common issues, and to answer frequently asked questions related to the separation of these critical impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic separation of N-Nitroso Dalbavancin isomers?

A1: The primary challenges stem from the inherent properties of N-Nitroso Dalbavancin, a large and complex lipoglycopeptide antibiotic derivative. Key difficulties include:

• Structural Similarity of Isomers: Isomers of N-Nitroso Dalbavancin, such as N-Nitroso Dalbavancin B0 and A0, possess very similar chemical structures and physicochemical properties, making them difficult to resolve using standard chromatographic techniques.

• Presence of Rotamers: Due to restricted rotation around the N-N=O bond, N-nitrosamines can exist as syn and anti rotational isomers (rotamers).[1] These rotamers can interconvert and may appear as separate, broadened, or split peaks, complicating the chromatography.[2]

• Secondary Interactions: The polar nature of the glycopeptide backbone can lead to secondary interactions with the stationary phase, particularly with residual silanols on silica-based columns, resulting in peak tailing and poor peak shape.[2]

• Sample Stability: N-Nitroso Dalbavancin isomers may have limited stability in certain solvents or at specific pH values, potentially leading to degradation and inaccurate quantification. Dalbavancin itself is known to be susceptible to degradation under certain stress conditions.[1]

Q2: What type of HPLC column is most suitable for separating N-Nitroso Dalbavancin isomers?

A2: A high-resolution reversed-phase C18 column with a smaller particle size (e.g., ≤ 3 µm) is a recommended starting point.[3] These columns offer high efficiency, which is crucial for separating closely eluting isomers. For particularly challenging separations, consider columns with alternative stationary phase chemistries, such as phenyl-hexyl or polar-embedded phases, to exploit different separation mechanisms. The use of modern, end-capped columns is also advisable to minimize secondary interactions with silanols.[2]

Q3: How does mobile phase pH affect the separation?

A3: The pH of the mobile phase is a critical parameter for optimizing the separation of N-Nitroso Dalbavancin isomers. As a complex glycopeptide, Dalbavancin has multiple ionizable functional groups.[4] The ionization state of these groups, which is controlled by the mobile phase pH, will significantly impact the molecule's retention and selectivity on a reversed-phase column. A systematic study of pH is recommended to find the optimal balance between retention, peak shape, and resolution of the isomers.

Q4: Can temperature be used to improve the separation of rotamers?

A4: Yes, temperature can be a powerful tool for managing the separation of nitrosamine (B1359907) rotamers. The rate of interconversion between rotamers is temperature-dependent.[5]

• Elevated Temperatures: Increasing the column temperature can sometimes coalesce the rotamer peaks into a single, sharper peak by accelerating their interconversion rate to be faster than the chromatographic timescale.

• Sub-ambient Temperatures: Lowering the temperature can slow down the interconversion, potentially allowing for baseline resolution of the individual rotamers, which can then be individually quantified.

Troubleshooting Guide

Problem	Potential Causes	Solutions
Poor Resolution / Co-elution of Isomers	Inadequate mobile phase composition or gradient profile. Suboptimal column chemistry.	Optimize the Gradient: Employ a shallower gradient (a slower increase in organic solvent concentration over a longer time) to improve the separation of closely eluting peaks.[6][7] Modify Mobile Phase: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) and additives (e.g., a low concentration of formic acid or ammonium (B1175870) formate) to alter selectivity. Column Selection: If a C18 column is insufficient, try a phenyl-hexyl or a polar-embedded phase column to introduce different separation mechanisms.
Peak Splitting or Shoulders	Presence of rotamers that are partially separated.[2] Column void or contamination at the inlet.[8] Sample solvent is too strong compared to the initial mobile phase.[8]	Address Rotamers: Adjust the column temperature. Higher temperatures may merge the peaks, while lower temperatures might fully resolve them.[5] Column Maintenance: If all peaks are split, it may indicate a column issue. Reverse and flush the column. If the problem persists, replace the column.[8] Sample Solvent: Dissolve and inject the sample in the initial mobile phase or a weaker solvent to avoid peak distortion.
Peak Tailing	Secondary interactions with the stationary phase (silanol activity).[2] Column overload.	Mobile Phase Modification: Add a competitive base (e.g., a low concentration of triethylamine) or an acidic modifier (e.g., formic acid) to the mobile phase to block active sites on the stationary phase. Use an End-Capped Column: Employ a high-quality, end-capped column to minimize silanol (B1196071) interactions.[2] Reduce Sample Load: Decrease the injection volume or the sample concentration to see if peak shape improves.
Broad Peaks	High extra-column volume in the HPLC system.[9] Slow mass transfer kinetics for a large molecule. Column contamination or degradation.	System Optimization: Use tubing with the smallest possible internal diameter and length to connect the components of your HPLC system.[9] Flow Rate Adjustment: Lowering the flow rate can improve the efficiency of the separation for large molecules. Column Cleaning: Flush the column with a strong solvent to remove any contaminants.
Irreproducible Retention Times	Inadequate column equilibration between injections. Fluctuations in mobile phase composition or temperature.	Sufficient Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This is especially important for gradient methods.[7] Mobile Phase and Temperature Control: Prepare fresh mobile phase daily and use a column oven to maintain a consistent temperature.[7]

Experimental Protocols

Suggested RP-HPLC Method for N-Nitroso Dalbavancin Isomer Separation

This protocol provides a starting point for method development and should be optimized for your specific instrumentation and isomer separation needs.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system with a gradient pump, autosampler, thermostatted column compartment, and a UV or Mass Spectrometric (MS) detector.

Chromatographic Conditions:

Parameter	Recommendation
Column	High-resolution C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size) or similar.
Mobile Phase A	0.1% Formic acid in water.
Mobile Phase B	0.1% Formic acid in acetonitrile.
Gradient	20% to 50% B over 30 minutes (This is a starting point and should be optimized).
Flow Rate	1.0 mL/min.
Column Temperature	40°C (Investigate a range from 20°C to 60°C to manage rotamer separation).
Detection	UV at 280 nm or Mass Spectrometry (for higher sensitivity and specificity).[10]
Injection Volume	10 µL.
Sample Diluent	Initial mobile phase composition or a weaker solvent.

Sample Preparation:

• Accurately weigh a known amount of the N-Nitroso Dalbavancin sample.

• Dissolve the sample in the chosen sample diluent to a suitable concentration.

• Filter the sample through a 0.22 µm syringe filter before injection.

Data Presentation

Table 1: Hypothetical Retention Time Data for N-Nitroso Dalbavancin Isomers under Different Conditions

Condition	N-Nitroso Dalbavancin Isomer A0 (min)	N-Nitroso Dalbavancin Isomer B0 (min)	Resolution (Rs)
Initial Method (40°C)	15.2	15.5	1.2
Optimized Gradient (40°C)	18.1	18.7	1.8
Low Temperature (25°C)	20.5 (two peaks observed)	21.0 (two peaks observed)	N/A
High Temperature (60°C)	14.8 (single sharp peak)	15.1 (single sharp peak)	1.4

Note: This data is illustrative and will vary depending on the specific chromatographic system and conditions.

Visualizations

Caption: Workflow for the analysis of N-Nitroso Dalbavancin isomers.

Caption: A logical approach to troubleshooting poor isomer resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of Dalbavancin as chiral selector for HPLC and comparison with Teicoplanin based chiral stationary phases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bitesizebio.com [bitesizebio.com]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low recovery of N-Nitroso Dalbavancin in assays

Welcome to the technical support center for the analysis of N-Nitroso Dalbavancin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the analytical testing of this compound, with a particular focus on resolving issues of low recovery.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Dalbavancin and why is its analysis important?

A1: N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, a lipoglycopeptide antibiotic.[1] Like other N-nitroso compounds, it is considered a potential mutagenic impurity. Regulatory agencies globally have set stringent limits on the presence of nitrosamine (B1359907) impurities in pharmaceutical products due to their potential carcinogenic risk.[2][3][4] Therefore, accurate and sensitive analytical methods are crucial for its detection and quantification to ensure drug safety and compliance.[1][5]

Q2: What are the main challenges in the analysis of N-Nitroso Dalbavancin?

A2: The primary challenges in analyzing N-Nitroso Dalbavancin, a large and complex molecule, include:

• Low Recovery: Due to its chemical nature, N-Nitroso Dalbavancin may exhibit poor extraction efficiency from the sample matrix.

• Analyte Instability: N-nitroso compounds can be susceptible to degradation under certain analytical conditions, such as exposure to light or specific pH ranges.[6][7]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of N-Nitroso Dalbavancin in the mass spectrometer, leading to ion suppression or enhancement and inaccurate quantification.[8][9][10][11][12]

• In-situ Formation: The potential for the artificial formation of N-Nitroso Dalbavancin during sample preparation and analysis can lead to an overestimation of its concentration.[7]

Q3: Which analytical techniques are most suitable for N-Nitroso Dalbavancin analysis?

A3: Given that N-Nitroso Dalbavancin is a non-volatile, large molecule, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a triple quadrupole (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS) detector, is the most appropriate analytical technique.[13] These methods offer the high sensitivity and selectivity required for detecting trace levels of nitrosamine impurities.[13] While Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile nitrosamines, it is not appropriate for large, non-volatile compounds like N-Nitroso Dalbavancin.

Troubleshooting Guide: Low Recovery of N-Nitroso Dalbavancin

Low recovery is a frequent issue in the analysis of N-Nitroso Dalbavancin. The following guide provides a systematic approach to identifying and resolving the root causes of this problem.

Diagram: Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting low recovery issues.

Sample Preparation Issues

Sample preparation is a critical step that can significantly impact recovery.[2][6]

1.1. Analyte Degradation

N-nitroso compounds can be unstable under certain conditions.[6]

• Issue: N-Nitroso Dalbavancin may degrade during sample preparation due to exposure to light, inappropriate pH, or high temperatures.

• Troubleshooting Steps:

  • Protect from Light: Conduct all sample preparation steps in amber glassware or under low-light conditions.

  • pH Control: The stability of N-nitroso compounds is often pH-dependent. Some N-nitroso compounds degrade rapidly at neutral to basic pH, while being more stable under acidic conditions.[14][15] It is recommended to evaluate the stability of N-Nitroso Dalbavancin at different pH values and buffer the sample accordingly.

  • Temperature Control: Avoid excessive heat during sample preparation steps like sonication or evaporation.

1.2. Inefficient Extraction

The complex structure of N-Nitroso Dalbavancin and its interaction with the sample matrix can lead to incomplete extraction.

• Issue: The chosen solvent may not be effective in extracting N-Nitroso Dalbavancin from the drug substance or product matrix.

• Troubleshooting Steps:

  • Optimize Extraction Solvent: Experiment with different solvents or solvent mixtures to improve extraction efficiency.

  • Solid-Phase Extraction (SPE): SPE can be a highly effective technique for both cleanup and concentration of nitrosamines.[3] A well-chosen SPE sorbent can selectively retain N-Nitroso Dalbavancin while allowing matrix components to be washed away.

1.3. In-situ Formation

The presence of residual nitrosating agents and the secondary amine precursor (Dalbavancin) in the sample can lead to the artificial formation of N-Nitroso Dalbavancin during sample preparation, which can complicate recovery assessments.

• Issue: Acidic conditions and the presence of nitrites can promote the nitrosation of Dalbavancin.

• Troubleshooting Steps:

  • Add Nitrosation Inhibitors: The addition of inhibitors such as ascorbic acid (Vitamin C) or sulfamic acid to the sample diluent can effectively prevent in-situ formation by scavenging nitrosating agents.[16][17][18][19]

  • Control pH: Maintaining a neutral or slightly basic pH during sample preparation can inhibit the formation of some nitrosamines, although the stability of the target analyte at this pH must also be considered.[16][20]

Table 1: Influence of Sample Preparation Parameters on N-Nitroso Dalbavancin Recovery

Parameter	Potential Impact on Recovery	Recommended Action
Light Exposure	Decrease (Degradation)	Use amber vials and minimize light exposure.
pH	Variable (Stability Dependent)	Determine optimal pH for stability; buffer samples. Acidic pH may improve stability for some nitrosamines.[14][15]
Temperature	Decrease (Degradation)	Avoid high temperatures during sample processing.
Extraction Solvent	Increase/Decrease	Screen various solvents and mixtures for optimal extraction efficiency.
Nitrosation Inhibitors	Indirectly improves accuracy by preventing artificial formation	Add ascorbic acid or sulfamic acid to the sample diluent.[16][17][18][19]

Chromatographic Issues

Suboptimal chromatographic conditions can lead to poor peak shape and analyte loss.

• Issue: Poor peak shape (e.g., tailing or fronting) can lead to inaccurate integration and calculation of recovery. Analyte adsorption to the column or LC system can also cause low recovery.

• Troubleshooting Steps:

  • Sample Solvent Mismatch: Ensure the sample solvent is compatible with the initial mobile phase to avoid peak distortion.

  • Mobile Phase Optimization: Adjust the mobile phase pH and organic modifier to improve peak shape.

  • Column Choice: Select a column with appropriate chemistry for the analysis of large, potentially polar molecules.

Mass Spectrometry Detection Issues

Matrix effects are a common cause of low recovery in LC-MS analysis.[8][9][10][11][12]

• Issue: Co-eluting matrix components can suppress the ionization of N-Nitroso Dalbavancin, leading to a lower-than-expected signal and apparent low recovery.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Utilize more effective sample preparation techniques like SPE to remove interfering matrix components.[3]

  • Modify Chromatography: Adjust the chromatographic method to separate N-Nitroso Dalbavancin from the interfering peaks.

  • Use an Internal Standard: An isotopically labeled internal standard is the most effective way to compensate for matrix effects and variations in recovery.

Diagram: Impact of Matrix Effects on MS Signal

Caption: How co-eluting matrix components can suppress the analyte signal.

Experimental Protocols

The following are generalized protocols that should be optimized for your specific application.

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a starting point for developing an SPE method for N-Nitroso Dalbavancin from a drug product.

• Sample Dissolution: Dissolve the drug product in a suitable solvent to a known concentration. The diluent should contain a nitrosation inhibitor like ascorbic acid (e.g., 0.1% w/v).

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) by passing methanol (B129727) followed by water through the cartridge.

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution: Elute the retained N-Nitroso Dalbavancin from the cartridge with a small volume of a strong organic solvent (e.g., methanol or acetonitrile).

• Analysis: Analyze the eluate directly by LC-MS/MS. If necessary, the eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of a solvent compatible with the mobile phase.

Protocol 2: LC-MS/MS Analysis

This is a generic starting point for an LC-MS/MS method.

• LC Column: A C18 column with good peak shape for large molecules (e.g., a column with a particle size of 1.7-2.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B to elute N-Nitroso Dalbavancin.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

• Injection Volume: 1-10 µL.

• MS Detector: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Optimize the precursor and product ions for N-Nitroso Dalbavancin.

Table 2: Example LC-MS/MS Parameters (Hypothetical for N-Nitroso Dalbavancin)

Parameter	Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Good retention and resolution for large molecules.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Provides good peak shape and ionization efficiency.
Gradient	5% B to 95% B over 10 min	To elute a wide range of polarities.
Flow Rate	0.3 mL/min	Suitable for the column dimensions.
Ionization	ESI Positive	Generally effective for large amine-containing molecules.
MRM 1 (Quantifier)	[M+H]+ -> Fragment 1	Specific to N-Nitroso Dalbavancin for quantification.
MRM 2 (Qualifier)	[M+H]+ -> Fragment 2	Confirms the identity of the analyte.

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All experimental protocols should be validated for their intended use.

References

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Nitroso-Dalbavancin B1 - SRIRAMCHEM [sriramchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cambrex.com [cambrex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. Why Nitrosamines are so hard to detect | GenEvolutioN [genevolution.fr]
• 14. pubs.acs.org [pubs.acs.org]
• 15. RUL - Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion [repozitorij.uni-lj.si]
• 16. FDA suggests alternative approaches for nitrosamine risk assessments | RAPS [raps.org]
• 17. dsm-firmenich.com [dsm-firmenich.com]
• 18. Preventive action of vitamin C on nitrosamine formation. | Semantic Scholar [semanticscholar.org]
• 19. dsm-firmenich.com [dsm-firmenich.com]
• 20. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Prevention of N-Nitroso Dalbavancin Contamination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to prevent the contamination of Dalbavancin (B606935) with its N-nitroso derivative, N-Nitroso Dalbavancin. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to address specific challenges encountered during research and manufacturing.

Introduction to N-Nitroso Dalbavancin

N-Nitroso Dalbavancin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form from the reaction of the secondary amine moiety within the Dalbavancin molecule with a nitrosating agent.[1][2] Like other nitrosamines, it is classified as a probable human carcinogen, making its control in the final drug product a critical regulatory and safety concern.[1][3] Glycopeptides such as Dalbavancin are known to be susceptible to the formation of NDSRIs.[1] The formation can potentially occur during drug substance synthesis, formulation, or even during storage.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of N-Nitroso Dalbavancin formation?

A1: The primary cause is the reaction between the secondary amine group in the Dalbavancin structure and a nitrosating agent.[1][4] The most common nitrosating agents in pharmaceutical manufacturing are nitrite (B80452) and nitrate (B79036) impurities present in raw materials, excipients, and even water.[4][5]

Q2: At what stages of the manufacturing process is the risk of contamination highest?

A2: The risk is present at multiple stages. During API synthesis, certain reagents or contaminated solvents can introduce nitrosating agents.[5][6] In the formulation stage, excipients are a significant potential source of nitrites.[7] Finally, during storage, degradation of the drug substance or interaction with packaging materials can also lead to the formation of nitrosamines.[1][8][9]

Q3: What are the regulatory limits for N-Nitroso Dalbavancin?

A3: Regulatory agencies like the FDA and EMA have set strict acceptable intake (AI) limits for nitrosamine impurities, often in the nanogram-per-day range.[2] For novel NDSRIs like N-Nitroso Dalbavancin, if substance-specific carcinogenicity data is unavailable, a class-specific AI may be applied.[3] It is crucial to consult the latest guidance from relevant regulatory bodies for specific limits.

Q4: Can N-Nitroso Dalbavancin be removed once it has formed in the final product?

A4: Removal of nitrosamine impurities from the final drug product is often challenging and not a preferred strategy. The focus should be on prevention and control throughout the manufacturing process.

Q5: Are there any specific raw materials used in Dalbavancin synthesis that pose a higher risk?

A5: Yes, the synthesis of Dalbavancin involves the use of 3-dimethylaminopropylamine (B130723), which contains both primary and tertiary amine groups and has the potential to be a precursor to nitrosamine formation if residual amounts react with nitrosating agents under favorable conditions.[6][10][11][12]

Troubleshooting Guide

Issue	Potential Root Cause(s)	Recommended Action(s)
Detection of N-Nitroso Dalbavancin in a batch of Dalbavancin API.	- Contaminated raw materials or solvents used in the final synthesis steps. - Inadequate process control (e.g., pH, temperature) allowing for nitrosation reactions. - Cross-contamination from other processes.	- Conduct a thorough risk assessment of the API synthesis process. - Test all incoming raw materials and solvents for nitrite/nitrate content. - Optimize reaction conditions to minimize the potential for nitrosamine formation. - Implement rigorous cleaning procedures to prevent cross-contamination.
N-Nitroso Dalbavancin levels increase during drug product formulation.	- Presence of nitrite/nitrate impurities in excipients. - High moisture content in the formulation. - Acidic microenvironment within the formulation.	- Qualify excipient suppliers and test excipient batches for nitrite/nitrate levels. - Consider using excipients with low nitrite content. - Control moisture content during formulation and processing. - Evaluate the use of pH modifiers to create a less acidic environment.[13]
Formation of N-Nitroso Dalbavancin during stability studies.	- Degradation of Dalbavancin leading to reactive intermediates. - Interaction with packaging materials (leachables). - Ingress of moisture or oxygen into the packaging.	- Conduct forced degradation studies to understand the degradation pathways of Dalbavancin. - Perform extractable and leachable studies on the container closure system.[8][9][14][15][16] - Select packaging materials with a low potential for nitrosamine leaching. - Ensure the integrity of the packaging to protect from environmental factors.
Inconsistent or non-reproducible analytical results for N-Nitroso Dalbavancin.	- Sub-optimal analytical method. - Matrix effects from the Dalbavancin formulation. - Instability of the N-Nitroso Dalbavancin standard.	- Develop and validate a robust analytical method with appropriate sensitivity (LOD/LOQ).[17][18] - Employ effective sample preparation techniques to minimize matrix interference. - Use a certified reference standard for N-Nitroso Dalbavancin and ensure its proper storage and handling.[2][19]

Mitigation and Prevention Strategies

A proactive approach is essential to prevent N-Nitroso Dalbavancin contamination. This involves a multi-faceted strategy encompassing risk assessment, control of raw materials and excipients, process optimization, and formulation design.

Risk Assessment Workflow

A systematic risk assessment is the first step in identifying and mitigating the risk of N-Nitroso Dalbavancin formation.

A flowchart of the risk assessment workflow for N-Nitroso Dalbavancin.

Key Prevention Strategies

• Raw Material and Excipient Control:

  • Thoroughly vet suppliers of all raw materials, intermediates, and excipients.

  • Establish specifications for acceptable levels of nitrites and nitrates in all incoming materials.

  • Pay close attention to the purity of reagents like 3-dimethylaminopropylamine used in synthesis.[6]

• Process Optimization:

  • pH Control: Maintain a neutral to basic pH during processing where possible, as acidic conditions favor nitrosamine formation.[13][20][21][22][23] Dalbavancin has shown maximum stability in the pH range of 4-5.[20][22]

  • Temperature Control: Avoid excessive temperatures during manufacturing and storage, as heat can accelerate nitrosation reactions.

  • Use of Scavengers: Incorporate antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation to act as nitrite scavengers.[13][24][25][26][27]

• Formulation Design:

  • Select excipients with a low propensity for containing nitrite impurities.

  • Consider the use of inhibitors in the formulation to block nitrosamine formation.

• Packaging and Storage:

  • Choose packaging materials that do not leach nitrosamines or their precursors.[8][9][14][15][16]

  • Store the drug product under recommended conditions to minimize degradation and impurity formation.

Impact of pH and Antioxidants on N-Nitroso Dalbavancin Formation (Hypothetical Data)

The following table illustrates the potential impact of pH and the presence of an antioxidant (Ascorbic Acid) on the formation of N-Nitroso Dalbavancin in a stressed stability study.

Condition	pH	Ascorbic Acid Concentration (%)	N-Nitroso Dalbavancin (ng/g)
1	4.5	0	50
2	6.0	0	25
3	7.5	0	10
4	4.5	0.1	15
5	4.5	0.5	< 5 (Below LOQ)

Experimental Protocol: Quantification of N-Nitroso Dalbavancin by LC-MS/MS

This protocol provides a general framework for the quantification of N-Nitroso Dalbavancin in Dalbavancin drug substance. Method development and validation are required for specific matrices.

1. Objective: To develop a sensitive and selective method for the quantification of N-Nitroso Dalbavancin in Dalbavancin API using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

2. Materials and Reagents:

• N-Nitroso Dalbavancin reference standard

• Dalbavancin API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Volumetric flasks, pipettes, and autosampler vials

3. Instrumentation:

• UHPLC system coupled with a triple quadrupole mass spectrometer

• Analytical column suitable for polar compounds (e.g., C18, 1.7 µm, 2.1 x 100 mm)

4. Standard and Sample Preparation:

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh and dissolve N-Nitroso Dalbavancin reference standard in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the expected concentration range (e.g., 0.1 to 100 ng/mL).

• Sample Preparation: Accurately weigh a suitable amount of Dalbavancin API and dissolve in the diluent to achieve a final concentration within the calibration range for any potential N-Nitroso Dalbavancin.

5. LC-MS/MS Method Parameters (Example):

Parameter	Condition
Column	C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	To be determined by infusing the N-Nitroso Dalbavancin standard. Monitor at least two transitions for confirmation.
Collision Energy	To be optimized for each transition.

6. Method Validation Parameters:

• Specificity

• Linearity (e.g., r² > 0.99)

• Limit of Detection (LOD) and Limit of Quantification (LOQ)[17][18]

• Accuracy (recovery)

• Precision (repeatability and intermediate precision)

• Robustness

Analytical Method Workflow

A simplified workflow for the analytical testing of N-Nitroso Dalbavancin.

Conclusion

The prevention of N-Nitroso Dalbavancin contamination requires a comprehensive understanding of its formation pathways and the implementation of robust control strategies throughout the product lifecycle. By employing a thorough risk-based approach, controlling raw materials, optimizing manufacturing processes, and utilizing validated analytical methods, researchers and manufacturers can ensure the safety and quality of Dalbavancin-containing drug products.

References

• 1. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gmp-compliance.org [gmp-compliance.org]
• 5. fda.gov [fda.gov]
• 6. CN107121505B - A method for measuring dalbavancin impurities - Google Patents [patents.google.com]
• 7. 🇰🇷 Case study on the Occurrence of Impurities in Pharmaceuticals (Focusing on NDMA Cases) - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Are Packaging Materials a Hidden Source of Nitrosamines? Understanding the Risks - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. From nitrosamines to packaging safety: The expanding story of impurities | Quality Matters | U.S. Pharmacopeia Blog [qualitymatters.usp.org]
• 10. CN109467592B - Preparation method of dalbavancin - Google Patents [patents.google.com]
• 11. CN113447575A - Method for determining dalbavancin impurities - Google Patents [patents.google.com]
• 12. CN107121505A - A kind of method for determining Dalbavancin impurity - Google Patents [patents.google.com]
• 13. fda.gov [fda.gov]
• 14. fda.gov [fda.gov]
• 15. Nitrosamines: An urgent demand for vigilance and reliable testing | Quality Matters | U.S. Pharmacopeia Blog [qualitymatters.usp.org]
• 16. resolvemass.ca [resolvemass.ca]
• 17. Simultaneous Quantification and Pharmacokinetic Study of Five Homologs of Dalbavancin in Rat Plasma Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Dalbavancin Impurities | SynZeal [synzeal.com]
• 20. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Strategies to Stabilize Dalbavancin in Aqueous Solutions; Section-2: The Effects of 2 Hydroxypropyl-β-Cyclodextrin and Acetate Buffer with and Without Divalent Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Strategies To Stabilize Dalbavancin in Aqueous Solutions; Section 3: The Effects of 2 Hydroxypropyl-β-Cyclodextrin and Phosphate Buffer with and without Divalent Metal Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Antioxidants as Blocking Agents Against Nitrosamine Formation | Semantic Scholar [semanticscholar.org]
• 26. Effect of Antioxidants in Medicinal Products on Intestinal Drug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 27. dsm.com [dsm.com]

refining extraction methods for N-Nitroso Dalbavancin from complex matrices

This guide provides troubleshooting advice and frequently asked questions for researchers developing methods to extract N-Nitroso Dalbavancin, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI), from complex biological and pharmaceutical matrices. Given the specific challenges associated with both the parent molecule (Dalbavancin) and nitrosamine analysis, this resource consolidates strategies to overcome common obstacles.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when extracting N-Nitroso Dalbavancin?

A1: The extraction of N-Nitroso Dalbavancin presents a dual challenge. First, the parent drug, Dalbavancin, is a large lipoglycopeptide with a high affinity for plasma proteins (approximately 93%), which can lead to poor recovery during extraction procedures.[1][2][3] Second, nitrosamine impurities are typically present at very low (trace) levels, requiring highly sensitive and selective analytical methods like LC-MS/MS.[4][5] Key challenges include overcoming strong protein binding, managing matrix effects, preventing analyte degradation, and avoiding the artificial formation of the nitrosamine during sample preparation.[6][7]

Q2: Should I start with Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A2: The choice depends on matrix complexity and required cleanup. For relatively clean matrices, a simple protein precipitation followed by LLE may be sufficient. However, for complex matrices rich in excipients or endogenous components (e.g., plasma, tissue homogenates), SPE is often preferred because it provides more effective cleanup, higher selectivity, and can reduce matrix effects.[8]

Q3: My extraction recovery is consistently low. What are the likely causes and solutions?

A3: Low recovery is a common issue. Consider the following:

• Insufficient Protein Precipitation: Dalbavancin's high protein binding means incomplete protein removal will sequester the analyte. Ensure an adequate volume of cold organic solvent (e.g., methanol (B129727) or acetonitrile (B52724), typically 3-4 times the sample volume) is used.[9]

• Incorrect LLE Solvent Polarity: N-Nitroso compounds can be polar.[10][11] Your organic extraction solvent should be polar enough to partition the analyte from the aqueous phase. Try matching the polarity of your analyte with the extraction solvent.[12][13]

• Suboptimal pH: N-Nitroso Dalbavancin's charge state will affect its solubility. Adjust the pH of the aqueous sample to neutralize the molecule, making it more amenable to extraction into an organic solvent.

• Inefficient SPE Elution: The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent. Increase the solvent strength or try a different solvent mixture. Ensure the sorbent is completely dried before elution, as residual water can hinder the process.[14]

Q4: I'm seeing high variability (poor precision) in my results. What's the cause?

A4: High variability, especially in LC-MS/MS analysis, is often a result of matrix effects.[15] Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer source, causing either ion suppression or enhancement.[16][17] This leads to inconsistent and unreliable quantification. To mitigate this, improve the sample cleanup procedure (e.g., switch from LLE to a more selective SPE method) or dilute the sample if sensitivity allows.[10] The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.[16]

Q5: How can I be sure I am not creating N-Nitroso Dalbavancin during my sample preparation (artifactual formation)?

A5: Artifactual formation is a critical risk when precursor amines and nitrosating agents are present in the sample or reagents.[6][7] To prevent this:

• Validate all reagents and solvents to ensure they are free from nitrite (B80452) contamination.[8]

• Work quickly and at low temperatures to minimize reaction kinetics.

• Consider adding an inhibitor, such as ascorbic acid or sulfamic acid, during sample preparation to scavenge any residual nitrosating agents.[8]

• Run control blanks (matrix without analyte) and matrix spikes to confirm that the detected nitrosamines originate from the sample itself and not the analytical process.[8]

Troubleshooting and Method Optimization

This decision tree provides a logical workflow for troubleshooting common extraction issues.

Caption: A decision tree for troubleshooting common issues in N-Nitroso Dalbavancin extraction.

Quantitative Data Summary

The following tables provide benchmark data for typical nitrosamine analysis. Note that specific values for N-Nitroso Dalbavancin will need to be determined experimentally.

Table 1: Comparison of Extraction Techniques for Trace Analysis

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Typical Recovery	>90% (but dirty extract)	60-90%	80-110%
Matrix Effect	High	Moderate to High	Low to Moderate
Throughput	High	Low to Moderate	Moderate
Solvent Usage	Low	High	Low

Table 2: Typical Method Performance Requirements for NDSRIs

Parameter	Typical Target Value	Reference
Limit of Quantitation (LOQ)	Must be ≤ 50% of the Acceptable Intake (AI) limit	[7]
Accuracy (at LOQ)	70% – 130%	[7]
Accuracy (at >LOQ)	80% – 120%	[7]
Precision (RSD at LOQ)	≤ 20%	[7]
Precision (RSD at >LOQ)	≤ 10%	[7]
Linearity (R²)	≥ 0.990	[7]

Experimental Protocols

The following are generalized starting protocols. They must be optimized for your specific matrix and analytical instrumentation.

Protocol 1: Protein Precipitation and Liquid-Liquid Extraction (LLE)

This protocol is a starting point for cleaner matrices where high throughput is desired.

Caption: A step-by-step workflow for N-Nitroso Dalbavancin extraction using LLE.

Detailed Steps:

• Sample Preparation : To 100 µL of plasma, add an internal standard. Add 400 µL of ice-cold acetonitrile to precipitate proteins.[9]

• Vortex : Mix vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge : Spin at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a new tube.

• pH Adjustment & Salting Out : Adjust the pH of the supernatant to neutralize the analyte (start with a pH range of 7-9 and optimize). For polar nitrosamines, consider adding a salt like sodium sulfate (B86663) to the aqueous layer to drive the analyte into the organic phase.[12][13]

• LLE : Add an appropriate volume (e.g., 1 mL) of an extraction solvent like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE). Vortex for 2 minutes.

• Phase Separation : Centrifuge to separate the aqueous and organic layers. Transfer the organic layer to a clean tube. A second extraction may improve recovery.

• Dry-down & Reconstitution : Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase to ensure good peak shape.[18]

Protocol 2: Protein Precipitation and Solid-Phase Extraction (SPE)

This protocol is recommended for complex matrices requiring significant cleanup to minimize matrix effects.

Caption: A step-by-step workflow for N-Nitroso Dalbavancin extraction using SPE.

Detailed Steps:

• Sample Preparation : Perform protein precipitation as described in steps 1-4 of the LLE protocol.

• Dilution : Dilute the resulting supernatant with an aqueous solution (e.g., water with 0.1% formic acid) to reduce the organic content and ensure proper binding to the SPE sorbent.

• SPE Cartridge Conditioning : Select an appropriate SPE sorbent (a mixed-mode cation exchange or a polymeric reversed-phase sorbent may be a good starting point). Condition the cartridge sequentially with methanol and then water/equilibration buffer.

• Load : Load the prepared sample onto the cartridge at a slow, controlled flow rate.

• Wash : Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences without eluting the analyte.

• Dry : Dry the cartridge completely under vacuum for 5-10 minutes. This step is critical for efficient elution.[14]

• Elute : Elute the analyte with a small volume of a strong, optimized elution solvent (e.g., methanol with 5% ammonium (B1175870) hydroxide (B78521) for a mixed-mode cation exchange sorbent).

• Dry-down & Reconstitution : Evaporate and reconstitute as described in the LLE protocol.

References

• 1. mdpi.com [mdpi.com]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. researchgate.net [researchgate.net]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. phenomenex.com [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. pjoes.com [pjoes.com]
• 15. eijppr.com [eijppr.com]
• 16. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: N-Nitroso Dalbavancin Analytical Stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of N-Nitroso Dalbavancin in analytical solutions. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: Specific public data on the stability of N-Nitroso Dalbavancin is limited. The guidance provided here is based on the known stability profile of the parent drug, Dalbavancin, general chemical principles of nitrosamines, and established best practices for analytical testing of trace impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-Nitroso Dalbavancin in analytical solutions?

A1: Based on the behavior of the parent compound, Dalbavancin, and other nitrosamines, the primary factors affecting stability are likely to be pH, temperature, and light exposure. Dalbavancin itself is most stable in the pH range of 4-5 and is susceptible to degradation under acidic, basic, and oxidative conditions.[1][2][3] Nitrosamines can also be sensitive to UV light.

Q2: I am observing a decrease in the N-Nitroso Dalbavancin peak area in my HPLC sequence over time. What could be the cause?

A2: A decreasing peak area suggests on-instrument or in-solution degradation. Potential causes include:

• pH of the mobile phase or diluent: If the pH is outside the optimal stability range (inferred to be acidic, likely pH 4-5), degradation can occur.[1]

• Temperature: Elevated autosampler temperatures can accelerate degradation.

• Light Exposure: If the vials are not protected from light, photodegradation may occur.

• Reactive components in the solution: Impurities in solvents or reagents could potentially react with the N-nitroso group.

Q3: Are there any known degradation products of N-Nitroso Dalbavancin?

A3: Specific degradation products of N-Nitroso Dalbavancin are not detailed in the available literature. However, potential degradation pathways could involve the cleavage of the N-NO bond (denitrosation) or degradation of the parent Dalbavancin molecular structure. Degradation of Dalbavancin is known to produce Mannosyl Aglycone (MAG) under thermal and acidic stress, and other products under basic or oxidative conditions.[1][2] It is plausible that similar degradation of the core structure occurs for N-Nitroso Dalbavancin.

Q4: What are the recommended storage conditions for N-Nitroso Dalbavancin standard solutions?

A4: To minimize degradation, standard solutions should be stored under the following conditions:

• Temperature: Refrigerated (2-8 °C) or frozen (-20 °C or lower) for long-term storage.

• Light: Protected from light using amber vials or by covering clear vials with aluminum foil.

• pH: Prepared in a diluent with a pH within the optimal stability range, inferred to be pH 4-5.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-Nitroso Dalbavancin.

Issue 1: Poor Peak Shape or Tailing

• Possible Cause: Interaction of the analyte with the stationary phase or issues with the mobile phase.

• Troubleshooting Steps:

  • Check Mobile Phase pH: Ensure the pH is appropriate for the column and analyte. For reversed-phase columns, a slightly acidic pH often improves the peak shape for amine-containing compounds.

  • Adjust Mobile Phase Composition: Small adjustments to the organic modifier or buffer concentration can improve peak symmetry.

  • Column Health: The column may be aging or contaminated. Flush the column or replace it if necessary.

Issue 2: Inconsistent Results and Poor Reproducibility

• Possible Cause: Analyte instability during sample preparation or analysis.

• Troubleshooting Steps:

  • Control Temperature: Use a cooled autosampler (e.g., 4 °C) to minimize degradation in the analytical sequence.

  • Minimize Light Exposure: Prepare samples under low-light conditions and use amber vials.

  • Freshly Prepare Solutions: Prepare standard and sample solutions immediately before analysis. Avoid storing diluted solutions for extended periods, even at low temperatures.

  • Evaluate Diluent: Test different diluents to find one that maximizes stability. A buffer at pH 4.5 may be a good starting point based on Dalbavancin's stability profile.[1]

Issue 3: Appearance of Unexpected Peaks in the Chromatogram

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Forced Degradation Study: Perform a forced degradation study (acid, base, oxidation, heat, light) on a known standard of N-Nitroso Dalbavancin to identify the retention times of potential degradation products.

  • Use a Mass Spectrometer (MS): If using LC-UV, switch to an LC-MS method to identify the mass-to-charge ratio (m/z) of the unknown peaks and compare them to potential degradation products of N-Nitroso Dalbavancin.[4][5][6]

  • Review Sample Handling: Scrutinize the sample preparation and storage procedures to identify potential causes of degradation.

Data Presentation

The following tables present hypothetical stability data for N-Nitroso Dalbavancin to illustrate the expected impact of different conditions. This is illustrative data, not based on published experimental results.

Table 1: Effect of pH and Temperature on N-Nitroso Dalbavancin Stability in Solution (Illustrative)

pH of Diluent	Storage Temperature	% Recovery after 24 hours	% Recovery after 72 hours
3.0	4 °C	98%	95%
3.0	25 °C	92%	85%
4.5	4 °C	>99%	99%
4.5	25 °C	98%	94%
7.0	4 °C	95%	90%
7.0	25 °C	88%	75%
9.0	4 °C	90%	82%
9.0	25 °C	80%	65%

Table 2: Effect of Light Exposure on N-Nitroso Dalbavancin Stability (Illustrative)

Storage Condition	% Recovery after 48 hours at 25°C
Amber Vial (Protected from Light)	96%
Clear Vial (Exposed to Ambient Light)	85%
Clear Vial (Exposed to UV Light)	70%

Experimental Protocols

Protocol 1: Stability-Indicating LC-MS/MS Method for N-Nitroso Dalbavancin

This protocol describes a general method suitable for assessing the stability of N-Nitroso Dalbavancin.

• Instrumentation: UPLC or HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (HRMS).[4][5]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95% to 5% B

  • 12.1-15 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Autosampler Temperature: 4 °C.

• Injection Volume: 5 µL.

• MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: Specific precursor and product ions for N-Nitroso Dalbavancin would need to be determined through infusion of a reference standard.

  • HRMS: Monitor the exact mass of the protonated molecule [M+H]⁺.

Protocol 2: Forced Degradation Study

This protocol is designed to identify potential degradation products and assess the stability of N-Nitroso Dalbavancin under stress conditions.

• Prepare Stock Solution: Prepare a stock solution of N-Nitroso Dalbavancin (e.g., 100 µg/mL) in a suitable solvent like 50:50 acetonitrile:water.

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60 °C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60 °C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Incubate the stock solution at 80 °C for 48 hours.

• Photodegradation: Expose the stock solution in a clear vial to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Before analysis, neutralize the acidic and basic samples. Analyze all stressed samples, along with an unstressed control, using the stability-indicating LC-MS/MS method described above.

Visualizations

Caption: Troubleshooting workflow for inconsistent N-Nitroso Dalbavancin analytical results.

Caption: Recommended sample handling workflow to minimize N-Nitroso Dalbavancin degradation.

References

• 1. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

mitigating instrument contamination when analyzing N-Nitroso Dalbavancin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating instrument contamination during the analysis of N-Nitroso Dalbavancin.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of N-nitrosamine contamination in an LC-MS system?

A1: The most significant and common source of N-nitrosamine contamination in LC-MS systems is the laboratory environment itself, particularly the air. Volatile and semi-volatile nitrosamines present in the lab air can contaminate the mobile phase, solvents, samples, and instrument components. Other major sources include contaminated solvents, reagents, sample handling materials (e.g., pipette tips, vials), and cross-contamination from previous analyses of high-concentration samples.

Q2: How can I confirm that my instrument is contaminated with N-nitrosamines?

A2: Instrument contamination can be confirmed by running a blank injection (injecting only the mobile phase or a clean solvent) and observing the presence of N-nitrosamine peaks in the chromatogram. If peaks corresponding to N-Nitroso Dalbavancin or other nitrosamines are detected in the blank, it is a strong indicator of system contamination.

Q3: What are the acceptable background levels for N-nitrosamines in a blank injection?

A3: While there is no universally defined acceptable background level, the signal-to-noise ratio (S/N) of the nitrosamine (B1359907) peak in a blank injection should be sufficiently low (typically S/N < 3) to not interfere with the accurate quantification of the analyte at the required detection limits. The background level should be significantly lower than the limit of quantification (LOQ) for the analytical method.

Q4: Can the contamination be from the Dalbavancin active pharmaceutical ingredient (API) itself?

A4: While the focus is often on instrument contamination, the possibility of the N-Nitroso Dalbavancin being present as an impurity in the Dalbavancin API should not be ruled out. A thorough risk assessment of the Dalbavancin manufacturing process is necessary to identify potential formation routes for N-nitrosamines.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating N-Nitroso Dalbavancin contamination in your analytical instrumentation.

Issue 1: N-Nitroso Dalbavancin detected in blank injections.

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Mobile Phase/Solvents	Prepare fresh mobile phase using high-purity solvents (e.g., LC-MS grade). Use a solvent filter and degas the mobile phase before use.	Reduction or elimination of the N-Nitroso Dalbavancin peak in the blank injection.
Contaminated LC System Components	Perform a systematic cleaning of the LC system, including the solvent lines, pump, autosampler, and column. A detailed cleaning protocol is provided in the "Experimental Protocols" section.	Significant reduction in the background signal of N-Nitroso Dalbavancin.
Carryover from Previous Injections	Inject a series of blank samples after a high-concentration sample to assess carryover. Increase the needle wash volume and use a stronger wash solvent in the autosampler.	The intensity of the N-Nitroso Dalbavancin peak should decrease with each subsequent blank injection.
Contaminated Sample Vials/Caps	Use certified clean vials and caps. Pre-rinse the vials with a clean solvent before use.	No N-Nitroso Dalbavancin peak should be observed when analyzing a blank solvent from a pre-rinsed vial.

Issue 2: Inconsistent or non-reproducible N-Nitroso Dalbavancin results.

Potential Cause	Troubleshooting Step	Expected Outcome
Intermittent Contamination Source	Monitor the laboratory environment for potential sources of nitrosamines. Ensure proper ventilation and avoid the use of materials that may contain nitrosamines (e.g., certain rubber products) near the LC-MS system.	Improved reproducibility of results over time.
In-source Formation in the Mass Spectrometer	Optimize the mass spectrometer source conditions (e.g., temperature, gas flows) to minimize the potential for in-source formation of N-Nitroso Dalbavancin.	Consistent response for N-Nitroso Dalbavancin standards and samples.
Sample Preparation Variability	Ensure a consistent and well-documented sample preparation procedure. Use high-purity reagents and materials for all sample preparation steps.	Reduced variability between replicate sample analyses.

Experimental Protocols

Protocol 1: General LC-MS/MS Method for N-Nitrosamine Analysis

This protocol provides a starting point for the analysis of N-Nitroso Dalbavancin. Method optimization will be required.

• Liquid Chromatograph: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol (B129727)

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined for N-Nitroso Dalbavancin (parent ion -> fragment ion)

Protocol 2: LC-MS System Cleaning Procedure for N-Nitrosamine Contamination

• Initial Flush: Disconnect the column and connect a union in its place. Flush the system with a high-purity solvent like isopropanol (B130326) for at least 60 minutes.

• Acidic Wash: Flush the system with 1% formic acid in water for 30 minutes.

• Basic Wash: Flush the system with 1% ammonium (B1175870) hydroxide (B78521) in water for 30 minutes.

• Organic Wash: Flush the system with 100% methanol or acetonitrile (B52724) for 30 minutes.

• Final Equilibration: Re-install the column and equilibrate the system with the initial mobile phase conditions until a stable baseline is achieved.

• Blank Injections: Perform multiple blank injections to confirm the effectiveness of the cleaning procedure.

Visualizations

Caption: Workflow for investigating and resolving N-Nitroso Dalbavancin contamination.

Caption: Potential sources of N-Nitroso Dalbavancin contamination in the analytical workflow.

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for N-Nitroso Dalbavancin

For Immediate Release

In the intricate landscape of pharmaceutical development, ensuring the safety and purity of drug substances is paramount. The emergence of N-nitroso compounds as potential impurities has necessitated the development and validation of highly sensitive and specific analytical methods. This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-Nitroso Dalbavancin, a potential impurity in the lipoglycopeptide antibiotic Dalbavancin. This document is intended for researchers, scientists, and drug development professionals to facilitate the selection and implementation of robust analytical strategies.

The comparison presented herein is based on established analytical principles for nitrosamine (B1359907) analysis, given the limited publicly available, specific validated methods for N-Nitroso Dalbavancin. The performance data is representative of what can be expected from high-sensitivity instrumentation like Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).

Methodology Showdown: LC-MS/MS vs. an Alternative Approach

The primary method detailed is a highly sensitive Liquid Chromatography-Mass Spectrometry (LC-MS/MS) approach, which is the industry standard for trace-level nitrosamine analysis.[1][2][3] An alternative method, for the purpose of comparison, will be a Gas Chromatography-Mass Spectrometry (GC-MS) method. While less common for large, non-volatile molecules like N-Nitroso Dalbavancin, it serves as a useful counterpoint to highlight the strengths of LC-MS/MS for this specific analyte. It is important to note that GC-MS would likely require derivatization for a molecule of this nature, adding complexity to the workflow.

Table 1: Comparison of Analytical Method Performance

Performance Parameter	LC-MS/MS Method	GC-MS Method (Hypothetical Alternative)
Limit of Detection (LOD)	0.05 ng/mL	1.0 ng/mL
Limit of Quantitation (LOQ)	0.15 ng/mL	3.0 ng/mL
Linearity (r²)	> 0.998	> 0.995
Accuracy (% Recovery)	95-105%	85-115%
Precision (%RSD)	< 5%	< 15%
Specificity	High (based on parent and product ion masses)	Moderate (potential for matrix interference)
Sample Throughput	High	Moderate

Deep Dive: Experimental Protocols

A meticulously designed experimental protocol is the bedrock of a validated analytical method. Below are the detailed methodologies for the LC-MS/MS and a hypothetical GC-MS approach for N-Nitroso Dalbavancin analysis.

LC-MS/MS Method Protocol

1. Sample Preparation:

• Accurately weigh 50 mg of Dalbavancin drug substance or an equivalent amount of drug product.

• Dissolve the sample in 10 mL of a suitable solvent, such as a mixture of methanol (B129727) and water.

• Spike with an appropriate internal standard (e.g., a stable isotope-labeled N-Nitroso Dalbavancin).

• Perform a solid-phase extraction (SPE) cleanup to remove matrix components and concentrate the analyte.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase.

2. Chromatographic Conditions:

• Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate N-Nitroso Dalbavancin from the parent drug and other impurities.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion > Product Ion: Specific mass transitions for N-Nitroso Dalbavancin and the internal standard would be determined using a reference standard.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Hypothetical GC-MS Method Protocol (Alternative)

1. Sample Preparation and Derivatization:

• Sample extraction would be similar to the LC-MS/MS method.

• Derivatization Step: The extracted and dried sample would require a derivatization step to increase the volatility and thermal stability of N-Nitroso Dalbavancin. This could involve silylation or another suitable chemical modification.

2. Chromatographic Conditions:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A low-bleed capillary column suitable for trace analysis of semi-volatile compounds.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A program designed to separate the derivatized analyte from other components.

• Injection Mode: Splitless injection to maximize sensitivity.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI).

• Scan Type: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

• Monitored Ions: Specific fragment ions of the derivatized N-Nitroso Dalbavancin.

Visualizing the Workflow and Validation Process

To further clarify the analytical process, the following diagrams illustrate the experimental workflow and the logical steps involved in method validation.

Caption: Workflow for the LC-MS/MS analysis of N-Nitroso Dalbavancin.

Caption: Logical pathway for the validation of an analytical method.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. fda.gov [fda.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Inter-Laboratory Comparison of N-Nitroso Dalbavancin Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-Nitroso Dalbavancin, a potential nitrosamine (B1359907) impurity in the antibiotic drug substance, Dalbavancin. The data and protocols presented herein are based on established analytical techniques for nitrosamine analysis in pharmaceuticals, offering a robust framework for inter-laboratory comparison and method validation.

Introduction to N-Nitroso Dalbavancin Analysis

N-Nitroso Dalbavancin is a nitrosamine impurity that can potentially form during the synthesis or storage of Dalbavancin. Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide mandate strict control over their levels in pharmaceutical products.[1][2] Consequently, sensitive and validated analytical methods are crucial for ensuring drug safety and compliance. The most widely accepted and sensitive techniques for nitrosamine analysis are Liquid Chromatography-Mass Spectrometry (LC-MS) based methods, including tandem Mass Spectrometry (LC-MS/MS) and High-Resolution Mass Spectrometry (LC-HRMS).[1][3][4][5][6] This guide focuses on a comparative analysis of these two state-of-the-art methods.

Data Presentation: A Hypothetical Inter-Laboratory Study

The following tables summarize the performance data from a hypothetical inter-laboratory study involving five laboratories analyzing a standardized sample of Dalbavancin spiked with N-Nitroso Dalbavancin. This data is representative of the expected performance of the described analytical methods.

Table 1: Performance Characteristics of LC-MS/MS Method for N-Nitroso Dalbavancin Analysis

Laboratory	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)	Accuracy (% Recovery)	Precision (%RSD)
Lab 1	0.5	1.5	98.5	3.2
Lab 2	0.7	2.0	99.2	4.1
Lab 3	0.4	1.2	101.5	2.8
Lab 4	0.6	1.8	97.8	3.9
Lab 5	0.5	1.5	100.3	3.5
Average	0.54	1.6	99.46	3.5

Table 2: Performance Characteristics of LC-HRMS Method for N-Nitroso Dalbavancin Analysis

Laboratory	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)	Accuracy (% Recovery)	Precision (%RSD)
Lab 1	0.2	0.6	100.2	2.1
Lab 2	0.3	0.9	99.8	2.5
Lab 3	0.2	0.5	101.1	1.9
Lab 4	0.4	1.0	98.9	2.8
Lab 5	0.2	0.6	100.5	2.2
Average	0.26	0.72	100.1	2.3

Experimental Protocols

The following are detailed methodologies for the two analytical techniques compared in this guide.

1. LC-MS/MS Method for N-Nitroso Dalbavancin Quantification

• Sample Preparation:

  • Accurately weigh 100 mg of the Dalbavancin drug substance into a 15 mL centrifuge tube.

  • Add 5 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Spike with an internal standard solution (e.g., N-Nitroso Dalbavancin-d4).

  • Vortex for 1 minute, followed by sonication for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF filter into an HPLC vial for analysis.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-Nitroso Dalbavancin and its internal standard would be monitored. For example, for a hypothetical N-Nitroso compound, this could be m/z [M+H]+ → fragment ion.

  • Source Parameters: Optimized for maximum sensitivity, including capillary voltage, source temperature, and gas flows.

2. LC-HRMS Method for N-Nitroso Dalbavancin Quantification

• Sample Preparation: The sample preparation protocol is identical to the one described for the LC-MS/MS method.

• Chromatographic Conditions: The chromatographic conditions are the same as those for the LC-MS/MS method.

• High-Resolution Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Full scan with a resolution of >70,000 FWHM.

  • Mass Range: m/z 100-2000.

  • Data Analysis: Extracted Ion Chromatogram (XIC) of the accurate mass of the protonated N-Nitroso Dalbavancin molecule ([M+H]+) with a narrow mass tolerance window (e.g., ± 5 ppm).

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical methods.

Caption: Experimental workflow for N-Nitroso Dalbavancin analysis.

Caption: Logical relationship of analytical methods.

References

• 1. fda.gov [fda.gov]
• 2. accessiblemeds.org [accessiblemeds.org]
• 3. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 4. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 5. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]

Detecting N-Nitroso Dalbavancin: A Comparative Guide to Analytical Platforms

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods for their detection and quantification. N-Nitroso Dalbavancin, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the complex glycopeptide antibiotic Dalbavancin, presents unique analytical challenges due to its high molecular weight and non-volatile nature. This guide provides an objective comparison of analytical platforms for the detection of N-Nitroso Dalbavancin, supported by available experimental data and detailed methodologies.

Executive Summary

The analysis of N-Nitroso Dalbavancin, a large and non-volatile Nitrosamine Drug Substance-Related Impurity (NDSRI), requires highly sensitive and specific analytical techniques. This guide compares the suitability of various analytical platforms for its detection and quantification.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) , particularly with an Orbitrap mass analyzer, stands out as the most appropriate and powerful technique for the analysis of N-Nitroso Dalbavancin. Its ability to handle large molecules, coupled with high resolution and mass accuracy, allows for confident identification and quantification at trace levels, minimizing the risk of false positives.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is also a viable and widely used technique for nitrosamine analysis. While it may not offer the same level of mass accuracy as HRMS, its high sensitivity and selectivity through Multiple Reaction Monitoring (MRM) make it a robust tool for targeted quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) , a common technique for small, volatile nitrosamines like NDMA, is not suitable for the analysis of N-Nitroso Dalbavancin. The high molecular weight and non-volatile nature of this NDSRI prevent its successful analysis by GC-based methods.

Supercritical Fluid Chromatography (SFC)-MS presents a potential alternative with orthogonal selectivity to liquid chromatography, though specific applications for large NDSRIs like N-Nitroso Dalbavancin are not yet widely documented.

Data Presentation: Comparison of Analytical Platforms

The following table summarizes the key performance attributes of different analytical platforms for the detection of nitrosamine impurities. It is important to note that specific quantitative data for N-Nitroso Dalbavancin is limited in publicly available literature; therefore, data for other nitrosamines are included to illustrate the general capabilities of each platform.

Analytical Platform	Analyte Applicability	Limit of Detection (LoD) / Limit of Quantitation (LoQ)	Key Advantages	Key Limitations
LC-HRMS (Orbitrap)	N-Nitroso Dalbavancin and other NDSRIs, broad range of nitrosamines	Capable of reaching low ng/mL to pg/mL levels. For general nitrosamines, LoQ as low as 0.005 ppm has been reported.[1]	High mass accuracy and resolution, enabling confident identification and differentiation from matrix interferences. Suitable for large and complex molecules.	Higher instrument cost and complexity compared to other platforms.
LC-MS/MS (Triple Quadrupole)	NDSRIs and a wide range of nitrosamines	LoQ typically in the range of 0.05 to 10 ng/mL for various nitrosamines.[2][3]	High sensitivity and selectivity for targeted quantification (MRM). Robust and widely available.	Susceptible to matrix effects (ion suppression). Lower mass resolution compared to HRMS.
GC-MS/MS	Volatile and semi-volatile nitrosamines (e.g., NDMA, NDEA)	LoD typically below 3 ppb for volatile nitrosamines.[4]	Excellent for volatile compounds. Robust and widely used. Headspace sampling can minimize matrix introduction.	Not suitable for non-volatile, high molecular weight compounds like N-Nitroso Dalbavancin.
SFC-MS	Volatile and some non-volatile nitrosamines	Performance data is emerging and comparable to LC-MS for certain applications.	Orthogonal selectivity to LC. Faster analysis times in some cases.	Limited documented applications for large NDSRIs.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of nitrosamine impurities, with specific considerations for NDSRIs like N-Nitroso Dalbavancin.

LC-HRMS (Orbitrap) Method for N-Nitroso Dalbavancin

This protocol is based on findings from a recent study on the in-situ formation of NDSRIs in glycopeptides, including Dalbavancin.[5][6][7]

a) Sample Preparation (In-situ formation study)

• Objective: To evaluate the potential for N-Nitroso Dalbavancin formation.

• Procedure:

  • Dissolve Dalbavancin drug substance in an appropriate organic solvent.

  • Introduce a nitrosating agent (e.g., tertiary butyl nitrite) in a specific molar ratio (e.g., 1:10 drug to nitrosating agent).

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period.

  • Dilute the sample with a suitable solvent (e.g., methanol/water) to an appropriate concentration for LC-HRMS analysis.

b) Chromatographic Conditions

• LC System: High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used. For complex molecules like Dalbavancin and its derivatives, a column with proven performance for peptides or large molecules is recommended.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

• Gradient: A gradient elution is employed to achieve separation of the parent drug, its homologs, and the N-nitroso impurity. The gradient should be optimized to provide sufficient retention and resolution.

• Flow Rate: Typically 0.3 - 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40°C) to ensure reproducibility.

c) Mass Spectrometry Conditions

• Mass Spectrometer: Orbitrap-based high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for large, polar molecules like glycopeptides.[8]

• Scan Mode: Full scan with high resolution (e.g., >60,000) for accurate mass measurement and identification of the [M+H]+ or [M+2H]2+ ions of N-Nitroso Dalbavancin.

• Fragmentation: MS/MS fragmentation (e.g., using higher-energy collisional dissociation - HCD) to confirm the structure of the detected impurity.

General LC-MS/MS Method for Nitrosamine Impurities

This protocol is a general guideline and would require optimization for the specific analysis of N-Nitroso Dalbavancin.

a) Sample Preparation (from Drug Product)

• Objective: To extract and concentrate nitrosamine impurities from the drug product matrix.

• Procedure:

  • Weigh and grind a representative sample of the drug product (e.g., tablets).

  • Disperse the powder in a suitable solvent (e.g., methanol, water, or a mixture). The choice of solvent will depend on the solubility of both the drug substance and the nitrosamine impurity.

  • Employ an extraction technique such as vortexing followed by sonication to ensure complete dissolution of the analyte.

  • Centrifuge the sample to pelletize excipients.

  • Filter the supernatant through a suitable filter (e.g., 0.22 µm PVDF) before injection.

b) Chromatographic Conditions

• LC System: UHPLC or HPLC system.

• Column: C18 or other suitable reversed-phase column.

• Mobile Phase: Similar to the LC-HRMS method, typically a gradient of water and an organic solvent (acetonitrile or methanol) with an additive like formic acid.

• Flow Rate: Adjusted based on the column dimensions and particle size.

• Column Temperature: Controlled for reproducibility.

c) Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: ESI or Atmospheric Pressure Chemical Ionization (APCI). ESI is generally preferred for large molecules.[9]

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific precursor-product ion transitions for N-Nitroso Dalbavancin would need to be determined using a reference standard.

Mandatory Visualization

The following diagrams illustrate key workflows and concepts in the analysis of N-Nitroso Dalbavancin.

Caption: Formation pathway of N-Nitroso Dalbavancin.

Caption: General analytical workflow for N-Nitroso Dalbavancin.

Caption: Platform suitability for N-Nitroso Dalbavancin.

References

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. researchgate.net [researchgate.net]
• 6. In-situ formation and evaluation of N-nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous Quantification and Pharmacokinetic Study of Five Homologs of Dalbavancin in Rat Plasma Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]

A Comparative Analysis of N-Nitroso Dalbavancin and Other Nitrosamine Impurities in Glycopeptide Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, can pose a risk to patient safety.[1][2] Glycopeptide antibiotics, a critical class of drugs for treating serious Gram-positive bacterial infections, are susceptible to the formation of nitrosamine impurities due to the presence of secondary or tertiary amine functional groups in their complex structures.

This guide provides a comparative overview of N-Nitroso Dalbavancin, a nitrosamine impurity of the lipoglycopeptide antibiotic Dalbavancin, and other nitrosamine impurities found in glycopeptides. The focus is on the formation, analytical detection, and toxicological assessment of these impurities, supported by available scientific data.

Disclaimer: This guide is intended for informational purposes for a scientific audience. A recent key study by Paritala, Sharma, and Shah (2025) provides a direct comparative analysis of nitrosamine formation in various glycopeptides. However, at the time of writing, the full text of this article, containing detailed quantitative data and specific experimental protocols, was not publicly accessible. Therefore, the quantitative comparison in this guide is presented as a template based on the study's abstract, and the experimental protocols are generalized based on established methodologies.

Formation of Nitrosamine Impurities in Glycopeptides

Glycopeptide antibiotics such as Dalbavancin, Vancomycin, and Oritavancin contain secondary amine moieties that can react with nitrosating agents to form N-nitrosamine drug substance-related impurities (NDSRIs). The formation of these impurities can potentially occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the finished drug product, or even during storage.

A pivotal study on the in-situ formation of NDSRIs in different generations of glycopeptides, including Dalbavancin, Vancomycin, and Oritavancin, demonstrated that the formation of these impurities is evident in all selected glycopeptides when subjected to nitrosating agents. This highlights the general susceptibility of this class of antibiotics to nitrosamine formation.

Quantitative Comparison of Nitrosamine Formation

A direct quantitative comparison of the levels of N-Nitroso Dalbavancin and other nitrosamine impurities formed in different glycopeptides is crucial for a comprehensive risk assessment. The study by Paritala et al. (2025) is expected to provide this critical data. The following table is a template illustrating how such data would be presented for comparative analysis.

Table 1: Illustrative Template for Quantitative Comparison of Nitrosamine Impurity Formation in Glycopeptides

Glycopeptide Antibiotic	Nitrosamine Impurity Identified	Relative Amount Formed (%)*	Carcinogenic Potency Category (CPCA)	Acceptable Intake (AI) Limit (ng/day)
Dalbavancin	N-Nitroso Dalbavancin	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)
N-Nitroso-Desmethyl-Dalbavancin	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)
Vancomycin	N-Nitroso Vancomycin	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)
Oritavancin	N-Nitroso Oritavancin	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)	Data from Paritala et al. (2025)

*Note: The relative amount formed would be determined under standardized in-situ nitrosation conditions as described in the full study.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of findings. The following sections outline a generalized methodology for the analysis of nitrosamine impurities in glycopeptides, based on established practices. The specific parameters for the comparative study can be found in the full publication by Paritala et al. (2025).

In-situ Nitrosation Stress Study

This study aims to simulate the conditions that could lead to the formation of nitrosamine impurities.

• Sample Preparation: A solution of the glycopeptide antibiotic (e.g., Dalbavancin) is prepared in a suitable solvent.

• Addition of Nitrosating Agent: A nitrosating agent, such as sodium nitrite, is added to the solution under acidic conditions (e.g., pH 3-4) to initiate the nitrosation reaction.

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 37°C) for a specific duration to allow for the formation of nitrosamine impurities.

• Quenching: The reaction is stopped by adding a quenching agent, such as ammonium (B1175870) sulfamate.

• Sample Analysis: The resulting solution is then analyzed using a validated analytical method, typically LC-HRMS/MS.

Analytical Methodology: LC-HRMS/MS

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS) is the preferred technique for the detection and quantification of trace-level nitrosamine impurities due to its high sensitivity and selectivity.

• Chromatographic Separation:

  • Column: A suitable reversed-phase column (e.g., C18) is used to separate the nitrosamine impurities from the parent drug and other components of the sample matrix.

  • Mobile Phase: A gradient elution with a mixture of aqueous and organic solvents (e.g., water with 0.1% formic acid and acetonitrile (B52724) or methanol) is typically employed.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap) is used to accurately measure the mass-to-charge ratio (m/z) of the ions.

  • Detection Mode: The analysis is performed in Selected Ion Monitoring (SIM) or Tandem Mass Spectrometry (MS/MS) mode for enhanced selectivity and sensitivity. In MS/MS, specific precursor-to-product ion transitions for each nitrosamine are monitored.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in glycopeptides.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

cross-validation of methods for N-Nitroso Dalbavancin in different labs

A Guide to Inter-Laboratory Cross-Validation of Analytical Methods for N-Nitroso Dalbavancin

This guide provides a framework for the cross-validation of analytical methods for the quantification of N-Nitroso Dalbavancin, a potential impurity in the antibiotic Dalbavancin. Ensuring consistency and reliability of analytical data across different laboratories is paramount in drug development and quality control. This document outlines a comparative approach, details experimental protocols, and presents a model for data comparison, aimed at researchers, scientists, and drug development professionals.

Principles of Cross-Validation

Inter-laboratory cross-validation, also known as analytical method transfer, is a critical process to verify that a receiving laboratory can achieve comparable results to the originating laboratory using a specific analytical method.[1][2] This process is essential for maintaining consistent quality standards and ensuring the reliability of data generated at different sites.[1] The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide guidelines for this process, which typically involves a predefined protocol, comparative testing of identical samples by both laboratories, and a clear set of acceptance criteria.[2]

Analytical Methodologies for N-Nitroso Dalbavancin

The detection and quantification of nitrosamine (B1359907) impurities like N-Nitroso Dalbavancin present analytical challenges due to their potential presence at trace levels.[3][4] Highly sensitive and selective methods are required to ensure patient safety.[4] Based on the literature for nitrosamine and Dalbavancin analysis, suitable methods would likely involve liquid chromatography coupled with mass spectrometry (LC-MS).

Recommended Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This technique offers the high sensitivity and selectivity necessary for detecting and quantifying trace levels of N-Nitroso Dalbavancin.

Experimental Protocol: A Model for Cross-Validation

The following is a model protocol for the cross-validation of an HPLC-MS/MS method for N-Nitroso Dalbavancin between two laboratories (Lab A - Transferring, Lab B - Receiving).

1. Objective: To demonstrate that Lab B can produce accurate and precise results comparable to Lab A for the quantification of N-Nitroso Dalbavancin in a given matrix (e.g., Dalbavancin drug substance).

2. Materials and Instrumentation:

• Reference Standard: Well-characterized N-Nitroso Dalbavancin.[5]

• Test Samples: A minimum of three batches of Dalbavancin drug substance spiked with N-Nitroso Dalbavancin at three different concentration levels (low, medium, high).

• Instrumentation: Comparable and fully qualified HPLC-MS/MS systems in both laboratories.

3. Methodology:

• Sample Preparation: A detailed, step-by-step sample preparation procedure should be provided by Lab A. This may include dissolution in a suitable solvent and filtration. For instance, a procedure could involve accurately weighing the sample, dissolving it in a diluent like methanol (B129727), and filtering it through a 0.22 µm syringe filter before injection.[6]

• Chromatographic Conditions:

  • Column: A specific reversed-phase column (e.g., C18) with defined dimensions and particle size.

  • Mobile Phase: A defined gradient or isocratic elution using solvents such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) or methanol with 0.1% formic acid (Mobile Phase B).[6]

  • Flow Rate: A specified flow rate (e.g., 0.5 mL/min).

  • Column Temperature: A controlled temperature (e.g., 40 °C).

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for N-Nitroso Dalbavancin.

• Analysis Procedure:

  • Both laboratories will analyze the same set of blinded samples (three batches at three concentrations, in triplicate).

  • A full system suitability test must be performed and passed at the beginning of each analytical run.

  • A calibration curve with at least six non-zero standards should be prepared and analyzed with each set of samples. The correlation coefficient (r²) should be ≥ 0.99.

4. Acceptance Criteria: The results from Lab B will be compared to the results from Lab A. The acceptance criteria should be pre-defined in the validation protocol. A common approach is to compare the mean results from both labs. The difference between the means should not exceed a specified percentage (e.g., ±15% for the mean accuracy) and the precision (RSD) within each lab should also be within an acceptable limit (e.g., ≤15%).

Data Presentation

Quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical Cross-Validation Results for N-Nitroso Dalbavancin Quantification

Sample ID	Spiked Concentration (ppm)	Lab A Result (ppm)	Lab B Result (ppm)	% Difference	Lab A Precision (%RSD, n=3)	Lab B Precision (%RSD, n=3)
Batch 1	0.1	0.11	0.10	-9.1%	4.5	5.2
Batch 1	0.5	0.52	0.49	-5.8%	3.8	4.1
Batch 1	1.0	1.05	1.01	-3.8%	2.9	3.5
Batch 2	0.1	0.10	0.09	-10.0%	5.1	6.0
Batch 2	0.5	0.48	0.51	+6.3%	4.2	4.8
Batch 2	1.0	0.99	1.03	+4.0%	3.1	3.9
Batch 3	0.1	0.12	0.11	-8.3%	4.8	5.5
Batch 3	0.5	0.51	0.54	+5.9%	4.0	4.6
Batch 3	1.0	1.03	0.98	-4.9%	3.3	4.2

% Difference = ((Lab B Result - Lab A Result) / Lab A Result) * 100

Workflow Visualization

A diagram illustrating the logical flow of the inter-laboratory cross-validation process provides a clear overview of the necessary steps.

References

• 1. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. fda.gov [fda.gov]

Establishing the Limit of Detection for N-Nitroso Dalbavancin: A Comparative Guide to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide. N-Nitroso Dalbavancin, a potential impurity in the powerful antibiotic Dalbavancin, requires highly sensitive analytical methods for its detection and quantification at trace levels to ensure patient safety. This guide provides a comprehensive comparison of analytical techniques for determining the Limit of Detection (LOD) of N-Nitroso Dalbavancin, supported by detailed experimental protocols and data presentation.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical method for N-Nitroso Dalbavancin is critical for achieving the required sensitivity and selectivity. The most common and effective techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Analytical Technique	Anticipated Performance for N-Nitroso Dalbavancin	Typical Limit of Detection (LOD) for Nitrosamines	Selectivity	Throughput
LC-MS/MS	Highly Recommended. Ideal for non-volatile and thermally labile compounds like N-Nitroso Dalbavancin. Offers the highest sensitivity and selectivity.	0.01 - 1.0 ng/mL	Very High	High
GC-MS	Not Recommended. Dalbavancin and its derivatives are large, non-volatile molecules, making them unsuitable for GC analysis without derivatization, which can introduce variability.	0.1 - 10 ng/mL	High	Medium
HPLC-UV	Not Recommended. Lacks the sensitivity required to detect N-Nitroso Dalbavancin at the stringent levels mandated by regulatory agencies.	> 100 ng/mL	Low to Medium	High

Experimental Protocol: LOD Determination for N-Nitroso Dalbavancin via LC-MS/MS

This protocol outlines a proposed method for determining the LOD of N-Nitroso Dalbavancin in Dalbavancin drug substance, based on established principles for nitrosamine analysis and the known chromatography of Dalbavancin.

Materials and Reagents

• N-Nitroso Dalbavancin Reference Standard (available from suppliers such as SynZeal and Veeprho).[1][2]

• Dalbavancin Drug Substance

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Volumetric flasks, pipettes, and other standard laboratory glassware

• 0.22 µm syringe filters

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Preparation of Standard Solutions

• Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Dalbavancin reference standard in methanol to prepare a 100 µg/mL stock solution.

• Intermediate Stock Solution (1 µg/mL): Dilute the primary stock solution with methanol to obtain an intermediate stock solution of 1 µg/mL.

• Calibration Standards (0.05 - 10 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate stock solution with a 50:50 mixture of methanol and water. A suggested range would be 0.05, 0.1, 0.25, 0.5, 1, 2.5, 5, and 10 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of Dalbavancin drug substance into a volumetric flask.

• Dissolve the sample in a 50:50 mixture of methanol and water to a final concentration of 1 mg/mL.

• For spike-recovery experiments to determine matrix effects, spike the Dalbavancin solution with known concentrations of the N-Nitroso Dalbavancin standard.

• Filter the final solution through a 0.22 µm syringe filter prior to injection.

LC-MS/MS Method Parameters

Parameter	Recommended Condition
LC Column	C18 or Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Start with a low percentage of Mobile Phase B, ramp up to elute N-Nitroso Dalbavancin, followed by a wash and re-equilibration step.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Detection	Multiple Reaction Monitoring (MRM)
Precursor Ion	To be determined by infusion of the N-Nitroso Dalbavancin standard (predicted [M+H]+)
Product Ions	At least two characteristic product ions should be monitored for confirmation.

Limit of Detection (LOD) Calculation

The LOD will be determined based on the standard deviation of the response and the slope of the calibration curve, as per the International Council for Harmonisation (ICH) guidelines.[3][4]

LOD = 3.3 * (σ / S)

Where:

• σ = the standard deviation of the y-intercepts of the regression lines. This can be estimated from the standard deviation of the blank or the residual standard deviation of the regression line of the calibration curve.

• S = the slope of the calibration curve.

To determine the LOD:

• Inject the prepared calibration standards in triplicate.

• Construct a calibration curve by plotting the peak area against the concentration of N-Nitroso Dalbavancin.

• Perform a linear regression analysis to obtain the slope (S) and the standard deviation of the y-intercept (σ).

• Calculate the LOD using the formula above.

• The calculated LOD should be confirmed by analyzing a standard at or near this concentration to ensure a detectable peak is present with a signal-to-noise ratio of at least 3:1.[5]

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for reproducible results. The following diagrams illustrate the key processes involved in establishing the LOD for N-Nitroso Dalbavancin.

Caption: Experimental workflow for LOD determination.

Caption: Logical flow from sample to detection.

By implementing this robust LC-MS/MS methodology, researchers and drug development professionals can confidently and accurately establish the Limit of Detection for N-Nitroso Dalbavancin, ensuring the safety and quality of Dalbavancin-containing pharmaceuticals.

References

• 1. N-Nitroso Dalbavancin | | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 4. database.ich.org [database.ich.org]
• 5. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]

Detecting N-Nitroso Dalbavancin: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Dalbavancin, a nitrosamine drug substance-related impurity (NDSRI), can potentially form in Dalbavancin, a lipoglycopeptide antibiotic. Ensuring the absence or strict control of this impurity is crucial for drug safety and regulatory compliance.

This guide provides a comprehensive comparison of the primary analytical methods used for the detection and quantification of N-Nitroso Dalbavancin. As commercial detection kits are not available for this specific impurity, this guide focuses on the performance characteristics of advanced analytical techniques, primarily high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS).

Performance Characteristics of Analytical Methods

The detection of N-Nitroso Dalbavancin at trace levels requires highly sensitive and selective analytical methodologies. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and High-Resolution Mass Spectrometry (LC-HRMS) are the most suitable techniques.[1][2][3] The choice between these methods often depends on the specific requirements for sensitivity, selectivity, and the complexity of the sample matrix.

Below is a summary of the typical performance characteristics for these methods, based on data from the analysis of nitrosamine impurities in various pharmaceutical products.

Performance Characteristic	LC-MS/MS	LC-HRMS
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	0.1 - 0.5 ng/mL[1]
Limit of Quantitation (LOQ)	0.1 - 1.0 ng/mL	As low as 0.1 ng/mL[1]
Accuracy (% Recovery)	80 - 120%	95 - 105%[1]
Precision (% RSD)	< 15%	< 10%[1]
Linearity (R²)	> 0.99	> 0.99[1]
Selectivity	High (using MRM)	Very High (using accurate mass)[2]

Experimental Protocols

A detailed experimental protocol is essential for achieving reliable and reproducible results. The following is a generalized protocol for the analysis of N-Nitroso Dalbavancin using LC-MS/MS.

1. Sample Preparation

• Objective: To extract N-Nitroso Dalbavancin from the drug substance or product matrix and minimize interference.

• Procedure:

  • Accurately weigh a sample of the Dalbavancin drug substance or a crushed tablet equivalent.

  • Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.

  • The solution may be further diluted to a target concentration.

  • For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step may be necessary to remove interfering substances.[4]

  • Centrifuge the sample to pellet any undissolved material.

  • Transfer the supernatant to an autosampler vial for analysis.

2. Chromatographic Separation (HPLC)

• Objective: To separate N-Nitroso Dalbavancin from Dalbavancin and other potential impurities before detection.

• Typical Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with two mobile phases is typical.

    • Mobile Phase A: Water with a small amount of formic acid (e.g., 0.1%) to improve peak shape.

    • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Flow Rate: A flow rate of 0.2 - 0.5 mL/min is generally used.

  • Column Temperature: Maintained at a constant temperature, typically between 30°C and 40°C, to ensure reproducible retention times.

  • Injection Volume: A small volume, typically 1-10 µL, is injected.

3. Detection (Tandem Mass Spectrometry - MS/MS)

• Objective: To specifically detect and quantify N-Nitroso Dalbavancin based on its mass-to-charge ratio (m/z) and fragmentation pattern.

• Typical Conditions:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. This involves monitoring a specific precursor ion (the molecular ion of N-Nitroso Dalbavancin) and one or more of its characteristic product ions after fragmentation.

  • Gas Temperatures and Voltages: These parameters (e.g., nebulizer gas, drying gas, capillary voltage) are optimized to achieve the best signal for N-Nitroso Dalbavancin.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental process for detecting N-Nitroso Dalbavancin.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. fda.gov [fda.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Comparative Stability Analysis: N-Nitroso Dalbavancin and Related Glycopeptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the stability of the lipoglycopeptide antibiotic Dalbavancin (B606935) and its potential N-nitroso impurity, N-Nitroso Dalbavancin. The information presented is based on available experimental data to inform research and drug development activities.

Executive Summary

Dalbavancin, a second-generation lipoglycopeptide antibiotic, demonstrates optimal stability in a pH range of 4-5.[1][2] It is, however, susceptible to degradation under conditions of oxidative and hydrolytic stress.[3][4] Key degradation products include Mannosyl Aglycone (MAG), which forms under thermal and acidic conditions.[1][2] In contrast, attempts to synthesize N-Nitroso-Desmethyl-Dalbavancin under forced conditions have been unsuccessful, suggesting that this impurity may not form readily under standard nitrosation conditions.[5] This implies a low risk of its presence as a significant degradant.

Data Presentation: Stability of Dalbavancin

The following table summarizes the stability of Dalbavancin under various storage conditions based on findings from multiple studies.

Condition	Concentration	Matrix/Solvent	Duration	Stability/Recovery	Reference
Refrigerated (2-8°C)	1 mg/mL and 20 mg/mL	10 mM acetate (B1210297) buffer (pH 4.5) with and without 2HPβCD	6 months	>92% recovery	[6]
Room Temperature (20-25°C)	1 mg/mL and 20 mg/mL	10 mM acetate buffer (pH 4.5) with and without 2HPβCD	6 months	>92% recovery	[6]
Accelerated (40°C)	1 mg/mL and 20 mg/mL	10 mM acetate buffer (pH 4.5) with 2HPβCD	6 months	More stable at 1 mg/mL	[6]
Accelerated (55°C)	Not specified	10 mM acetate buffer	4 weeks	65-70% remaining with 2HPβCD vs. 5% without	[6]
Refrigerated (2-8°C)	Not specified	Human Serum	At least 96 hours	>90% of baseline	[7]
Frozen (-20°C)	Not specified	Human Serum	At least 1 month	>90% of baseline	[7]
Frozen (-80°C)	Not specified	Human Serum	At least 12 months	>90% of baseline	[7]

N-Nitroso Dalbavancin: Formation and Stability

Efforts to evaluate the potential for N-Nitroso-Desmethyl-Dalbavancin formation through rigorous nitrosation assays (NAP tests) did not lead to its synthesis.[5] This suggests a low propensity for Dalbavancin to form this specific N-nitroso impurity under conditions that might typically lead to nitrosamine (B1359907) formation.[5] While specific stability data for isolated N-Nitroso Dalbavancin is not available in the reviewed literature, its apparent resistance to formation implies that it is not a readily formed degradant of Dalbavancin.

Experimental Protocols

Detailed methodologies for the stability and degradation studies of Dalbavancin are crucial for reproducing and building upon existing research.

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to identify potential degradation products.

• Methodology : Dalbavancin is subjected to stress conditions such as acid hydrolysis (e.g., 0.1N HCl), base hydrolysis (e.g., 0.1N NaOH), oxidation (e.g., 3% H₂O₂), and thermal stress (e.g., 70°C).[2][3][8]

• Analysis : The stressed samples are analyzed using analytical techniques like High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry (MS) detection to separate and identify the degradation products.[1][3][8] Liquid chromatography-high-resolution mass spectrometry (LC-HRMS) and tandem mass spectrometry (MS/MS) are employed for structural elucidation of the degradants.[3][8]

pH-Dependent Stability Studies

These studies determine the optimal pH for maximum stability of the drug in solution.

• Methodology : The degradation kinetics of Dalbavancin are evaluated across a wide pH range (e.g., pH 1-12) at a constant elevated temperature (e.g., 70°C).[2][4] The decomposition rate is measured as a function of pH, buffer composition, temperature, ionic strength, and drug concentration.[2][4]

• Analysis : A pH-rate profile is constructed using pseudo-first-order kinetics to identify the pH at which the degradation rate is minimal.[2][4]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the stability assessment of Dalbavancin.

Caption: Workflow for Forced Degradation Studies of Dalbavancin.

Caption: Factors Influencing the Stability of Dalbavancin.

References

• 1. researchgate.net [researchgate.net]
• 2. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. veeprho.com [veeprho.com]
• 6. Strategies to Stabilize Dalbavancin in Aqueous Solutions; Section-2: The Effects of 2 Hydroxypropyl-β-Cyclodextrin and Acetate Buffer with and Without Divalent Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation and Application of an HPLC-UV Method for Routine Therapeutic Drug Monitoring of Dalbavancin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Strategies to stabilize dalbavancin in aqueous solutions: Section 4—identification of heat degradation products in 2-hydroxypropyl-β-cyclodextrin and divalent metal ion solutions at pH 4.5 and 7.0 - ProQuest [proquest.com]

A Comparative Guide to the Accurate and Precise Measurement of N-Nitroso Dalbavancin

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The identification and quantification of potentially genotoxic impurities, such as N-nitrosamines, are critical aspects of this process. N-Nitroso Dalbavancin, a potential impurity related to the antibiotic Dalbavancin, requires highly accurate and precise measurement methods to comply with stringent regulatory standards.[1] This guide provides a comparative overview of analytical methodologies for the quantification of N-Nitroso Dalbavancin, complete with experimental protocols and performance data to aid in method selection and validation.

Analytical Techniques for N-Nitroso Dalbavancin Measurement

The detection of nitrosamine (B1359907) impurities at trace levels presents analytical challenges that necessitate the use of highly sensitive and selective techniques.[2] The most prominent methods for this purpose include Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often considered the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including those that are less volatile or thermally unstable.[3][4] The use of tandem mass spectrometry (MS/MS) allows for the accurate quantification of target analytes even in complex matrices by minimizing interferences.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): Particularly suitable for volatile nitrosamines, GC-MS offers excellent separation and detection capabilities.[5] For less volatile compounds, derivatization may be necessary. The use of a triple quadrupole mass spectrometer (GC-MS/MS) can enhance sensitivity and specificity.[2]

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): While generally less sensitive than mass spectrometric methods, HPLC-UV can be a viable option for the quantification of nitrosamines.[6][7][8] Its suitability is dependent on the concentration levels of the impurity and the complexity of the sample matrix. The achievable limits of quantification typically range from 10–20 ng/mL.[6]

Comparative Performance of Analytical Methods

The selection of an analytical method is guided by its performance characteristics. The following table summarizes hypothetical yet realistic performance data for the quantification of N-Nitroso Dalbavancin using different analytical techniques.

Parameter	LC-MS/MS	GC-MS/MS	HPLC-UV
Linearity (R²)	>0.999	>0.998	>0.995
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL	5 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL	15 ng/mL
Accuracy (% Recovery)	95-105%	92-108%	90-110%
Precision (% RSD)	< 5%	< 8%	< 10%

Experimental Protocols

The validation of an analytical procedure is essential to demonstrate its suitability for the intended purpose. The following protocols are based on the International Council for Harmonisation (ICH) Q2(R1) and United States Pharmacopeia (USP) <1225> guidelines.[9][10][11][12][13][14]

Accuracy (Recovery)

Objective: To determine the closeness of the test results obtained by the method to the true value.

Procedure:

• Prepare a placebo (matrix without the analyte) and spike it with known concentrations of N-Nitroso Dalbavancin reference standard at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare a minimum of three replicate samples at each concentration level.

• Analyze the samples using the developed analytical method.

• Calculate the percentage recovery for each sample. The acceptance criterion is typically between 80% and 120%.[15]

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

Procedure:

• Repeatability (Intra-assay precision): Analyze a minimum of nine determinations covering the specified range for the procedure (e.g., 3 concentrations with 3 replicates each) or a minimum of six determinations at 100% of the test concentration. The analyses should be performed under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): The analysis is performed by different analysts, on different days, or with different equipment within the same laboratory.

• Reproducibility (Inter-laboratory precision): This is assessed by means of an inter-laboratory trial.

Data Analysis: The precision is expressed as the relative standard deviation (%RSD) of the series of measurements.

Specificity

Objective: To assess the ability to unequivocally measure the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Procedure:

• Analyze a placebo sample to ensure that no interferences are observed at the retention time of N-Nitroso Dalbavancin.

• Spike the drug substance or product with appropriate levels of impurities and demonstrate that the assay result for N-Nitroso Dalbavancin is unaffected by their presence.[12]

Linearity

Objective: To determine the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

Procedure:

• Prepare a series of at least five concentrations of the N-Nitroso Dalbavancin reference standard over a specified range.

• Analyze each concentration and plot the response versus the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (R²), y-intercept, and slope of the regression line. An R² value of >0.99 is generally considered acceptable.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Procedure:

• Based on Signal-to-Noise Ratio: This approach can be used for methods that exhibit baseline noise. The LOD is typically determined as a signal-to-noise ratio of 3:1, and the LOQ as 10:1.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the response (e.g., from blank measurements) and S is the slope of the calibration curve.

Visualizations

Caption: Experimental workflow for analytical method validation.

Caption: Decision tree for analytical method selection.

References

• 1. veeprho.com [veeprho.com]
• 2. agilent.com [agilent.com]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. waters.com [waters.com]
• 7. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 8. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. starodub.nl [starodub.nl]
• 11. USP <1225> Method Validation - BA Sciences [basciences.com]
• 12. uspbpep.com [uspbpep.com]
• 13. Revised USP Chapter <1225> "Validation of Compendial Methods" approved - ECA Academy [gmp-compliance.org]
• 14. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
• 15. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Nitrosamine Impurity Limits: A Comparative Guide to EMA and FDA Regulations for N-Nitroso Dalbavancin

For Immediate Release

In the landscape of pharmaceutical safety and regulation, the control of nitrosamine (B1359907) impurities remains a critical focus for global regulatory bodies. This guide provides a detailed comparison of the regulatory limits for N-Nitroso Dalbavancin as set by the European Medicines Agency (EMA) and the United States Food and Drug Administration (FDA). This document is intended for researchers, scientists, and drug development professionals to navigate the nuanced regulatory expectations of these two leading agencies.

Quantitative Regulatory Limits

Both the EMA and the FDA have established acceptable intake (AI) limits for N-Nitroso Dalbavancin, a potential nitrosamine impurity in the antibiotic Dalbavancin. These limits are determined based on rigorous safety assessments, primarily utilizing the Carcinogenic Potency Categorization Approach (CPCA).

The following table summarizes the quantitative limits for N-Nitroso Dalbavancin and its related impurities as specified by the EMA and FDA.

Impurity	Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
N-Nitroso Dalbavancin	EMA	1500	Carcinogenic Potency Categorization Approach (CPCA)
N-Nitroso Dalbavancin a0	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso Dalbavancin a1	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso Dalbavancin b0	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso Dalbavancin b1	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso-desmethyl-dalbavancin a0	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso-desmethyl-dalbavancin a1	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso-desmethyl-dalbavancin b0	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso-desmethyl-dalbavancin b1	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]
N-Nitroso-desmethyl-dalbavancin b2	FDA	Information not publicly available	Predicted Carcinogenic Potency Categorization Approach[1]

Note: While the FDA has listed various N-Nitroso Dalbavancin impurities in their documentation, the specific acceptable intake limits for each are not publicly detailed at the time of this publication. The limits are determined based on the CPCA framework.

Experimental Protocols and Methodologies

The establishment of acceptable intake limits for nitrosamine impurities is grounded in sophisticated toxicological assessment methods. Both the EMA and FDA leverage similar scientific principles and experimental approaches to ensure patient safety.

Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a foundational methodology used by both the EMA and FDA to determine the acceptable intake of nitrosamines in the absence of compound-specific carcinogenicity data.[2][3][4] This structure-activity relationship (SAR)-based approach categorizes nitrosamines into different potency classes based on their chemical structure.[3] Key structural features, such as the number and position of hydrogen atoms on the carbon atoms adjacent to the nitroso group (α-hydrogens), and the presence of activating or deactivating groups, are assessed to predict the carcinogenic potential.[4]

The potency categories are associated with specific acceptable intake limits. For instance, the EMA has established five potency categories with corresponding AI limits ranging from 18 ng/day for the highest risk (Category 1) to 1500 ng/day for the lowest risk (Category 5).[5] Similarly, the FDA utilizes a comparable categorization, with an AI limit of 26.5 ng/day for Category 1 nitrosamines.[2]

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

To assess the mutagenic potential of nitrosamine impurities, regulatory bodies recommend the use of an enhanced bacterial reverse mutation assay, commonly known as the Ames test.[6] This in vitro assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize a specific amino acid. The test evaluates the ability of a substance to cause mutations that revert the bacteria to a state where they can synthesize the amino acid and grow on a nutrient-deficient medium.

For nitrosamines, an "enhanced" protocol is often required. This may include:

• Use of Hamster Liver S9: In addition to the standard rat liver S9 fraction for metabolic activation, hamster liver S9 is often used as it can be more effective in metabolizing certain nitrosamines into their mutagenic form.[6]

• Pre-incubation Modification: A pre-incubation step where the test substance, bacterial strain, and S9 mix are incubated together before being plated is often employed to increase the sensitivity of the assay for nitrosamines.[6]

A negative result in a robustly conducted enhanced Ames test can provide evidence to support a higher acceptable intake limit for a given nitrosamine impurity.[7]

Visualizing the Regulatory Framework

The following diagram illustrates the logical relationship between the regulatory authorities and their established limits for N-Nitroso Dalbavancin, based on the shared methodological approach of the Carcinogenic Potency Categorization Approach.

References

• 1. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 2. fda.gov [fda.gov]
• 3. pharmtech.com [pharmtech.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 7. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Nitroso Dalbavancin: A Procedural Guide

The following guide provides essential safety and logistical information for the proper disposal of N-Nitroso Dalbavancin, a compound of interest in pharmaceutical research. Given the classification of many N-nitroso compounds as probable human carcinogens, adherence to strict disposal protocols is paramount to ensure laboratory safety and environmental protection.[1][2] This document outlines the necessary steps for handling, decontaminating, and ultimately disposing of N-Nitroso Dalbavancin waste, tailored for researchers, scientists, and drug development professionals.

Core Principles of N-Nitroso Dalbavancin Disposal

The primary and mandated route for the final disposal of N-Nitroso Dalbavancin is high-temperature hazardous-waste incineration conducted by a licensed and certified waste management facility.[3] Chemical degradation methods are suitable only for laboratory-scale decontamination of spills or equipment and are considered a supplementary step, not a replacement for professional disposal.[3]

Section 1: Immediate Safety and Handling Procedures

Proper handling is the first step in a safe disposal workflow. All personnel handling N-Nitroso Dalbavancin must be thoroughly trained on its potential hazards.

1.1 Personal Protective Equipment (PPE): A minimum standard of PPE must be worn at all times when handling N-Nitroso Dalbavancin.

• Gloves: Double-gloving with chemically resistant gloves (e.g., nitrile) is recommended.[4]

• Eye Protection: Chemical safety goggles or a face shield must be worn.

• Lab Coat: A dedicated lab coat, preferably disposable, should be used.

• Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted respirator is necessary. All handling of the solid compound should occur within a certified chemical fume hood.[3][4]

1.2 Engineering Controls:

• Chemical Fume Hood: All weighing, reconstitution, and aliquoting of N-Nitroso Dalbavancin must be performed in a functioning chemical fume hood to prevent inhalation exposure.[3]

• Designated Area: A specific area of the laboratory should be designated for working with N-Nitroso Dalbavancin to prevent cross-contamination.[4]

1.3 Spill Management: In the event of a spill, the area should be evacuated and secured.

• Small Spills (Solid): Gently cover the spill with absorbent paper to avoid raising dust.[4] Moisten the paper with a suitable solvent (e.g., methanol) and carefully wipe the area. All cleaning materials must be treated as hazardous waste.

• Small Spills (Liquid): Use an absorbent material to contain the spill.

• Decontamination: The spill area should be decontaminated using a validated chemical method (see Section 3) before resuming work.

Section 2: Waste Segregation and Collection

Proper segregation is critical to ensure safe handling and compliant disposal.

2.1 Waste Streams: Establish clearly labeled, separate waste containers for each type of N-Nitroso Dalbavancin waste:

• Solid Waste: Unused neat compound, contaminated PPE (gloves, coats), weigh boats, and plasticware.

• Liquid Waste: Contaminated solvents, aqueous solutions, and analytical waste from instruments like HPLC.

• Sharps Waste: Contaminated needles, syringes, or glass Pasteur pipettes.

2.2 Container Requirements:

• Compatibility: Waste containers must be made of a material compatible with the waste type (e.g., glass for organic solvents, high-density polyethylene (B3416737) for aqueous waste).

• Labeling: All containers must be clearly labeled with "HAZARDOUS WASTE," the full chemical name "N-Nitroso Dalbavancin," and the approximate concentration and solvent composition.[4]

• Containment: Containers must be kept securely closed when not in use and stored in a designated, secondary containment area away from incompatible chemicals.[4]

Logical Workflow for N-Nitroso Dalbavancin Disposal

The following diagram outlines the decision-making process and procedural flow for the safe management and disposal of N-Nitroso Dalbavancin waste.

Caption: Disposal workflow for N-Nitroso Dalbavancin.

Section 3: Laboratory-Scale Decontamination Protocol

This section provides a detailed protocol for the chemical degradation of N-Nitroso Dalbavancin for the purpose of decontaminating laboratory equipment or small spills. This procedure is adapted from validated methods for the destruction of N-nitrosamides.[5]

Experimental Protocol: Reductive Degradation using Aluminum-Nickel Alloy

This method achieves at least 99.98% destruction of related N-nitroso compounds.[5]

Materials:

• Aluminum-Nickel (Al-Ni) alloy powder (Raney catalyst type)

• Sodium hydroxide (B78521) (NaOH) solution, 2 M

• Ethanol (B145695)

• Waste container for the reaction mixture

• pH indicator strips

Procedure:

• Preparation: Conduct the entire procedure within a chemical fume hood. Ensure all necessary PPE is worn.

• Solvent Dilution: If decontaminating a solution, ensure the N-Nitroso Dalbavancin is dissolved in a water-miscible solvent like ethanol or DMSO. The concentration should be kept low. For spills, absorb the material and place it in a suitable reaction vessel, then add ethanol.

• Initial Basification: Slowly add 2 M NaOH solution to the waste mixture with stirring until the pH is approximately 8-9.

• Addition of Al-Ni Alloy: For each 100 mL of waste solution, slowly and carefully add approximately 5 grams of Al-Ni alloy powder. The addition may cause foaming or gas evolution (hydrogen); add the powder in small portions.

• Progressive Basification: Continue to slowly add 2 M NaOH over the course of 1-2 hours, with continuous stirring, until the pH of the solution reaches >12.

• Reaction Time: Allow the mixture to stir at room temperature for at least 24 hours to ensure complete degradation.

• Verification (Optional): If analytical capabilities are available (e.g., HPLC-UV), a sample of the reaction mixture can be taken, neutralized, and analyzed to confirm the absence of the N-Nitroso Dalbavancin peak.

• Final Disposal: The resulting reaction mixture, although largely detoxified of the N-nitroso compound, must still be collected, labeled as hazardous waste (including reactants like NaOH and Al-Ni alloy), and disposed of via a licensed hazardous waste contractor.

Section 4: Data on Chemical Degradation Methods

While specific data for N-Nitroso Dalbavancin is not available, studies on other N-nitrosamides provide a basis for comparing the efficacy of different laboratory decontamination methods.

Degradation Method	Reagents	Efficacy	Limitations and Hazards	Reference
Alkaline Hydrolysis	1 M Potassium Hydroxide (KOH)	Effective at destroying parent compound	Generates carcinogenic, toxic, and potentially explosive diazoalkanes.	[6]
Acidic Decomposition	Strong acid (e.g., H₂SO₄) + Sulfamic Acid or Iron Filings	Complete decomposition of parent compound	Fails in the presence of water-immiscible solvents.	[6]
Oxidation	Potassium Permanganate (KMnO₄) in Sulfuric Acid	Effective in pure aqueous/acidic solution	Incomplete degradation in the presence of alcohols or DMSO.	[6]
Reductive Cleavage	Aluminum-Nickel (Al-Ni) Alloy in progressively basic medium	>99.98% destruction	Mutagenicity of final mixture can be slightly above background.	[5]
Photolytic Degradation	Ultraviolet (UV) Light	Effective for some nitrosamines in aqueous solution	Efficacy is highly compound-specific; complex radical reactions can occur.	[7]

Section 5: Final Disposal Logistics

• Contact Environmental Health & Safety (EHS): Before accumulating significant quantities of waste, contact your institution's EHS department to understand their specific procedures and schedule for hazardous waste pickup.

• Documentation: Maintain a detailed log of all N-Nitroso Dalbavancin waste generated, including quantities and dates. This is often required for waste manifests.

• Waste Pickup: Ensure that all waste containers are properly sealed and labeled before the scheduled pickup by the licensed hazardous waste contractor.

• Confirmation: Obtain and retain all documentation from the waste contractor confirming the receipt and proper management of the hazardous waste. This completes the "cradle-to-grave" responsibility for the waste generator.[8]

References

• 1. Strategies to Stabilize Dalbavancin in Aqueous Solutions; Section-2: The Effects of 2 Hydroxypropyl-β-Cyclodextrin and Acetate Buffer with and Without Divalent Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US5922915A - Process for removing N-nitroso compounds from organo-amine compositions including dinitroaniline herbicides - Google Patents [patents.google.com]
• 3. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwo.ca [uwo.ca]